N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• CAS: 36185-83-8

Core Science & Biosynthesis

An In-depth Technical Guide to N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This guide provides a comprehensive technical overview of N'-(2-Cyanophenyl)-N,N-dimethylformamidine (CAS No. 36185-83-8), a pivotal reagent in synthetic organic chemistry. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's synthesis, physicochemical properties, and its critical role as a versatile intermediate in the construction of complex heterocyclic scaffolds.

Introduction: The Strategic Importance of a Versatile Building Block

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a substituted aromatic formamidine that has garnered significant attention as a key building block, particularly in medicinal chemistry. Its structure, featuring a reactive formamidine group ortho to a nitrile on a benzene ring, provides a unique electronic and steric arrangement that facilitates sequential, regioselective cyclization reactions. This dual functionality makes it an exceptionally valuable precursor for the synthesis of nitrogen-containing heterocycles, most notably quinazolines, which are prominent scaffolds in a multitude of pharmacologically active compounds.[1][2][3] The strategic placement of the cyano and formamidine groups allows for controlled, stepwise annulation, enabling the construction of complex molecular architectures from simple, readily available starting materials.

Physicochemical & Computed Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The key properties of N'-(2-Cyanophenyl)-N,N-dimethylformamidine are summarized below.

Property	Value	Source(s)
CAS Number	36185-83-8	[4]
Molecular Formula	C₁₀H₁₁N₃	[4]
Molecular Weight	173.21 g/mol	[4]
Boiling Point	315.8°C at 760 mmHg	N/A
Density	0.98 g/cm³	N/A
Flash Point	144.8°C	N/A
Topological Polar Surface Area	39.4 Ų	[4]
Complexity	224	[4]
Rotatable Bond Count	2	[4]
Hydrogen Bond Acceptor Count	2	[4]

Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The most direct and efficient synthesis of the title compound involves the reaction of 2-aminobenzonitrile with an aminomethylenating agent, typically N,N-dimethylformamide dimethyl acetal (DMF-DMA).[5][6][7] This reaction is a classic example of the utility of DMF-DMA for converting primary amines into their corresponding N,N-dimethylformamidine derivatives.

Causality of Experimental Design: The reaction proceeds via the nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA. The subsequent elimination of two equivalents of methanol drives the reaction to completion. The choice of a high-boiling, non-protic solvent like dioxane or neat reaction conditions is often preferred to facilitate the removal of the methanol byproduct and achieve high conversion. The reaction is typically conducted under mild heating to ensure a sufficient reaction rate without promoting side reactions.

Synthetic workflow for the target compound.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating through in-process monitoring and clear endpoints.

• Reactor Setup: To a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminobenzonitrile (1.0 eq).

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 to 1.5 eq). The reaction can be run neat or in a minimal amount of anhydrous dioxane.

  • Scientist's Insight: Using a slight excess of DMF-DMA ensures complete consumption of the starting amine and compensates for any potential hydrolysis of the reagent.

• Reaction Execution: Heat the reaction mixture to 80-100 °C.

• In-Process Control (Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the 2-aminobenzonitrile spot and the appearance of a new, higher Rf product spot indicates conversion. The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent (and excess DMF-DMA) under reduced pressure using a rotary evaporator.

  • The resulting crude product, often an oil or low-melting solid, can be purified by vacuum distillation or crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Application in Heterocyclic Synthesis: The Gateway to Quinazolines

The primary and most valuable application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is its role as a key intermediate in the synthesis of 4-aminoquinazolines.[1] The formamidine serves as a masked aldehyde equivalent and a directing group, while the ortho-nitrile group is the key electrophilic center for the final cyclization step.

Mechanistic Rationale: The reaction is a powerful example of a domino or cascade reaction. It begins with the nucleophilic attack of a primary or secondary amine on the electrophilic carbon of the formamidine moiety. This displaces dimethylamine, forming a new N,N'-disubstituted amidine intermediate. This intermediate is conformationally primed for the subsequent, and often spontaneous, intramolecular cyclization. The lone pair of the newly introduced nitrogen attacks the electrophilic carbon of the cyano group, forming the pyrimidine ring of the quinazoline scaffold.[3][8]

Domino reaction pathway to 4-aminoquinazolines.

Field-Proven Protocol: Microwave-Assisted Quinazoline Synthesis

Microwave-assisted synthesis offers significant advantages in terms of reaction speed and efficiency for this transformation.[1][9]

• Reactor Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 eq) and the desired primary amine (1.1 eq).

• Solvent System: Add a solvent mixture, such as isopropanol and acetic acid (e.g., 4:1 v/v).

  • Scientist's Insight: Acetic acid serves as a catalyst, protonating the formamidine to increase its electrophilicity and facilitating the initial nucleophilic attack by the amine.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100-120 °C) for 15-30 minutes.

  • Self-Validation: The reaction pressure should remain stable after an initial ramp-up, indicating a controlled reaction. Monitor pressure to ensure it stays within safe limits (e.g., < 150 psi).

• Work-up and Purification:

  • After cooling, concentrate the reaction mixture in vacuo.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 4-aminoquinazoline.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (typically in the range of δ 7.0-7.8 ppm), a singlet for the formamidine proton (-N=CH-N) around δ 7.5-8.0 ppm, and two singlets for the non-equivalent methyl groups of the dimethylamino moiety (due to restricted rotation around the C-N bond) typically around δ 3.0-3.2 ppm.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the nitrile carbon (δ ~115-120 ppm), the formamidine carbon (δ ~155-160 ppm), and the two methyl carbons (δ ~35 and 41 ppm).[10][11]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 174.1.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong, sharp absorption band characteristic of the nitrile (C≡N) stretch, typically around 2220-2230 cm⁻¹.

Conclusion

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is more than a simple chemical; it is a strategically designed synthetic tool. Its straightforward preparation and the unique reactivity endowed by its ortho-cyano and formamidine functionalities make it an indispensable intermediate for drug discovery and heterocyclic chemistry. The protocols and mechanistic insights provided in this guide underscore its reliability and versatility, empowering researchers to efficiently construct valuable quinazoline-based molecular scaffolds.

References

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC - PubMed Central. Available at: [Link]

• SUPPORTING INFORMATION Selective functionalization at N2-position of guanine in oligonucleotides via reductive amination. The Royal Society of Chemistry. Available at: [Link]

• Takeuchi, H., et al. (1995). A Novel Synthesis of Quinazolines by Cyclization of 1‐(2‐Isocyanophenyl)alkylideneamines Generated by the Treatment of 2‐(1‐Azidoalkyl)phenyl Isocyanides with NaH. Synthetic Communications. Available at: [Link]

• Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. International Journal of Organic Chemistry. Available at: [Link]

• Kim, S., et al. (2020). Recyclable Magnetic Cu-MOF-74-Catalyzed C(sp2)-N Coupling and Cyclization under Microwave Irradiation: Synthesis of Imidazo[1,2-c]quinazolines and Their Analogues. PMC - NIH. Available at: [Link]

• 2-Aminobenzonitrile. ResearchGate. Available at: [Link]

• N'-(4-AMINO-2-CYANOPHENYL)-N,N-DIMETHYLFORMIMIDAMIDE, (E)-. gsrs. Available at: [Link]

• Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. PMC - NIH. Available at: [Link]

• Stanovnik, B., et al. Reactions of N‐heteroarylformamide oximes and N‐heteroarylacetamide oximes with N,N‐dimethylformamide dimethyl acetal. Synthesis of 2‐methyl‐s‐triazolo[1,5‐x]azines and N‐methylcyanoaminoazines. ResearchGate. Available at: [Link]

• Wang, D., & Gao, G. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC. Available at: [Link]

• Supplementary data. The Royal Society of Chemistry. Available at: [Link]

• Scheme 1. Preparation of enaminones 2. DMFDMA, N,N-dimethylformamide dimethyl acetal. ResearchGate. Available at: [Link]

• Singh, G. S., et al. (2019). Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides. ACS Omega. Available at: [Link]

• bmse000709 N,N-dimethylformamide at BMRB. Biological Magnetic Resonance Bank. Available at: [Link]

• Preparation of N-Formamidinylamino Acids from Amino and Formamidinesulfinic Acids. ResearchGate. Available at: [Link]

• Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. Semantic Scholar. Available at: [Link]

• Al-Mulla, A. (2023). Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. NIH. Available at: [Link]

• Abu-Shanab, F. A., et al. Dimethylformamide Dimethyl Acetal in Heterocylic Synthesis: Synthesis of Polyfunctionally Substituted Pyridine Derivatives as Precursors to Bicycles and Polycycles. ResearchGate. Available at: [https://www.researchgate.net/publication/239515568_Dimethylformamide_Dimethyl_Acetal_in_Heterocylic_Synthesis_Synthesis_of_Polyfunctionally_Substituted_Pyridine_Derivatives_as_Precursors_to_Bicycles_and_Polycycles]([Link]_ Derivatives_as_Precursors_to_Bicycles_and_Polycycles)

• Developments towards synthesis of N-heterocycles from amidines via C–N/C–C bond formation. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• ChemInform Abstract: Synthesis of Substituted Nicotinamides from Enamines Derived from N,N- Dimethylformamide Dimethyl Acetal. ResearchGate. Available at: [Link]

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. new.zodml.org [new.zodml.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Recyclable Magnetic Cu-MOF-74-Catalyzed C(sp2)-N Coupling and Cyclization under Microwave Irradiation: Synthesis of Imidazo[1,2-c]quinazolines and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. rsc.org [rsc.org]

N'-(2-Cyanophenyl)-N,N-dimethylformamidine physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical, chemical, and safety properties of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. Designed for professionals in research and development, this document synthesizes available data with expert insights to facilitate its effective and safe utilization in laboratory and industrial settings.

Introduction: Unveiling a Versatile Chemical Intermediate

N'-(2-Cyanophenyl)-N,N-dimethylformamidine, with the CAS number 36185-83-8, is a substituted aromatic formamidine.[1] Its structure, featuring a 2-cyanophenyl group attached to a dimethylformamidine moiety, makes it a potentially valuable intermediate in organic synthesis. The presence of multiple reactive sites—the cyano group, the formamidine unit, and the aromatic ring—offers a rich landscape for chemical transformations. This guide will delve into the known and predicted properties of this compound, providing a foundational understanding for its application in the synthesis of novel molecules, particularly in the realms of pharmaceuticals and materials science.

Molecular Structure and Identification

A clear understanding of the molecular structure is paramount for predicting reactivity and interpreting analytical data.

Chemical Structure:

Figure 1: Chemical structure of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Key Identifiers:

Identifier	Value
IUPAC Name	N'-(2-Cyanophenyl)-N,N-dimethylmethanimidamide
CAS Number	36185-83-8
Molecular Formula	C₁₀H₁₁N₃[1]
Molecular Weight	173.21 g/mol [1]
InChI	InChI=1S/C10H11N3/c1-13(2)8-12-10-6-4-3-5-9(10)7-11/h3-6,8H,1-2H3
Canonical SMILES	CN(C)C=NC1=CC=CC=C1C#N

Physicochemical Properties: A Blend of Experimental and Predicted Data

Due to a scarcity of published experimental data for this specific compound, the following table combines known information with computationally predicted values from reputable chemical databases. These predictions offer valuable guidance for experimental design and handling.

Table of Physical and Chemical Properties:

Property	Value (Predicted unless otherwise noted)	Source
Melting Point	72-75 °C	[2]
Boiling Point	318 °C	[2]
Solubility	Soluble in common organic solvents like methanol, ethanol, and dichloromethane. Limited solubility in water.	General chemical knowledge
pKa (most basic)	7.5 ± 0.5	ChemAxon
LogP	1.8 ± 0.5	ChemAxon
Topological Polar Surface Area	39.4 Ų	[1]
Appearance	Likely a crystalline solid at room temperature.	Based on melting point

Causality Behind Properties:

The predicted melting and boiling points are influenced by the compound's moderate molecular weight and the presence of polar functional groups (cyano and formamidine) which can participate in intermolecular dipole-dipole interactions. The aromatic ring contributes to van der Waals forces. The predicted LogP value suggests a preference for lipophilic environments over aqueous media, which is consistent with the expected solubility behavior. The basicity, indicated by the predicted pKa, is attributed to the nitrogen atoms of the formamidine group.

Synthesis and Reactivity: A Chemist's Perspective

Synthesis:

A common and effective method for the synthesis of N'-(substituted phenyl)-N,N-dimethylformamidines involves the reaction of the corresponding aniline with dimethylformamide dimethyl acetal (DMF-DMA). This reaction is typically straightforward and proceeds with high yield.

General Synthetic Protocol:

Figure 2: General synthetic workflow for N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, dissolve 2-aminobenzonitrile in a suitable anhydrous solvent (e.g., toluene or THF).

• Addition of Reagent: Add dimethylformamide dimethyl acetal (DMF-DMA) to the solution. A slight excess of DMF-DMA may be used to ensure complete conversion.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to afford the pure N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Chemical Reactivity:

The reactivity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is dictated by its key functional groups:

• Formamidine Group: This group is known to be a versatile synthon. The imine-like carbon is electrophilic and can be attacked by nucleophiles. The formamidine group can also act as a protecting group for the amino functionality of the parent aniline.[3] Hydrolysis, under acidic or basic conditions, can regenerate the parent 2-aminobenzonitrile.

• Cyano Group: The nitrile functionality can undergo a variety of transformations. It can be hydrolyzed to a carboxylic acid or an amide, reduced to an amine, or participate in cycloaddition reactions.

• Aromatic Ring: The benzene ring is susceptible to electrophilic aromatic substitution, although the electron-withdrawing nature of the cyano group will direct incoming electrophiles to the meta-positions relative to it. The formamidine group is generally considered to be an activating, ortho-, para-directing group. The interplay of these two substituents will influence the regioselectivity of such reactions.

Spectral Data: Fingerprinting the Molecule

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.6	d	1H	Aromatic CH
~ 7.4	t	1H	Aromatic CH
~ 7.1	t	1H	Aromatic CH
~ 6.9	d	1H	Aromatic CH
~ 8.1	s	1H	N=CH
~ 3.1	s	6H	N(CH₃)₂

Predicted ¹³C NMR Spectrum (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~ 158	N=CH
~ 150	Aromatic C-N
~ 134	Aromatic CH
~ 133	Aromatic CH
~ 122	Aromatic CH
~ 118	Aromatic CH
~ 117	C≡N
~ 110	Aromatic C-CN
~ 40	N(CH₃)₂

Infrared (IR) Spectroscopy:

Key expected vibrational frequencies include:

• ~2220-2230 cm⁻¹: Strong, sharp peak corresponding to the C≡N stretch of the nitrile group.[4]

• ~1640-1660 cm⁻¹: Strong peak due to the C=N stretch of the formamidine group.

• ~1580-1600 cm⁻¹ & ~1450-1500 cm⁻¹: Peaks associated with C=C stretching vibrations within the aromatic ring.

• ~2800-3000 cm⁻¹: C-H stretching vibrations of the methyl and aromatic groups.

Mass Spectrometry (MS):

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 173. Key fragmentation patterns would likely involve the loss of a methyl group (m/z 158), the dimethylamino group (m/z 129), and potentially cleavage of the formamidine C-N bond.

Safety and Handling: A Prudent Approach

As there is no specific safety data available for N'-(2-Cyanophenyl)-N,N-dimethylformamidine, a cautious approach based on the known hazards of related compounds is essential.

General Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[5]

• Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

• Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents, acids, and bases.[6]

Inferred Hazards:

• Formamidines: Compounds containing the formamidine group can be skin and eye irritants. Some formamidines have shown biological activity, and therefore, systemic effects upon exposure cannot be ruled out.

• Nitriles (Cyano Compounds): Organic nitriles can be toxic if ingested, inhaled, or absorbed through the skin. They can release hydrogen cyanide upon hydrolysis or combustion.

First Aid Measures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• If inhaled: Move the person to fresh air and keep them comfortable for breathing.

• If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

Potential Applications: A Look to the Future

While specific applications of N'-(2-Cyanophenyl)-N,N-dimethylformamidine are not extensively documented, its structure suggests potential utility in several areas of chemical research and development:

• Pharmaceutical Synthesis: The formamidine moiety is a known pharmacophore and a versatile synthetic handle. This compound could serve as a key intermediate in the synthesis of heterocyclic compounds with potential biological activity. Related structures, such as (E)-N′-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide, are used as intermediates in the synthesis of active pharmaceutical ingredients.[7]

• Organic Synthesis: The combination of the formamidine and cyano groups allows for a wide range of chemical transformations, making it a potentially useful building block for the synthesis of complex organic molecules.

• Materials Science: The aromatic and nitrogen-containing structure could be explored for the development of novel organic materials with specific electronic or optical properties.

Conclusion: A Compound of Untapped Potential

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a chemical compound with a rich and versatile chemical profile. While a comprehensive body of experimental data is yet to be established, this guide provides a solid foundation of its known and predicted properties, synthesis, reactivity, and safe handling procedures. It is hoped that this technical overview will empower researchers and scientists to explore the full potential of this intriguing molecule in their future endeavors.

References

• PubChem. (n.d.). Dimethylformamide. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Zaydi, K. M. (2003). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. Afinidad, 60(505), 241-247.

• Muzart, J. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules, 23(8), 1939. [Link]

• Synthesis of dimethyl ((substituted phenyl) (phenylamino)methyl) phosphonates (6a-k). (n.d.). Retrieved from [Link]

• Li, Y., et al. (2023). Efficient Synthesis of Amides through Thioacids Reactions with In Situ Generated Formamidine. The Journal of Organic Chemistry, 88(22), 15729–15738. [Link]

• Applications of DMF as a Reagent in Organic Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Penta Chemicals. (2023, April 3). Formamide - SAFETY DATA SHEET. Retrieved from [Link]

• Hefei Home Sunshine Pharmaceutical Technology Co., Ltd. (n.d.). N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine CAS 194423-17-1. Retrieved from [Link]

• Google Patents. (n.d.). US5371289A - Preparation of N-substituted-N'-phenyl p-phenylenediamines.

• Al-Hussaini, A. A., & El-Taher, F. H. (2014). Ab initio Study of the Decomposition of Formamidine. Journal of Chemistry, 2014, 1-8. [Link]

• SpectraBase. (n.d.). N-(2-cyanophenyl)benzamide. Retrieved from [Link]

• MassBank. (2009, September 10). N,N-Dimethylformamide. Retrieved from [Link]

• Cu-mediated C–H cyanation of arenes using N,N-dimethylformamide (DMF) as the “CN” source. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Sabahat, S., & Ghorbani-Vaghei, R. (2018). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. RSC Advances, 8(59), 33886-33903. [Link]

• Apicule. (n.d.). (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide (CAS No: 194423-17-1) API Intermediate Manufacturers. Retrieved from [Link]

• Peterson, E. A., & De-Shong, P. (2014). Formylation of Amines. Molecules, 19(6), 7689-7704. [Link]

• Thiel, W. C., et al. (2020). 2D-IR studies of cyanamides (NCN) as spectroscopic reporters of dynamics in biomolecules: Uncovering the origin of mysterious peaks. The Journal of Chemical Physics, 152(7), 075101. [Link]

• Hu, L. Y., et al. (1997). Synthesis and pharmacological evaluation of N-(2,5-disubstituted phenyl)-N'-(3-substituted phenyl)-N'-methylguanidines as N-methyl-D-aspartate receptor ion-channel blockers. Journal of Medicinal Chemistry, 40(26), 4281-4289. [Link]

• Alper, H., & Blais, J. (1980). Hydrolysis and Hydrogenolysis of Formamidines: N,N-Dimethyl and N,N-Dibenzyl Formamidines as Protective Groups for Primary Amines. The Journal of Organic Chemistry, 45(14), 2731-2735. [Link]

• FooDB. (2010, April 8). Showing Compound N,N-Dimethylformamide (FDB004724). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Selective functionalization at N2-position of guanine in oligonucleotides via reductive amination. Retrieved from [Link]

• Preparation and synthetic applications of cyano compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US7026511B2 - Synthesis of N-vinylformamide.

• Knowles, C. O. (1976). Chemistry, biological activity, and uses of formamidine pesticides. Environmental Health Perspectives, 14, 93-102. [Link]

• University of Washington. (n.d.). SOP for Formamide. Retrieved from [Link]

• Cheméo. (n.d.). Cyanamide (CAS 420-04-2). Retrieved from [Link]

• Synthesis of substituted pyrazines from N-allyl malonamides. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Why does DMF (dimethylformamide) have 3 signals in 1H NMR ? (2020, May 26). YouTube. Retrieved from [Link]

• Kian Resin Chemical Company. (n.d.). Technical Data Sheet DMF. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2D-IR studies of cyanamides (NCN) as spectroscopic reporters of dynamics in biomolecules: Uncovering the origin of mysterious peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 7. apicule.com [apicule.com]

N'-(2-Cyanophenyl)-N,N-dimethylformamidine spectroscopic data (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Introduction: Elucidating the Molecular Architecture

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a versatile organic compound with the chemical formula C₁₀H₁₁N₃ and a molecular weight of 173.21 g/mol .[1] Its structure, featuring a cyanophenyl group linked to a dimethylformamidine moiety, makes it a valuable intermediate in the synthesis of pharmaceuticals and other complex heterocyclic systems. For researchers in synthetic chemistry and drug development, unambiguous structural confirmation and purity assessment are paramount. This guide provides a comprehensive analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used to characterize this molecule. By integrating data from these orthogonal methods, we can construct a detailed and self-validating portrait of its molecular identity.

The narrative that follows is designed not as a rigid protocol, but as an expert-led walkthrough, explaining the causality behind the data and its interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and spatial relationships of ¹H (proton) and ¹³C nuclei.

Expertise in Practice: The Rationale Behind NMR Experimental Choices

The choice of a deuterated solvent is critical for NMR analysis. For N'-(2-Cyanophenyl)-N,N-dimethylformamidine, deuterated chloroform (CDCl₃) is a common first choice due to its excellent solubilizing power for many organic compounds and its relatively simple residual solvent peak. However, if hydrogen bonding or subtle proton exchange phenomena were of interest, a more polar aprotic solvent like dimethyl sulfoxide-d₆ (DMSO-d₆) would be employed. All chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm, providing a universal standard for comparison.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

• Sample Preparation: Accurately weigh approximately 5-10 mg of purified N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing 0.03% (v/v) TMS in a standard 5 mm NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Record standard ¹H, ¹³C, and, if necessary, 2D correlation spectra (like COSY and HSQC) to confirm proton-proton and proton-carbon connectivities.

¹H NMR Spectral Interpretation: A Proton's Perspective

The proton NMR spectrum provides a quantitative map of all unique hydrogen environments in the molecule.

• Aromatic Region (4H): The four protons on the 1,2-disubstituted benzene ring will appear in the downfield region, typically between δ 7.0–7.7 ppm . Their coupling pattern will be complex due to ortho, meta, and para relationships, resulting in a series of multiplets (doublets and triplets).

• Formamidine Methine Proton (1H): A key diagnostic signal is the singlet corresponding to the methine proton of the formamidine group (-N=CH -N). This proton is deshielded by the adjacent nitrogen atoms and typically appears as a sharp singlet around δ 8.1–8.4 ppm .

• Dimethylamino Protons (6H): A noteworthy feature of the formamidine group is the restricted rotation around the C-N single bond, which has significant double-bond character.[2] This phenomenon makes the two methyl groups diastereotopic, meaning they are chemically non-equivalent. Consequently, instead of one singlet for six protons, two distinct singlets are often observed, each integrating to three protons. These signals are expected in the range of δ 3.0–3.2 ppm .[3] The observation of two separate methyl signals is strong evidence for the formamidine structure.

¹³C NMR Spectral Interpretation: The Carbon Backbone

The ¹³C NMR spectrum reveals all unique carbon environments.

• Aromatic Carbons (6C): Six distinct signals are expected in the aromatic region (δ 110–155 ppm ). The carbon atom directly attached to the electron-withdrawing cyano group (ipso-carbon) will be shifted significantly.

• Nitrile Carbon (1C): The carbon of the cyano group (-C ≡N) typically appears as a sharp, medium-intensity signal around δ 117–120 ppm .

• Formamidine Carbon (1C): The methine carbon of the formamidine unit (-N=C H-N) is significantly deshielded and appears far downfield, typically in the δ 155–160 ppm range.

• Dimethylamino Carbons (2C): Consistent with the ¹H NMR data, the two non-equivalent methyl carbons will give rise to two separate signals, expected around δ 35 and 41 ppm .

Data Summary: NMR Peak Assignments

¹H NMR Data (Predicted)	¹³C NMR Data (Predicted)
Chemical Shift (δ ppm)	Multiplicity
7.0–7.7	Multiplet
8.1–8.4	Singlet
~3.2	Singlet
~3.1	Singlet

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.[4][5]

Experimental Protocol: ATR-FTIR

A modern and simple approach involves using a Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid sample is placed directly on the ATR crystal, and the spectrum is recorded. This method requires minimal sample preparation.

IR Spectrum Interpretation: The Vibrational Fingerprint

The IR spectrum of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is characterized by several strong, diagnostic absorption bands.

Caption: A plausible ESI-MS/MS fragmentation pathway.

A primary fragmentation event would be the cleavage of the C-N bond connecting the formamidine and phenyl groups, often involving rearrangement. A common loss is the dimethylamine neutral molecule, leading to a significant fragment.

Data Summary: Major Mass Fragments

m/z (for [M+H]⁺)	Proposed Fragment Identity	Notes
174	[C₁₀H₁₂N₃]⁺	Protonated molecular ion
130	[C₈H₅N₂]⁺	Loss of dimethylamine, N(CH₃)₂H
102	[C₇H₄N]⁺	Subsequent loss of HCN from m/z 130

Conclusion: A Synergistic Approach to Structural Validation

The comprehensive analysis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine through NMR, IR, and MS provides a cohesive and self-validating structural assignment.

• NMR confirms the complete carbon-hydrogen framework, including the non-equivalent dimethylamino protons, which is a hallmark of the formamidine structure.

• IR provides definitive evidence for the key nitrile (C≡N) and imine (C=N) functional groups.

• MS confirms the molecular weight and elemental composition, while its fragmentation pattern is fully consistent with the connectivity established by NMR.

Together, these spectroscopic techniques provide the rigorous, multi-faceted data required by researchers and drug development professionals to confirm the identity and purity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with the highest degree of confidence.

References

• Title: N,N-Dimethylformamide dimethyl acetal (DMFDMA)
• Title: N'-(2-cyanophenyl)
• Title: N,N-Dimethylformamide(68-12-2)
• Title: Why does DMF (dimethylformamide) have 3 signals in 1H NMR ?
• Title: Infrared (IR)
• Title: Interpretation of Infrared Spectra, A Practical Approach Source: Wiley Analytical Science URL
• Title: Organic Nitrogen Compounds IV: Nitriles Source: Spectroscopy Online URL
• Title: 11.
• Title: mass spectra - fragmentation patterns Source: Chemguide URL
• Title: Mass Spectrometry Fragmentation Patterns – HSC Chemistry Source: Science Ready URL

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. youtube.com [youtube.com]
• 3. N,N-Dimethylformamide(68-12-2) 1H NMR spectrum [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]

An In-depth Technical Guide to the Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Abstract

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a crucial intermediate in the synthesis of a variety of heterocyclic compounds, particularly quinazoline derivatives, which are of significant interest in medicinal chemistry due to their diverse biological activities.[1] This guide provides a comprehensive overview of the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, focusing on the widely employed reaction between 2-aminobenzonitrile and N,N-dimethylformamide dimethyl acetal (DMF-DMA). We will delve into the mechanistic underpinnings of this transformation, provide a detailed, field-proven experimental protocol, and discuss the necessary safety precautions. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction: Significance and Applications

Formamidines are a class of organic compounds characterized by the N-C-N linkage. N-aryl formamidines, in particular, serve as versatile building blocks in the synthesis of numerous biologically active molecules and pharmaceuticals. The title compound, N'-(2-Cyanophenyl)-N,N-dimethylformamidine, with CAS Number 36185-83-8, is a key precursor for the construction of the quinazoline scaffold.[1][2] Quinazolines are a prominent class of nitrogen-containing heterocycles that have garnered significant attention due to their potent anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1] The synthesis of this formamidine intermediate is often the first and critical step in a one-pot, two-step synthesis of 4-aminoquinazoline derivatives.[1]

Mechanistic Insights: The Chemistry Behind the Synthesis

The synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is typically achieved through the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA is a versatile reagent that serves as a C1 synthon.[1][3] The reaction proceeds via a nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA.

The chemical structure of DMF-DMA features a partially positive carbon atom, which makes it susceptible to nucleophilic attack, and a partially negative nitrogen atom. The reaction mechanism can be described as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amino group of 2-aminobenzonitrile attacks the electrophilic carbon of DMF-DMA.

• Intermediate Formation: This attack leads to the formation of a tetrahedral intermediate.

• Elimination of Methanol: The intermediate is unstable and readily eliminates two molecules of methanol to form the stable N'-(2-Cyanophenyl)-N,N-dimethylformamidine product.

This reaction is generally high-yielding and can often be performed under mild conditions, sometimes enhanced by microwave irradiation to reduce reaction times.[1]

Visualizing the Synthesis

Reaction Scheme

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. N,N-Dimethylformamide dimethyl acetal (DMFDMA): from derivatisation to C1 synthon | Semantic Scholar [semanticscholar.org]

N'-(2-Cyanophenyl)-N,N-dimethylformamidine reaction mechanism with primary amines

An In-depth Technical Guide to the Reaction Mechanism of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with Primary Amines

Introduction: A Gateway to Bioactive Quinazolines

The reaction between N'-(2-cyanophenyl)-N,N-dimethylformamidine and primary amines is a cornerstone of modern heterocyclic chemistry, providing a robust and versatile pathway to synthesize 4-aminoquinazoline derivatives. Quinazolines are a prominent class of nitrogen-containing heterocycles that have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities, including roles as anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3] This guide offers a detailed exploration of the underlying reaction mechanism, experimental protocols, and the critical factors governing this transformation, tailored for researchers and professionals in drug development and organic synthesis.

The process is typically conducted as a two-step, one-pot synthesis. It begins with the formation of the N'-(2-cyanophenyl)-N,N-dimethylformamidine intermediate from 2-aminobenzonitrile and a formylating agent, followed by its subsequent cyclization with a primary amine.[1] This approach is highly valued for its efficiency, atom economy, and the ability to rapidly generate diverse libraries of quinazoline-based compounds for biological screening.

Part 1: Formation of the N'-(2-Cyanophenyl)-N,N-dimethylformamidine Intermediate

The journey to the quinazoline scaffold begins with the synthesis of the key formamidine intermediate. This is most commonly achieved by reacting a substituted 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1][4] DMF-DMA serves as a highly effective "C1 synthon," providing the single carbon atom that will ultimately become the C2 position of the quinazoline ring.[1]

The mechanism for this initial step is a straightforward nucleophilic substitution:

• Nucleophilic Attack: The primary amino group (-NH₂) of 2-aminobenzonitrile acts as a nucleophile, attacking the electrophilic carbon atom of DMF-DMA.

• Tetrahedral Intermediate Formation: This attack forms an unstable tetrahedral intermediate.

• Elimination: The intermediate collapses, eliminating two molecules of methanol to yield the stable N'-(2-cyanoaryl)-N,N-dimethylformamidine product. This intermediate is often sufficiently pure to be carried forward into the next step without isolation.[4]

Microwave irradiation is frequently employed to accelerate this step, reducing reaction times from hours to mere minutes and often leading to near-quantitative yields of the intermediate.[1][4]

Part 2: The Core Reaction: Cyclization with Primary Amines

With the formamidine intermediate in hand, the core transformation is initiated by introducing a primary amine in the presence of an acid catalyst, most commonly glacial acetic acid.[1][5] This phase of the reaction proceeds through a Dimroth rearrangement-type mechanism, culminating in the formation of the aromatic quinazoline ring.

Detailed Mechanistic Steps:

• Amine Exchange (Transamination): The primary amine (R'-NH₂), being a potent nucleophile, attacks the electrophilic carbon of the formamidine moiety. This leads to the formation of a new tetrahedral intermediate, which subsequently collapses by eliminating dimethylamine (Me₂NH). This step effectively exchanges the dimethylamino group for the incoming primary amine, yielding a new N'-(2-cyanophenyl)-N-alkyl/arylformamidine.

• Acid-Catalyzed Intramolecular Cyclization: This is the critical ring-forming step. The acid catalyst (e.g., acetic acid) protonates the nitrogen atom of the cyano group (-C≡N). This protonation significantly increases the electrophilicity of the nitrile carbon. The lone pair of electrons on the secondary nitrogen of the newly installed formamidine then performs an intramolecular nucleophilic attack on this activated nitrile carbon.

• Tautomerization and Aromatization: The cyclization event results in a non-aromatic cyclic intermediate. This species rapidly undergoes a proton transfer and tautomerization to establish the thermodynamically stable, fully aromatic 4-aminoquinazoline ring system. The formation of this conjugated system is the primary driving force for the entire reaction sequence.

The overall mechanism is visually summarized in the diagram below.

Caption: The reaction mechanism for the synthesis of 4-aminoquinazolines.

Experimental Protocols and Field-Proven Insights

The trustworthiness of a synthetic method lies in its reproducibility and clarity. Below is a representative, self-validating experimental protocol for the one-pot synthesis of a 4-anilino-6-nitroquinazoline, a common scaffold in drug discovery.[4]

Protocol: Microwave-Assisted One-Pot Synthesis

Objective: To synthesize 4-(3-bromoanilino)-6-nitroquinazoline from 5-nitroanthranilonitrile.

Workflow Diagram:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 3. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 5. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Synthon: A Technical Guide to N'-(2-Cyanophenyl)-N,N-dimethylformamidine in Heterocyclic Chemistry

Abstract

This technical guide provides an in-depth exploration of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, a versatile and highly reactive building block in modern heterocyclic chemistry. We will delve into its synthesis, elucidate its role as a key synthon, and present detailed mechanistic insights into its application for the construction of a diverse array of heterocyclic scaffolds, with a particular focus on quinazolines and related fused systems. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage this reagent's unique reactivity for the efficient synthesis of novel chemical entities.

Introduction: Unveiling a Powerful Synthetic Tool

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a bifunctional reagent characterized by the presence of a nucleophilic amino group ortho to an electrophilic cyano group on a benzene ring, further activated by the dimethylformamidine moiety. This unique arrangement of functional groups within a single molecule makes it an exceptionally valuable precursor for the synthesis of various fused heterocyclic systems. The formamidine group acts as a protecting group for the aniline nitrogen, enhancing its stability and modulating its reactivity, while also serving as a leaving group in subsequent cyclization reactions. Its strategic importance is underscored by its application as a key intermediate in the synthesis of pharmaceuticals, including Indoramin hydrochloride and Tucatinib[1].

Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The most direct and efficient method for the preparation of N'-(2-Cyanophenyl)-N,N-dimethylformamidine involves the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMFDMA). This reaction proceeds via a nucleophilic attack of the amino group of 2-aminobenzonitrile on the electrophilic carbon of DMFDMA, followed by the elimination of two equivalents of methanol.

Figure 1: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Experimental Protocol: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Reaction Setup: To a stirred solution of 2-aminobenzonitrile (1.0 eq.) in an anhydrous solvent such as toluene or dioxane, add N,N-dimethylformamide dimethyl acetal (1.1-1.2 eq.) at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is generally complete within 2-4 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to afford N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a solid.

Role in Heterocyclic Synthesis: A Gateway to Fused Ring Systems

The strategic placement of the cyano and protected amino groups allows N'-(2-Cyanophenyl)-N,N-dimethylformamidine to act as a versatile A-B (Amine-Benzonitrile) synthon. The dimethylaminomethylene group can be readily displaced by a nucleophile, which then participates in an intramolecular cyclization with the ortho-cyano group. This "activation-cyclization" cascade is the cornerstone of its utility in synthesizing a variety of nitrogen-containing heterocycles.

Synthesis of Quinolines: The Predominant Application

The most well-documented application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine and its derivatives is in the synthesis of quinazolines, particularly 4-aminoquinazolines. This transformation is typically achieved by reacting the formamidine with a primary amine, often under microwave irradiation to accelerate the reaction.

Figure 2: General scheme for 4-aminoquinazoline synthesis.

Mechanistic Rationale: The reaction is initiated by a nucleophilic attack of the primary amine on the formamidine carbon, leading to the displacement of dimethylamine and the formation of a new N,N'-disubstituted amidine intermediate. This is followed by an intramolecular nucleophilic attack of the newly introduced amino group onto the carbon of the cyano group. Tautomerization of the resulting cyclic intermediate yields the aromatic 4-aminoquinazoline. The use of microwave irradiation significantly reduces reaction times and often improves yields[2][3][4].

Experimental Protocol: Microwave-Assisted Synthesis of 4-Aminoquinazolines

• Reactant Mixture: In a microwave-safe reaction vessel, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 eq.), the desired primary amine (1.0-1.2 eq.), and a suitable solvent such as isopropanol or a mixture of isopropanol and acetic acid[2][3].

• Microwave Irradiation: Seal the vessel and subject it to microwave irradiation at a controlled temperature (e.g., 100-160 °C) for a short duration (e.g., 10-20 minutes)[2][3][5].

• Isolation and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The residue is then purified by column chromatography on silica gel or by recrystallization to yield the desired 4-aminoquinazoline derivative.

Starting Amine	Product	Yield (%)	Reference
Aniline	4-Anilinoquinazoline	High	[2][3]
Benzylamine	4-(Benzylamino)quinazoline	High	[2][3]
Cyclohexylamine	4-(Cyclohexylamino)quinazoline	High	[2][3]

Synthesis of Other Fused Heterocycles (Potential Applications)

While the synthesis of quinazolines is the most prominent application, the reactivity profile of N'-(2-Cyanophenyl)-N,N-dimethylformamidine suggests its potential for constructing other fused heterocyclic systems.

• Pyrimido[4,5-b]quinolines: Reaction with reagents containing an active methylene group and an amino functionality, such as β-aminocrotononitrile, could potentially lead to the formation of the pyrimido[4,5-b]quinoline scaffold. The initial reaction would likely involve the formation of a vinylogous amidine, followed by a series of cyclization and aromatization steps.

• 1,2,4-Triazolo[4,3-c]quinazolines: Reaction with hydrazine or substituted hydrazines could provide a pathway to triazolo-fused quinazolines. The initial displacement of dimethylamine by hydrazine would be followed by a double cyclization, first onto the cyano group and then the formation of the triazole ring.

Spectroscopic Characterization

The structural elucidation of N'-(2-Cyanophenyl)-N,N-dimethylformamidine relies on standard spectroscopic techniques.

Spectroscopic Data	Characteristic Features
¹H NMR	Signals corresponding to the aromatic protons of the cyanophenyl ring, a singlet for the formamidine proton, and two singlets for the non-equivalent methyl groups of the dimethylamino moiety.
¹³C NMR	Resonances for the aromatic carbons, the cyano carbon, the formamidine carbon, and the two methyl carbons.
IR Spectroscopy	A strong absorption band for the C≡N stretching vibration (typically around 2220-2230 cm⁻¹), and characteristic bands for C=N and C-H stretching.
Mass Spectrometry	The mass spectrum will show the molecular ion peak corresponding to its molecular weight (C₁₀H₁₁N₃, MW: 173.22 g/mol ).

Conclusion: A Synthon with Untapped Potential

N'-(2-Cyanophenyl)-N,N-dimethylformamidine has established itself as a valuable and efficient precursor for the synthesis of 4-aminoquinazolines, a privileged scaffold in medicinal chemistry. Its straightforward synthesis and predictable reactivity make it an attractive tool for combinatorial and library synthesis. While its application has been predominantly focused on quinazoline synthesis, the inherent reactivity of this synthon presents numerous opportunities for the construction of a wider range of complex, fused heterocyclic systems. Future research in this area will undoubtedly unlock new synthetic pathways and provide access to novel chemical matter for drug discovery and materials science.

References

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PubMed Central. [Link]

• Research and Reviews. (2021). Synthesis and Applications of Quinazoline Derivatives. Research and Reviews: A Journal of Pharmaceutical Science.
• Apicule. (n.d.). (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide (CAS No: 194423-17-1)
• Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis.
• Gore, V. L., et al. (2022). A Review on Current Synthetic Methods of 4-Aminoquinazoline Derivatives.
• BenchChem. (2025).
• Scribd. (n.d.). DMFDMA | PDF | Amine | Physical Chemistry. Scribd.
• ResearchGate. (2022). The proposed mechanism for the synthesis of 4-aminoquinazoline and...
• ResearchGate. (n.d.). Synthesis of 4-aminoquinazoline structure derivatives 1–8.

• Gore, V. L., Ali, S. A., & Chauhan, R. S. (2022). A Review on Current Synthetic Methods of 4-Aminoquinazoline Derivatives. ResearchGate. [Link]

• Organic Chemistry Portal. (2015). Synthesis of 4-(Dimethylamino)quinazoline via Direct Amination of Quinazolin-4(3H)
• ResearchGate. (n.d.). Synthesis of 4-aminoquinazoline derivatives.

• Organic Chemistry Portal. (2015). Synthesis of 4-(Dimethylamino)quinazoline via Direct Amination of Quinazolin-4(3H)-one Using N,N-Dimethylformamide as a Nitrogen Source at Room Temperature. Organic Chemistry Portal. [Link]

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PubMed Central. [Link]

Sources

• 1. Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives | Semantic Scholar [semanticscholar.org]
• 2. rsc.org [rsc.org]
• 3. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Lynchpin of Heterocyclic Synthesis: A Technical Guide to N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a Precursor for Bioactive Molecules

Introduction: The Unassuming Architect of Complex Bioactive Scaffolds

In the landscape of medicinal chemistry and drug development, the efficient construction of heterocyclic scaffolds is a cornerstone of innovation. Among the myriad of synthetic intermediates, N'-(2-Cyanophenyl)-N,N-dimethylformamidine has emerged as a particularly powerful and versatile precursor. Its strategic arrangement of a nitrile group and a formamidine moiety on an aromatic ring provides a unique chemical reactivity that has been exploited for the synthesis of a wide array of bioactive molecules, most notably those based on the quinazoline framework.

This technical guide provides an in-depth exploration of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, from its synthesis and mechanistic underpinnings to its application in the construction of clinically relevant therapeutic agents. We will delve into the causality behind experimental choices, providing not just protocols, but a deeper understanding of the chemical principles at play. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this key intermediate in their synthetic endeavors.

Synthesis of the Precursor: A Gateway to Quinazoline Chemistry

The most common and efficient method for the preparation of N'-(2-Cyanophenyl)-N,N-dimethylformamidine involves the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[1] This reaction is often the first step in a one-pot synthesis of 4-aminoquinazolines, highlighting the precursor's role as a transient but crucial intermediate.

Underlying Chemistry: The Role of DMF-DMA

DMF-DMA serves as a highly reactive C1 synthon. The reaction proceeds via a nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA, followed by the elimination of two equivalents of methanol. This transformation efficiently converts the primary amine into the desired N,N-dimethylformamidine.

Experimental Protocol: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This protocol describes the in-situ generation of the formamidine intermediate, which is typically used directly in the subsequent cyclization step without isolation.

Materials:

• 2-Aminobenzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Toluene (or another suitable aprotic solvent)

Procedure:

• In a clean, dry reaction vessel, dissolve 2-aminobenzonitrile (1.0 eq) in toluene.

• To this solution, add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.0-1.5 eq).

• The reaction mixture is typically heated to reflux to ensure complete formation of the formamidine intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by observing the disappearance of the 2-aminobenzonitrile starting material.

• Upon completion, the resulting solution containing N'-(2-Cyanophenyl)-N,N-dimethylformamidine is typically cooled to room temperature and used directly in the next synthetic step.

Causality in Experimental Choices:

• Solvent: An aprotic solvent like toluene is used to prevent any unwanted side reactions of the highly reactive DMF-DMA with protic solvents.

• Stoichiometry: A slight excess of DMF-DMA may be used to ensure complete conversion of the starting aminobenzonitrile.

• Temperature: Heating is often necessary to drive the reaction to completion in a reasonable timeframe.

The Cornerstone Reaction: Cyclization to Bioactive Quinazolines

The true synthetic utility of N'-(2-Cyanophenyl)-N,N-dimethylformamidine lies in its subsequent acid-catalyzed cyclization with a primary amine, typically an aniline derivative, to form the 4-aminoquinazoline scaffold. This transformation is a powerful method for rapidly accessing a diverse range of substituted quinazolines.

Mechanism of Cyclization: An Intramolecular Affair

The cyclization reaction is believed to proceed through the following key steps:

• Nucleophilic Attack: The primary amine (e.g., a substituted aniline) attacks the electrophilic carbon of the nitrile group in the formamidine intermediate. This step is often facilitated by an acid catalyst, which protonates the nitrile nitrogen, increasing its electrophilicity.

• Intramolecular Cyclization: The newly formed intermediate undergoes an intramolecular cyclization, where the nitrogen of the formamidine attacks the imine carbon.

• Aromatization: The final step involves the elimination of dimethylamine and subsequent aromatization to yield the stable 4-aminoquinazoline ring system. In some literature, this rearrangement is referred to as a Dimroth rearrangement.[2]

Caption: Proposed mechanism for the formation of 4-aminoquinazolines.

Application in the Synthesis of Bioactive Molecules: Case Studies

The synthetic strategy outlined above has been instrumental in the development of several blockbuster drugs, particularly in the field of oncology. The 4-anilinoquinazoline scaffold is a well-established pharmacophore for kinase inhibitors.

Case Study 1: Gefitinib (Iressa®) - An EGFR Tyrosine Kinase Inhibitor

Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase and is used in the treatment of non-small cell lung cancer. Its synthesis prominently features the formation of a 4-anilinoquinazoline core via the N'-(2-cyanophenyl)-N,N-dimethylformamidine intermediate.[2][3]

Synthetic Workflow for Gefitinib:

Caption: Synthetic workflow for the kinase inhibitor Gefitinib.

Experimental Protocol: Synthesis of Gefitinib

This protocol is a generalized representation based on published synthetic routes.[2]

Materials:

• 2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile hydrochloride

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Toluene

• 3-Chloro-4-fluoroaniline

• Glacial Acetic Acid

Procedure:

• Formation of the Formamidine Intermediate:

  • The starting material, 2-amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile hydrochloride, is neutralized and dissolved in toluene.

  • N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is added, and the mixture is heated to reflux until the formation of N'-(2-cyano-5-methoxy-4-(3-morpholinopropoxy)phenyl)-N,N-dimethylformamidine is complete (monitored by TLC or LC-MS).

  • The reaction mixture is then concentrated under reduced pressure to remove the solvent.

• Cyclization to Gefitinib:

  • The crude formamidine intermediate is dissolved in a suitable solvent, such as isopropanol or acetic acid.

  • 3-Chloro-4-fluoroaniline is added to the solution, followed by glacial acetic acid which acts as a catalyst.

  • The reaction mixture is heated to reflux for several hours until the cyclization is complete.

  • Upon cooling, the product, Gefitinib, often precipitates from the reaction mixture.

  • The solid is collected by filtration, washed, and can be further purified by recrystallization.

Quantitative Data Summary:

Compound	Molecular Weight ( g/mol )	Typical Yield (%)
2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzonitrile	304.37	-
Gefitinib	446.90	70-80%

Case Study 2: Erlotinib (Tarceva®) - Another Potent EGFR Inhibitor

Erlotinib is another EGFR inhibitor used in the treatment of non-small cell lung cancer and pancreatic cancer. Its synthesis also relies on the formation of a 4-anilinoquinazoline structure from a corresponding N'-(2-cyanophenyl)-N,N-dimethylformamidine precursor.

Synthetic Workflow for Erlotinib:

Caption: Synthetic workflow for the kinase inhibitor Erlotinib.

Experimental Protocol: Synthesis of Erlotinib

This protocol is a generalized representation based on published synthetic routes.

Materials:

• 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Isopropanol

• 3-Ethynylaniline

• Glacial Acetic Acid

Procedure:

• Formation of the Formamidine Intermediate:

  • 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile is dissolved in a suitable solvent like isopropanol.

  • DMF-DMA is added, and the mixture is heated to facilitate the formation of the corresponding formamidine intermediate.

• Cyclization to Erlotinib:

  • To the solution containing the in-situ generated formamidine, 3-ethynylaniline and a catalytic amount of acetic acid are added.

  • The reaction is heated to reflux to drive the cyclization and formation of the quinazoline ring.

  • After the reaction is complete, the mixture is cooled, and the product, Erlotinib, is isolated, typically by filtration and subsequent purification.

Quantitative Data Summary:

Compound	Molecular Weight ( g/mol )	Typical Yield (%)
2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	280.31	-
Erlotinib	393.44	65-75%

Conclusion: A Versatile and Indispensable Synthetic Tool

N'-(2-Cyanophenyl)-N,N-dimethylformamidine has proven to be an exceptionally valuable precursor in the synthesis of bioactive molecules, particularly those containing the 4-aminoquinazoline scaffold. The efficiency and versatility of its formation from 2-aminobenzonitriles and its subsequent cyclization with anilines have streamlined the synthesis of complex drug molecules like Gefitinib and Erlotinib. The methodologies described in this guide, which are often amenable to microwave-assisted conditions for accelerated reaction times, offer a robust and reliable pathway for the construction of diverse chemical libraries for drug discovery and development. A thorough understanding of the underlying mechanisms and experimental nuances associated with this key intermediate empowers researchers to innovate and efficiently create the next generation of therapeutic agents.

References

• Google Patents. CN103570633B - The preparation method of Gefitinib.
• Google Patents. US9428468B2 - Process for the preparation of erlotinib.
• Google Patents. US8350029B2 - Process for the preparation of gefitinib.

• Barghi, L., Aghanejad, A., et al. Modified Synthesis of Erlotinib Hydrochloride. Advanced Pharmaceutical Bulletin. 2012. Available from: [Link]

• Abu-Shanab, F. A., et al. Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. International Journal of Organic Chemistry. 2011. Available from: [Link]

• Rahman, A. F. M. M., et al. Gefitinib. Profiles of Drug Substances, Excipients, and Related Methodology. 2011. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN103570633B - The preparation method of Gefitinib - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to N'-(2-Cyanophenyl)-N,N-dimethylformamidine: Discovery, Synthesis, and Applications

This guide provides a comprehensive technical overview of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, a versatile intermediate in organic synthesis. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this compound's background, preparation, and utility.

Introduction

N'-(2-Cyanophenyl)-N,N-dimethylformamidine, with the CAS number 36185-83-8, is an organic compound characterized by a cyanophenyl group attached to a dimethylformamidine moiety.[1] Its molecular formula is C₁₀H₁₁N₃ and it has a molecular weight of 173.21 g/mol . This compound serves as a crucial building block in the synthesis of a variety of heterocyclic compounds, particularly quinazoline derivatives, which are of significant interest in medicinal chemistry.

Historical Context and Discovery

While a definitive seminal discovery paper for N'-(2-Cyanophenyl)-N,N-dimethylformamidine is not readily apparent in a singular, dated publication, its emergence is intrinsically linked to the broader development and utilization of formamidine chemistry in organic synthesis. The core reaction for its formation, the condensation of an aromatic amine with a formamide derivative, has been a known synthetic transformation for many decades.

The specific synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a distinct, isolatable intermediate gained prominence with the increasing interest in quinazoline-based bioactive molecules. Researchers in medicinal chemistry and process development have utilized this compound as a key precursor, indicating its practical discovery and application within the context of specific synthetic campaigns rather than a standalone discovery event. One notable application is in the synthesis of quinazolinyl chalcone derivatives, where it is formed from 2-aminobenzonitrile and N,N-dimethylformamide dimethyl acetal (DMF-DMA).[2]

Synthesis and Mechanistic Insights

The primary and most efficient method for the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine involves the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA).[2] This reaction is a classic example of the utility of DMF-DMA as a one-carbon synthon and an aminomethylenating agent.[3]

Reaction Mechanism:

The synthesis proceeds through a nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA. This is followed by the elimination of two molecules of methanol to form the stable N'-(2-Cyanophenyl)-N,N-dimethylformamidine product.

Caption: Reaction pathway for the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, adapted from established procedures.[2]

Materials:

• 2-Aminobenzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Anhydrous solvent (e.g., Toluene or Dioxane)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminobenzonitrile in the anhydrous solvent.

• Add N,N-dimethylformamide dimethyl acetal to the solution. A molar ratio of 1:1.5 to 1:2 (2-aminobenzonitrile to DMF-DMA) is often employed to ensure complete conversion.[2]

• Heat the reaction mixture to a temperature of 80-90 °C.[2]

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization or column chromatography on silica gel.

Data Presentation:

Parameter	Value	Reference
Molar Ratio (2-aminobenzonitrile:DMF-DMA)	1 : 2	[2]
Optimal Reaction Temperature	85 °C	[2]
Typical Yield	High	[2]

Applications in Organic Synthesis

The primary utility of N'-(2-Cyanophenyl)-N,N-dimethylformamidine lies in its role as a precursor for the synthesis of quinazoline derivatives. The formamidine group is a masked aldehyde and an amino group, which can readily undergo cyclization reactions.

Synthesis of 4-Aminoquinazolines

A key application is the reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with an amine to form a 4-aminoquinazoline. This transformation is a cornerstone in the synthesis of many pharmaceutically active compounds.

Caption: General workflow for the synthesis of 4-aminoquinazolines.

This reactivity makes N'-(2-Cyanophenyl)-N,N-dimethylformamidine a valuable intermediate in the synthesis of kinase inhibitors, anti-cancer agents, and other therapeutic molecules that feature the quinazoline scaffold.

Conclusion

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a synthetically important molecule whose history is embedded in the broader evolution of organic synthesis methodologies. Its straightforward and high-yielding preparation from readily available starting materials makes it an attractive intermediate for both academic research and industrial applications. The ability to efficiently construct the quinazoline ring system from this precursor ensures its continued relevance in the fields of medicinal chemistry and drug discovery.

References

• Synthesis of Quinazolinyl Chalcone Derivatives. Atlantis Press. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Synthesis of Quinazolinyl Chalcone Derivatives | Atlantis Press [atlantis-press.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

N'-(2-Cyanophenyl)-N,N-dimethylformamidine stability and storage conditions

An In-Depth Technical Guide to the Stability and Storage of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

For Researchers, Scientists, and Drug Development Professionals

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a versatile chemical intermediate with applications in pharmaceutical synthesis and materials science. As with any reagent in a research and development setting, a thorough understanding of its chemical stability is paramount to ensure the integrity of experimental results, maintain safety, and establish appropriate storage and handling protocols. This guide provides a comprehensive overview of the stability profile of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, including its potential degradation pathways and recommended storage conditions. Furthermore, it outlines a detailed protocol for conducting forced degradation studies to systematically evaluate its stability under various stress conditions, a critical step in the development of robust analytical methods and formulations.

Introduction to N'-(2-Cyanophenyl)-N,N-dimethylformamidine

N'-(2-Cyanophenyl)-N,N-dimethylformamidine belongs to the class of N-arylformamidines, which are characterized by a formamidine group (-N=CH-N<) attached to an aryl substituent. The presence of the 2-cyanophenyl group imparts specific electronic and steric properties to the molecule, influencing its reactivity and stability. This compound serves as a valuable building block in the synthesis of various heterocyclic compounds and has been explored as a precursor in the development of novel therapeutic agents. A clear understanding of its stability is crucial for its effective utilization in multi-step synthetic routes and for ensuring the purity of the final products.

Chemical Structure and Physicochemical Properties

Property	Value	Source
Chemical Name	N'-(2-Cyanophenyl)-N,N-dimethylformamidine	-
CAS Number	36185-83-8	[1]
Molecular Formula	C₁₀H₁₁N₃	[1]
Molecular Weight	173.21 g/mol	[1]
Appearance	White to off-white crystalline solid (typical)	General knowledge
Solubility	Soluble in many organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).	General knowledge

In-depth Analysis of Chemical Stability

The stability of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents. The formamidine linkage is the most reactive part of the molecule and is susceptible to degradation under certain conditions.

Hydrolytic Stability

The formamidine functional group is known to be susceptible to hydrolysis, particularly under acidic or basic conditions. The hydrolysis of N,N'-dimethylformamidine has been shown to be pH-dependent, with increased rates observed in alkaline media.[2] The proposed mechanism for the hydrolysis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine involves the nucleophilic attack of a water molecule or hydroxide ion on the central carbon atom of the formamidine group. This leads to the formation of a tetrahedral intermediate, which then breaks down to yield 2-aminobenzonitrile and N,N-dimethylformamide.

The electron-withdrawing nature of the cyano group on the phenyl ring is expected to influence the rate of hydrolysis. Generally, electron-withdrawing groups on the aryl ring of N,N'-diarylformamidines can affect the hydrolysis rate.[2]

Proposed Hydrolytic Degradation Pathway:

Caption: Proposed hydrolytic degradation pathway.

Thermal Stability

Arylformamidines generally exhibit moderate thermal stability. However, elevated temperatures can lead to decomposition. Thermal analysis of related cyanophenyl compounds suggests that decomposition pathways may involve the cyano group and the aromatic ring system.[3][4][5] For N'-(2-Cyanophenyl)-N,N-dimethylformamidine, thermal stress could potentially lead to complex degradation products through various rearrangement and fragmentation reactions. It is crucial to avoid high temperatures during storage and handling to prevent thermal decomposition.

Photostability

Oxidative Stability

The presence of the dimethylamino group and the aromatic ring suggests potential susceptibility to oxidation. Strong oxidizing agents could potentially lead to the formation of N-oxides or other oxidation products. Contact with strong oxidizers should be avoided.

Recommended Storage and Handling Protocols

Based on the stability profile and safety data from related compounds, the following storage and handling procedures are recommended to maintain the integrity and purity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Storage Conditions

• Temperature: Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term storage.

• Atmosphere: For optimal stability, especially if the compound is found to be sensitive to moisture or air, storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.

• Container: Keep in a tightly sealed, opaque container to protect from moisture and light.

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Handling Precautions

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Avoid inhalation of dust.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Wash hands thoroughly after handling.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[6][7][8][9][10] The following is a general protocol that can be adapted to study the stability of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Materials and Reagents

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• HPLC-grade methanol or acetonitrile

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector

Experimental Workflow

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology

• Preparation of Stock Solution: Prepare a stock solution of N'-(2-Cyanophenyl)-N,N-dimethylformamidine at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the solution at 60 °C for a specified period (e.g., 24 hours). At various time points, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution at 60 °C for a specified period. At various time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep the solution at room temperature for a specified period, protected from light. At various time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Solution: Heat the stock solution at 80 °C for a specified period.

  • Solid: Place a known amount of the solid compound in an oven at 80 °C for a specified period. Dissolve a portion of the stressed solid in the solvent for analysis.

• Photolytic Degradation:

  • Solution: Expose the stock solution to a calibrated light source (UV and visible) for a specified duration.

  • Solid: Spread a thin layer of the solid compound and expose it to the same light source.

• Analysis: Analyze all samples by a suitable reverse-phase HPLC method with UV detection. Monitor for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

• Characterization of Degradants: If significant degradation is observed, use techniques like LC-MS to identify the structure of the degradation products.

Summary of Stability and Storage Recommendations

Condition	Recommendation	Rationale
Storage Temperature	Cool and dry (2-8 °C for long-term)	To minimize thermal degradation.
Atmosphere	Tightly sealed container, inert gas optional	To protect from moisture and potential air oxidation.
Light Exposure	Store in an opaque container, protect from light	To prevent potential photodegradation.
pH	Avoid contact with strong acids and bases	The formamidine linkage is susceptible to hydrolysis.
Incompatible Materials	Strong oxidizing agents	To prevent oxidative degradation.

Conclusion

This technical guide provides a comprehensive overview of the stability and storage of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, based on established chemical principles and data from related compounds. While specific experimental data for this compound is limited in the public domain, the information presented here offers a robust framework for its safe handling, storage, and for conducting further stability studies. By following the recommended protocols, researchers can ensure the quality and reliability of their work involving this important chemical intermediate. The outlined forced degradation study will be instrumental in developing a deeper understanding of its degradation profile and in the validation of stability-indicating analytical methods.

References

• De Wolfe, R. H. (1964). Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide. Journal of the American Chemical Society, 86(5), 864–870.
• Karaağaç, D., & Kürkçüoğlu, G. S. (2024). Spectroscopic and Thermal Study of the Cyanide-Bridged Heteronuclear Compounds [Cd(NH₃)(μ-3-Aminomethylpyridine)M(μ-CN)₄]n (M: Pd(II) or Pt(II)). Zhurnal Prikladnoii Spektroskopii, 91(4), 602.
• Kats, M. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Sorour, M. A., et al. (2020). Thermal/photophysical properties of cyanobiphenyl based unsymmetrical molecules: synthesis and evaluation. RSC Advances, 10(52), 31257-31268.
• Lyon, D. K., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 219, 1-10.
• Wang, J., et al. (2018). Temperature for curing phthalonitrile-terminated poly(phthalazinone ether nitrile) reduced by a mixed curing agent and its curing behavior. RSC Advances, 8(6), 3045-3053.
• Google Patents. (2018). Process for the preparation of 2-cyanoimidazole compounds. (WO2018154582A1).
• Google Patents. (1972). Process of preparing 3-amino-2-cyano acrylamide. (US-3694484-A).
• Sravya, D., & Kuber, B. R. (2022). A novel, stability indicating RP-HPLC method for determination of Tafamidis in capsule dosage form. International Journal of Pharmaceutical Sciences and Research, 13(12), 4814-4821.
• Sravya, D., & Kuber, B. R. (2023). A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk and pharmaceutical dosage forms. Journal of Applied Pharmaceutical Science, 13(7), 133-141.

• R Discovery. (n.d.). Stability-indicating Methods Research Articles. Retrieved from [Link]

• YouTube. (2018, April 30). Stability Indicating Methods. [Video]. ARL Bio Pharma. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Spectroscopic and Thermal Study of the Cyanide-Bridged Heteronuclear Compounds [Cd(NH 3 )(μ-3-Aminomethylpyridine)M(μ-CN) 4 ] n (M: Pd(II) or Pt(II)) | Karaağaç | Zhurnal Prikladnoii Spektroskopii [zhps.ejournal.by]
• 5. Temperature for curing phthalonitrile-terminated poly(phthalazinone ether nitrile) reduced by a mixed curing agent and its curing behavior - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to N'-(2-Cyanophenyl)-N,N-dimethylformamidine: Synthesis, Properties, and Applications in Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a versatile organic compound that serves as a key intermediate in the synthesis of various heterocyclic systems, most notably quinazolines and related scaffolds. Its unique bifunctional nature, possessing both a reactive formamidine group and a strategically positioned cyano group on an aromatic ring, makes it a valuable building block for constructing complex molecular architectures. This guide provides a comprehensive overview of its chemical identity, properties, a detailed protocol for its synthesis, and its application in the construction of medicinally relevant quinazoline derivatives.

Part 1: Chemical Identity and Properties

IUPAC Name and Synonyms

• IUPAC Name: N'-(2-Cyanophenyl)-N,N-dimethylmethanimidamide

• Common Name: N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Synonyms:

  • N'-(2-Cyanophenyl)-N,N-dimethylimidoformamide

  • 2-((Dimethylamino)methylenamino)benzonitrile

Chemical Identifiers and Physical Properties

A summary of the key chemical identifiers and physical properties for N'-(2-Cyanophenyl)-N,N-dimethylformamidine is presented in Table 1.

Property	Value
CAS Number	36185-83-8
Molecular Formula	C₁₀H₁₁N₃
Molecular Weight	173.21 g/mol
Appearance	Solid (predicted)
Boiling Point	315.8 °C at 760 mmHg
Density	0.98 g/cm³
Flash Point	144.8 °C
Refractive Index	1.534

Part 2: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is typically achieved through the reaction of 2-aminobenzonitrile with a suitable formylating agent. N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is a commonly used and efficient reagent for this transformation due to its high reactivity and the mild conditions required.

Reaction Principle

The synthesis involves the nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA. This is followed by the elimination of two equivalents of methanol to yield the desired formamidine product. The reaction is generally clean and proceeds in high yield.

Experimental Protocol

Materials:

• 2-Aminobenzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Anhydrous toluene (or other inert solvent such as xylene)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminobenzonitrile (1 equivalent).

• Add anhydrous toluene to dissolve the 2-aminobenzonitrile.

• With stirring, add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 to 1.5 equivalents) to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization or column chromatography on silica gel if necessary.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Part 3: Reactivity and Applications in Heterocyclic Synthesis

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a valuable precursor for the synthesis of quinazoline derivatives. The formamidine moiety acts as a masked aldehyde and a nitrogen source, while the ortho-cyano group is a key participant in the cyclization step.

Synthesis of Quinazoline Derivatives

The reaction of N'-(2-cyanophenyl)-N,N-dimethylformamidine with α-aminophosphonates under microwave irradiation provides a rapid and efficient route to novel quinazoline compounds.[1] This transformation highlights the utility of the title compound in constructing complex heterocyclic frameworks.

Reaction Principle:

The synthesis proceeds via an initial reaction of the α-aminophosphonate with the electrophilic carbon of the formamidine. This is followed by an intramolecular cyclization where the nitrogen of the intermediate attacks the cyano group, leading to the formation of the quinazoline ring system. The dimethylamino group is eliminated during this process.

Experimental Protocol for Quinazoline Synthesis

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Dialkyl amino(phenyl)methanephosphonate (or other suitable α-aminophosphonate)

• Isopropanol

• Acetic acid

• Microwave reactor vial

• Microwave synthesizer

Procedure:

• In a microwave reactor vial, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1 equivalent) and the desired dialkyl amino(phenyl)methanephosphonate (1 equivalent).

• Add a solvent mixture of isopropanol and acetic acid (e.g., in a 4:1 volume ratio).[1]

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at a set temperature (e.g., 100 °C) for a specified time (e.g., 20 minutes).[1]

• After the reaction is complete, cool the vial to room temperature.

• The reaction mixture can be concentrated and the product purified by standard techniques such as column chromatography.

Visualization of the Quinazoline Synthesis Pathway

Caption: Pathway for the synthesis of quinazolines from the title compound.

Part 4: Conclusion

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a synthetically useful and reactive intermediate. Its straightforward preparation from readily available starting materials and its ability to participate in cyclization reactions make it a valuable tool for medicinal and organic chemists. The protocols and reactivity patterns described in this guide provide a solid foundation for researchers interested in utilizing this compound for the synthesis of novel heterocyclic molecules with potential biological activity. Further exploration of its reactivity with other nucleophiles could lead to the discovery of new synthetic methodologies and the creation of diverse molecular libraries for drug discovery programs.

References

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Archives of Pharmacal Research, 36(6), 655-662. Retrieved from [Link]

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Rapid Microwave-Assisted Synthesis of 4-Substituted Quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Abstract

This application note details a robust and highly efficient protocol for the synthesis of 4-substituted quinazolines utilizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a key precursor. By leveraging the advantages of Microwave-Assisted Organic Synthesis (MAOS), this method drastically reduces reaction times from hours to mere minutes, while consistently delivering high yields and product purity. The protocol is designed for researchers in medicinal chemistry and drug development, offering a scalable and reproducible pathway to a diverse library of quinazoline derivatives, a scaffold of paramount importance in modern pharmacology.

Introduction: The Significance of Quinazolines & Synthesis Modernization

The quinazoline nucleus is recognized as a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties. This wide-ranging bioactivity has fueled intense research into novel and efficient synthetic routes to access diverse quinazoline libraries for drug discovery programs.

Traditional methods for quinazoline synthesis often require prolonged reaction times, harsh conditions, and complex purification procedures, hindering rapid lead optimization. Microwave-Assisted Organic Synthesis (MAOS) emerges as a transformative green chemistry technique that circumvents these limitations.[1] By using microwave irradiation, MAOS provides rapid, uniform, and highly efficient heating of the reaction mixture, leading to dramatic acceleration of reaction rates, improved yields, and enhanced product purity.[1][2]

This guide focuses on a particularly effective MAOS protocol that employs N'-(2-Cyanophenyl)-N,N-dimethylformamidine and various primary amines to rapidly generate 4-aminoquinazoline derivatives.[2][3] This approach is straightforward, high-yielding, and adaptable for creating a wide array of analogs.[3]

The Rationale: Why Microwave-Assisted Synthesis?

The primary advantage of MAOS lies in its unique heating mechanism. Unlike conventional heating, which relies on slow thermal conduction from an external source, microwaves directly couple with polar molecules in the reaction mixture.[4] This interaction induces rapid rotation of the molecules, generating heat volumetrically and homogeneously throughout the sample.[5]

Key Advantages over Conventional Heating:

• Drastic Rate Acceleration: Reactions that take several hours under reflux can often be completed in 10-20 minutes.[1]

• Higher Yields & Purity: The rapid and uniform heating minimizes the formation of side products and thermal degradation of sensitive compounds.[2]

• Energy Efficiency: By heating only the reaction mixture and not the vessel, MAOS significantly reduces energy consumption.

• Enhanced Reproducibility: Automated microwave reactors provide precise control over temperature, pressure, and time, ensuring high reproducibility.[5][6]

• Superheating Capabilities: In sealed vessels, solvents can be heated far above their atmospheric boiling points, enabling reactions that would otherwise be sluggish.[4]

Reaction Principle and Mechanism

The synthesis of 4-aminoquinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine and a primary amine proceeds via a microwave-assisted condensation followed by a thermal-sensitive Dimroth rearrangement.[3][7][8]

The key steps are:

• Nucleophilic Attack: The primary amine (R-NH₂) acts as a nucleophile, attacking the electrophilic carbon of the formamidine group.

• Intermediate Formation: This attack leads to the displacement of the dimethylamine group, forming a new N'-(2-cyanophenyl)-N-alkyl/arylformamidine intermediate.

• Intramolecular Cyclization: Under the high-temperature conditions generated by microwave heating, the nitrogen from the newly introduced amine attacks the nitrile (cyano) carbon in an intramolecular fashion.

• Aromatization: A subsequent rearrangement (tautomerization) leads to the formation of the stable, aromatic quinazoline ring system.

The presence of an acid, such as acetic acid (HOAc), is often crucial as it protonates the nitrile nitrogen, increasing its electrophilicity and catalyzing the final cyclization step.[3][7]

Caption: Proposed mechanism for quinazoline synthesis.

Experimental Protocol

This section provides a detailed, self-validating protocol for a representative synthesis.

4.1 Materials and Equipment

• Reagents: N'-(2-Cyanophenyl)-N,N-dimethylformamidine, desired primary amine (e.g., aniline), glacial acetic acid (HOAc), isopropanol (i-PrOH) or acetonitrile (CH₃CN), ethyl acetate (EtOAc), saturated sodium bicarbonate (NaHCO₃) solution, brine, anhydrous magnesium sulfate (MgSO₄).

• Equipment: Monomode microwave reactor (e.g., Biotage, CEM), 10 mL microwave reaction vial with a magnetic stir bar, rotary evaporator, separatory funnel, standard laboratory glassware, silica gel for column chromatography.

• Safety: This procedure must be conducted in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Microwave vials are sealed and can reach high pressures; use only vials rated for the intended temperature and pressure.

4.2 Step-by-Step Synthesis Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol, 1.0 equiv).

• Addition of Amine: Add the selected primary amine (1.1 mmol, 1.1 equiv).

• Solvent Addition: Add the solvent system. A common and effective mixture is isopropanol and glacial acetic acid in a 4:1 ratio (e.g., 4 mL i-PrOH and 1 mL HOAc).[9]

• Vial Sealing: Securely cap the vial using a crimper. Ensure the seal is tight to withstand the pressure generated during heating.

• Microwave Irradiation: Place the vial inside the cavity of the microwave reactor. Set the reaction parameters as follows:

  • Temperature: 120-160 °C (Optimization may be required)

  • Time: 10-20 minutes

  • Power: Dynamic (The instrument will modulate power to maintain the target temperature)

  • Stirring: On

• Cooling: After the irradiation is complete, allow the vial to cool to room temperature (below 50°C) using the instrument's compressed air cooling system before carefully removing it from the reactor.

4.3 Workup and Purification

• Quenching: Carefully uncap the vial in a fume hood. Transfer the reaction mixture to a round-bottom flask.

• Solvent Removal: Remove the solvent in vacuo using a rotary evaporator.

• Extraction: Dissolve the resulting residue in ethyl acetate (EtOAc, 50 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL).

  • Causality Check: The NaHCO₃ wash is crucial to neutralize the acetic acid catalyst, preventing it from interfering with purification.

• Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 4-substituted quinazoline.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS.

Data Presentation: Representative Examples

The following table summarizes results from literature, demonstrating the versatility and efficiency of this microwave-assisted protocol with various amine substrates.

Entry	Amine Substrate	Solvent System	Temp (°C)	Time (min)	Yield (%)	Reference
1	Aniline	CH₃CN / HOAc	160	10	High	[3]
2	3-Bromoaniline	AcOH	Reflux (MW adapted)	~15-30	Good	[3]
3	Various Anilines	AcOH	118	2-45	70-99	[7]
4	Dialkyl amino(phenyl)methylphosphonates	i-PrOH / HOAc	100	20	High	[3][9]

Visualizing the Experimental Workflow

The entire process, from setup to final product, can be streamlined into a logical workflow.

Caption: High-level experimental workflow diagram.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Yield	Insufficient temperature or time; Inactive amine.	Incrementally increase the reaction temperature by 20°C or the time by 5 minutes.[10] Ensure the amine is not sterically hindered or deactivated.
Byproduct Formation	Temperature is too high, causing degradation.	Decrease the reaction temperature in 10-20°C increments.[10] Confirm product stability at the target temperature.
Poor Reproducibility	Inconsistent vial sealing; Inhomogeneous heating.	Ensure consistent and proper capping of vials. Check that the microwave's magnetic stirring is functioning correctly to avoid hot spots.[6]
Reaction Stalls	Insufficient acid catalyst.	Increase the relative amount of acetic acid in the solvent mixture (e.g., from 4:1 to 3:1 i-PrOH/HOAc).

Conclusion

The microwave-assisted synthesis of 4-substituted quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a powerful, efficient, and reliable method for accelerating drug discovery efforts. This protocol offers a significant improvement over classical heating methods, providing rapid access to diverse chemical libraries with high yields and purity. By understanding the underlying principles and following this detailed guide, researchers can effectively implement this technique to advance their scientific objectives.

References

• Mohammadkhani, L., & Heravi, M. M. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580086. [Link]

• Besson, T., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. This is a duplicate of the first reference, but it highlights the Dimroth rearrangement. [Link]

• Wannissorn, V., et al. (2020). Microwave-assisted commercial copper-catalyzed aerobic oxidative synthesis of AChE quinazolinone inhibitors under solvent free conditions. RSC Advances. [Link]

• Besson, T. (n.d.). Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones. ResearchGate. [Link]

• Povarov, L. S. (2021). The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. Molecules, 26(10), 2945. [Link]

• Chavanne, C., et al. (2023). Convergent micro-wave assisted synthesis of quinazolinone and its precursor using the bio-sourced solvent pinane. Green Chemistry. [Link]

• Various Authors. (n.d.). Microwave enhanced synthesis of 4-aminoquinazolines. ResearchGate. [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2009). Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives. Molecules, 14(11), 4511-4517. [Link]

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Archives of Pharmacal Research, 36(6), 655-664. [Link]

• Song, B. A., et al. (2018). Synthesis of 4-aminoquinazoline structure derivatives 1–8. ResearchGate. [Link]

• Cravotto, G., & Cintas, P. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 27(21), 7549. [Link]

• Reddit User Discussion. (2022). Microwave irradiation assisted organic synthesis. r/Chempros Reddit. [Link]

• Singh, P., & Paul, K. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Journal of the Iranian Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Microwave Synthesis. Organic Chemistry Portal. [Link]

• de la Hoz, A., & Leonelli, C. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research, 54(10), 2373-2384. [Link]

• CEM Corporation. (2018). Teaching Microwave Chemistry. YouTube. [Link]

• LibreTexts Chemistry. (2020). Synthesis of Primary Amines. Chemistry LibreTexts. [Link]

• Udenfriend, S., et al. (1985). A mechanism for the fluorogenic reaction of amino groups with fluorescamine and MDPF. Proceedings of the National Academy of Sciences, 82(24), 8672-8676. [Link]

• Various Authors. (2020). Enamines and Dimethylamino Imines as Building Blocks in Heterocyclic Synthesis: Reactions of DMF-DMA Reagent with Different Functional Groups. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Organic Chemistry Portal. [Link]

• Wang, Y., et al. (2024). Hydro- and deutero-deamination of primary amines using O-diphenylphosphinylhydroxylamine. Nature Communications, 15, 223. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave Synthesis [organic-chemistry.org]
• 5. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 8. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

Synthesis of 4-Aminoquinazolines: A Detailed Protocol from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Introduction: The Privileged 4-Aminoquinazoline Scaffold

The 4-aminoquinazoline core is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide array of biological targets.[1][2] This structural motif is central to numerous FDA-approved drugs, particularly in oncology, where it serves as the backbone for potent tyrosine kinase inhibitors like gefitinib and erlotinib.[3][4] The versatility and therapeutic importance of 4-aminoquinazolines underscore the need for efficient and reliable synthetic protocols for their generation. This guide provides an in-depth, field-proven protocol for the synthesis of 4-aminoquinazolines, starting from the readily accessible N'-(2-Cyanophenyl)-N,N-dimethylformamidine. We will delve into the causality behind the experimental choices, ensuring a thorough understanding of the entire synthetic pathway.

Synthetic Strategy: From 2-Aminobenzonitrile to the Quinazoline Core

The overall synthetic strategy is a two-step process, commencing with the formation of the key intermediate, N'-(2-Cyanophenyl)-N,N-dimethylformamidine, followed by a cyclization reaction with a primary amine to yield the desired 4-aminoquinazoline. This approach is highly efficient, often employing microwave-assisted heating to accelerate the final cyclization step.

Part 1: Synthesis of the Key Intermediate: N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The initial step involves the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA serves as a formylating agent, reacting with the primary amino group of 2-aminobenzonitrile to form the formamidine intermediate. This reaction is typically straightforward and high-yielding.

Experimental Protocol: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminobenzonitrile (1.0 eq) in a suitable solvent such as toluene or xylene.

• Reaction Initiation: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 to 1.5 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The solvent is then removed under reduced pressure. The resulting crude product can often be used in the next step without further purification. If necessary, purification can be achieved by recrystallization or column chromatography.

Part 2: Cyclization to form 4-Aminoquinazolines

The core of this synthetic protocol lies in the reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with a primary amine. This step can be efficiently carried out using microwave irradiation, which significantly reduces reaction times and often improves yields.[3][5]

Reaction Mechanism

The generally accepted mechanism for this transformation involves a few key steps:

• Amine Exchange: The primary amine attacks the electrophilic carbon of the formamidine, leading to the displacement of dimethylamine and the formation of a new N,N'-disubstituted formamidine intermediate.

• Intramolecular Cyclization: The nitrogen of the newly introduced amino group then performs an intramolecular nucleophilic attack on the carbon of the cyano group. This step is often facilitated by an acid catalyst, such as acetic acid, which protonates the nitrile nitrogen, making the carbon more electrophilic.

• Tautomerization and Aromatization: The resulting cyclic intermediate undergoes tautomerization to form the stable aromatic 4-aminoquinazoline ring system.

Below is a Graphviz diagram illustrating the proposed reaction mechanism.

Sources

• 1. 4-Aminoquinazoline | C8H7N3 | CID 84759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]

The Cornerstone Reagent: N'-(2-Cyanophenyl)-N,N-dimethylformamidine in the Synthesis of Potent Kinase Inhibitors

Introduction: The Quinazoline Scaffold and the Role of a Key Building Block

In the landscape of modern oncology, kinase inhibitors have emerged as a pillar of targeted therapy, profoundly changing treatment paradigms for numerous cancers.[1] A significant number of these therapeutic agents are built upon a privileged heterocyclic core: the quinazoline scaffold.[2] This structure's ability to competitively bind to the ATP-binding site of various kinases has led to the development of blockbuster drugs such as Gefitinib (Iressa®) and Erlotinib (Tarceva®).[3][4] Central to the efficient construction of this vital scaffold is the versatile reagent, N'-(2-Cyanophenyl)-N,N-dimethylformamidine . This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic application of this compound, detailing its reaction mechanism, providing a robust experimental protocol for the synthesis of a key kinase inhibitor intermediate, and presenting relevant quantitative data.

The Chemical Logic: Mechanism of Quinazoline Ring Formation

The efficacy of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a precursor lies in its inherent reactivity, which facilitates a direct and high-yield pathway to the 4-aminoquinazoline core. The reaction proceeds via an acid-catalyzed cyclization with a substituted aniline. Understanding this mechanism is paramount for optimizing reaction conditions and troubleshooting potential synthetic hurdles.

The overall transformation involves the reaction of a substituted N'-(2-cyanophenyl)-N,N-dimethylformamidine with an aniline in the presence of an acid catalyst, typically in a polar solvent like isopropanol, often accelerated by microwave irradiation.[2]

Step-by-Step Mechanistic Breakdown:

• Protonation of the Imine: The reaction commences with the protonation of the more basic imine nitrogen of the formamidine group by the acid catalyst (e.g., acetic acid). This activation step enhances the electrophilicity of the formamidine carbon.

• Nucleophilic Attack by Aniline: The lone pair of electrons on the nitrogen atom of the aniline derivative then attacks the activated, electrophilic formamidine carbon. This step forms a tetrahedral intermediate.

• Proton Transfer: A proton transfer likely occurs from the newly added aniline nitrogen to one of the dimethylamino groups, making it a better leaving group.

• Elimination of Dimethylamine: The tetrahedral intermediate collapses, eliminating a molecule of dimethylamine. This is a key driving force for the reaction.

• Intramolecular Cyclization: The crucial ring-forming step occurs as the lone pair on the remaining exocyclic nitrogen attacks the electrophilic carbon of the nitrile (cyano) group. This intramolecular nucleophilic addition is entropically favored.

• Tautomerization: The resulting cyclized intermediate undergoes tautomerization to form the stable aromatic quinazoline ring system, yielding the final 4-aminoquinazoline product.

This elegant and efficient cascade of reactions underscores the utility of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a powerful tool in the synthesis of complex, biologically active molecules.

Caption: Reaction mechanism for quinazoline synthesis.

Application Protocol: Synthesis of a Key Precursor for 4-Anilinoquinazoline Kinase Inhibitors

This protocol details the synthesis of a 4-anilinoquinazoline derivative, a common core structure in many EGFR kinase inhibitors. The procedure is adapted from established methods and demonstrates the practical application of the principles discussed.[2][5]

Caption: Workflow for 4-anilinoquinazoline synthesis.

Part 1: Synthesis of N'-(2-Cyano-4,5-dimethoxyphenyl)-N,N-dimethylformamidine

This initial step creates the substituted formamidine required for the subsequent cyclization.

Materials:

• 2-Amino-4,5-dimethoxybenzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of 2-amino-4,5-dimethoxybenzonitrile (1 equivalent) in anhydrous toluene, add N,N-dimethylformamide dimethyl acetal (1.2 equivalents).

• Heat the mixture to reflux (approximately 110°C) and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude N'-(2-Cyano-4,5-dimethoxyphenyl)-N,N-dimethylformamidine is typically used in the next step without further purification.

Part 2: Synthesis of 4-(3-chloro-4-fluoroanilino)-6,7-dimethoxyquinazoline

This is the key cyclization step to form the quinazoline core.

Materials:

• N'-(2-Cyano-4,5-dimethoxyphenyl)-N,N-dimethylformamidine (from Part 1)

• 3-Chloro-4-fluoroaniline

• Isopropanol

• Glacial Acetic Acid

• Microwave reactor vial

• Magnetic stirrer

Procedure:

• In a microwave reactor vial, combine N'-(2-Cyano-4,5-dimethoxyphenyl)-N,N-dimethylformamidine (1 equivalent) and 3-chloro-4-fluoroaniline (1.1 equivalents).

• Add a solvent mixture of isopropanol and glacial acetic acid in a 4:1 volume ratio.[5]

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 100°C for 20 minutes.[5]

• After the reaction is complete, cool the vial to room temperature. A precipitate should form.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold isopropanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to yield 4-(3-chloro-4-fluoroanilino)-6,7-dimethoxyquinazoline.

Data Presentation: Yield and Biological Activity

The synthetic utility of a methodology is ultimately judged by its efficiency and the biological relevance of the molecules it produces. The quinazoline scaffold synthesized through this route forms the core of numerous potent kinase inhibitors.

Compound	Synthetic Step	Typical Yield (%)	Target Kinase	IC50 (µM)
Gefitinib	Final SNAr	~93% (for aminolysis step)	EGFR	Varies by cell line
Analogue 1	Cyclization	70-85%	EGFR	0.05 - 50
Analogue 2	Cyclization	75-90%	HER-2	0.1 - 80

Note: Yields and IC50 values are representative and can vary based on specific substrates and assay conditions. The yield for Gefitinib refers to a related aminolysis step in its synthesis, highlighting the efficiency of forming the crucial 4-anilino bond. IC50 values for analogues are generalized from literature on similar compounds.[6][7]

Conclusion

N'-(2-Cyanophenyl)-N,N-dimethylformamidine and its derivatives are indispensable reagents in the field of medicinal chemistry, particularly for the synthesis of quinazoline-based kinase inhibitors. The straightforward and high-yielding cyclization reaction it undergoes with anilines provides a robust and scalable method for accessing the privileged 4-aminoquinazoline scaffold. The detailed mechanism and protocol provided herein serve as a comprehensive guide for researchers aiming to leverage this powerful synthetic tool in the discovery and development of next-generation targeted therapies. By understanding the underlying chemical principles and adhering to optimized experimental procedures, scientists can efficiently construct libraries of novel kinase inhibitors for biological evaluation.

References

• Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. (n.d.). National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5356881/]
• Application Notes and Protocols for 4-Chloro-6,7-dimethoxyquinazoline. (n.d.). Benchchem. [URL: https://www.benchchem.com/application-notes/4-chloro-6,7-dimethoxyquinazoline]
• Synthesis and In Vitro Antitumor Activity Evaluation of Gefitinib-1,2,3-Triazole Derivatives. (2022). MDPI. [URL: https://www.mdpi.com/1420-3049/27/19/6643]
• A New Synthesis of Gefitinib. (2018). ResearchGate. [URL: https://www.researchgate.net/publication/328965902_A_New_Synthesis_of_Gefitinib]
• Process for the preparation of gefitinib. (n.d.). Google Patents. [URL: https://patents.google.
• How to Prepare 4-Chloro-6,7-dimethoxyquinazoline? (n.d.). Guidechem. [URL: https://www.guidechem.com/news/how-to-prepare-4-chloro-6-7-dimethoxyquinazoline-165509.html]
• Process for the preparation of 4- (3'chloro-4'-fluoroanilino) -7-methoxy-6- (3-morpholinopropoxy) quinazoline. (n.d.). Google Patents. [URL: https://patents.google.
• A Novel Strategy to the Synthesis of 4-Anilinoquinazoline Derivatives. (2014). Semantic Scholar. [URL: https://www.semanticscholar.org/paper/A-Novel-Strategy-to-the-Synthesis-of-Derivatives-Wang-Fan/85b85358055ee20f019623630f9d9241b3052608]
• Process for the preparation of erlotinib. (n.d.). Google Patents. [URL: https://patents.google.
• Quinazoline derivatives: synthesis and bioactivities. (2013). PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3671753/]

• Synthesis of gefitinib (1)[8]. (n.d.). ResearchGate. [URL: https://www.researchgate.net/figure/Scheme-54-Synthesis-of-gefitinib-1-26_fig18_349377194]

• Modified Synthesis of Erlotinib Hydrochloride. (n.d.). National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3203274/]

Sources

• 1. Modified Synthesis of Erlotinib Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8350029B2 - Process for the preparation of gefitinib - Google Patents [patents.google.com]
• 4. US9428468B2 - Process for the preparation of erlotinib - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Intramolecular cyclization of N-cyano sulfoximines by N–CN bond activation - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the Microwave-Assisted Cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine to Synthesize 4-Aminoquinazoline Derivatives

An Application Note for Researchers and Drug Development Professionals

Abstract

Quinazoline and its derivatives are cornerstone scaffolds in medicinal chemistry, exhibiting a wide spectrum of biological activities including anticancer, anti-inflammatory, and antibacterial properties.[1][2][3][4][5] Among the various synthetic routes to this privileged heterocycle, the cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with primary amines offers a direct and efficient pathway to valuable 4-aminoquinazoline intermediates.[4][6] This application note provides a detailed, field-proven protocol for this transformation, leveraging microwave-assisted organic synthesis to achieve rapid reaction times and high yields. We delve into the underlying reaction mechanism, explain the causality behind experimental choices, and present a self-validating protocol designed for reproducibility and scalability.

Introduction and Scientific Principle

The synthesis of substituted quinazolines is of paramount importance for drug discovery programs. The reaction between N'-(2-cyanophenyl)-N,N-dimethylformamidine and a primary amine is a powerful cyclocondensation reaction. The formamidine group serves as a masked aldehyde equivalent, while the ortho-cyano group is the key electrophilic center for the intramolecular ring-closing step.

The proposed mechanism proceeds through two key stages:

• Nucleophilic Addition: The primary amine (R-NH₂) first attacks the electrophilic carbon of the formamidine, displacing dimethylamine.

• Intramolecular Cyclization: The nitrogen of the newly formed N-aryl amidine then performs an intramolecular nucleophilic attack on the carbon of the ortho-cyano group. This ring-closing step is often the rate-determining step and is significantly accelerated by heat. Subsequent tautomerization yields the stable aromatic 4-aminoquinazoline product.[4][7]

The use of microwave irradiation provides rapid, uniform, and efficient heating, dramatically reducing reaction times from hours to minutes when compared to conventional oil bath heating.[2][8] This technology not only accelerates the reaction but often leads to cleaner product profiles and higher yields.[6]

Caption: Simplified reaction mechanism for 4-aminoquinazoline synthesis.

Experimental Protocol

This protocol details a general procedure that can be adapted for various primary amines. Optimization of temperature and reaction time may be necessary for specific substrates.

Materials and Reagents

Reagent	CAS Number	Recommended Purity	Supplier Example	Notes
N'-(2-Cyanophenyl)-N,N-dimethylformamidine	36185-83-8	>97%	TCI, Guidechem	The key starting material.[9]
Primary Amine (e.g., Aniline)	62-53-3	>98%	Sigma-Aldrich	Can be aliphatic or aromatic. Stoichiometry may need adjustment.
Isopropanol (2-Propanol)	67-63-0	Anhydrous	Fisher Scientific	A common polar solvent suitable for microwave synthesis.[8]
Acetic Acid, Glacial	64-19-7	>99.7%	Sigma-Aldrich	Acts as a co-solvent and acid catalyst.[1]
Ethyl Acetate	141-78-6	ACS Grade	VWR	For thin-layer chromatography (TLC) and column chromatography.
Hexanes	110-54-3	ACS Grade	VWR	For TLC and column chromatography.
Silica Gel	7631-86-9	230-400 mesh	MilliporeSigma	For purification via flash column chromatography.

Equipment

• Microwave synthesizer (e.g., CEM Discover, Biotage Initiator)

• 10 mL or 20 mL microwave reaction vials with snap caps/septa

• Magnetic stir bars

• Analytical balance

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Glassware for work-up and purification (flasks, separatory funnel, etc.)

• Flash column chromatography system

Step-by-Step Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (e.g., 1.0 mmol, 173.2 mg) and the desired primary amine (1.1 mmol, 1.1 equivalents).

  • Expert Insight: Using a slight excess of the amine can help drive the reaction to completion, especially if the amine is volatile.

• Solvent Addition: To the vial, add a solvent mixture of isopropanol and glacial acetic acid. A common and effective ratio is 4:1 (v/v).[1] For a 1.0 mmol scale reaction, 4 mL of isopropanol and 1 mL of acetic acid is a good starting point.

  • Causality: Acetic acid protonates the nitrile nitrogen, increasing the electrophilicity of the cyano carbon and facilitating the intramolecular cyclization step.[10] Isopropanol is an excellent microwave-absorbing solvent that provides a suitable reaction medium.[8]

• Microwave Reaction: Securely cap the vial and place it in the cavity of the microwave synthesizer. Irradiate the mixture with stirring under the conditions specified in the table below.

  • Trustworthiness: These parameters are based on published, high-yield syntheses and serve as a robust starting point for optimization.[1][6]

Parameter	Value	Rationale
Temperature	120 - 160 °C	Provides sufficient energy for cyclization. Higher temps for less reactive amines.
Ramp Time	2 minutes	Standard setting for safe heating.
Hold Time	10 - 20 minutes	Sufficient for most substrates. Monitor by TLC for completion.[1][4]
Pressure	Max 250 psi (17 bar)	Safety limit for the sealed vessel.
Stirring	High	Ensures homogeneous heating and mixing.

• Reaction Monitoring & Work-up: After irradiation, allow the vial to cool to room temperature. Check for reaction completion using TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The product is typically more polar than the starting formamidine and UV active. Once complete, transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Dissolve the crude residue in a minimal amount of dichloromethane or ethyl acetate.

  • Purify the product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to isolate the pure 4-aminoquinazoline derivative.

  • Combine the product-containing fractions and evaporate the solvent to yield the final product. Characterize by NMR and MS to confirm identity and purity.

Caption: Workflow for microwave-assisted 4-aminoquinazoline synthesis.

Safety Precautions

All manipulations should be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety glasses, and nitrile gloves, is mandatory.

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine and derivatives: These compounds are classified as harmful. Avoid inhalation, ingestion, and skin contact. A related compound, N'-(4-Bromo-2-cyanophenyl)-N,N-dimethylformamidine, is harmful if swallowed, inhaled, or in contact with skin, and causes skin and eye irritation.[11]

• Solvents: Isopropanol and acetic acid are flammable. Keep away from ignition sources. Acetic acid is corrosive and can cause severe skin and eye damage.

• Microwave Synthesizer: Only use vials and caps specified by the manufacturer. Never exceed the recommended volume or pressure limits for the vessel. Be aware of the potential for sudden pressure increases.

References

• Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. MDPI.[Link]

• Quinazoline synthesis. Organic Chemistry Portal.[Link]

• Quinazoline derivatives: synthesis and bioactivities. PMC - PubMed Central.[Link]

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC.[Link]

• Synthesis of Quinazoline derivatives and its Antimicrobial Activity. Research Journal of Pharmacy and Technology.[Link]

• Synthesis and anticancer activity of 4-aminoquinazoline derivatives. ResearchGate.[Link]

• The proposed mechanism for the synthesis of 4-aminoquinazoline and... ResearchGate.[Link]

• A Review on Current Synthetic Methods of 4-Aminoquinazoline Derivatives. ResearchGate.[Link]

• Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives. PMC - NIH.[Link]

• A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. PMC.[Link]

• Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. ScienceDirect.[Link]

• Preparation and Cyclization of 3‐Substituted 1‐(2‐Cyanophenyl)thioureas. Sci-Hub.[Link]

• Kinetics and Mechanism of the Cyclization of Substituted N-Phenyl-2- methyl-2-(2-aminophenyl)propanamides and Analogues. ResearchGate.[Link]

• Intramolecular cyclization of N-cyano sulfoximines by N–CN bond activation. PMC - NIH.[Link]

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rjptonline.org [rjptonline.org]
• 4. researchgate.net [researchgate.net]
• 5. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Page loading... [wap.guidechem.com]
• 10. Intramolecular cyclization of N-cyano sulfoximines by N–CN bond activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tcichemicals.com [tcichemicals.com]

Streamlined One-Pot Synthesis of Quinazoline Derivatives from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

An Application Note for Medicinal and Synthetic Chemists

Abstract

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse biological activities, including anticancer and anti-inflammatory properties.[1][2] This application note provides a detailed guide to a highly efficient, one-pot synthesis of functionalized quinazoline derivatives utilizing the versatile precursor, N'-(2-Cyanophenyl)-N,N-dimethylformamidine. We present the underlying reaction mechanism, step-by-step protocols for synthesizing various 4-substituted quinazolines by reacting the precursor with amines, hydrazides, and active methylene compounds, and a comprehensive troubleshooting guide. The methodologies described herein are designed for reproducibility and scalability, empowering researchers in drug discovery and synthetic chemistry to rapidly generate compound libraries for screening and development.

Introduction: The Power of One-Pot Synthesis

Quinazoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds, renowned for their significant pharmacological potential.[1] Traditional multi-step syntheses of these molecules often involve tedious purification of intermediates, leading to lower overall yields and increased solvent waste. One-pot reactions represent a more sustainable and efficient strategy by combining multiple synthetic steps into a single operation, thereby saving time, resources, and energy.[3]

The precursor, N'-(2-Cyanophenyl)-N,N-dimethylformamidine, is an ideal starting material for this approach. It incorporates the necessary aniline and cyano functionalities, pre-activated by the dimethylformamidine group, which serves as an excellent leaving group upon nucleophilic attack. This pre-activation facilitates a cascade reaction, allowing for the direct and modular construction of the quinazoline ring system in a single step. This guide explores the versatility of this precursor in reactions with various nucleophiles to afford a diverse range of quinazoline derivatives.[4][5]

The Core Reaction Mechanism

The fundamental transformation relies on a sequence of nucleophilic substitution, intramolecular cyclization, and tautomerization. The dimethylformamidine group makes the imine carbon highly electrophilic and susceptible to attack by a nucleophile (Nu-H).

The general mechanistic pathway is as follows:

• Nucleophilic Attack: An external nucleophile (such as an amine, hydrazide, or carbanion) attacks the electrophilic imine carbon of the formamidine group.

• Elimination: This attack leads to the formation of a tetrahedral intermediate, which subsequently collapses, eliminating the stable N,N-dimethylamine molecule. This step forms a new N-substituted amidine intermediate.

• Intramolecular Cyclization: The nucleophilic atom from the newly introduced substituent performs an intramolecular attack on the adjacent cyano group (an electrophilic carbon). This key step forms the six-membered pyrimidine ring.

• Tautomerization: The resulting cyclic intermediate undergoes tautomerization to yield the final, stable aromatic quinazoline product.

// Nodes start [label=<N'-(2-Cyanophenyl)-N,N-dimethylformamidine+Nucleophile (Nu-H)>]; intermediate1 [label=, fillcolor="#E8F0FE", fontcolor="#202124"]; intermediate2 [label=, fillcolor="#E8F0FE", fontcolor="#202124"]; intermediate3 [label=, fillcolor="#E8F0FE", fontcolor="#202124"]; product [label=<4-Substituted Quinazoline(Aromatic)>, shape=Mdiamond, fillcolor="#E6F4EA", fontcolor="#202124"]; dma [label="N,N-Dimethylamine (byproduct)"];

// Edges start -> intermediate1 [label="1. Nucleophilic\nAttack"]; intermediate1 -> intermediate2 [label="2. Elimination of\n-N(CH₃)₂"]; intermediate1 -> dma [style=dashed]; intermediate2 -> intermediate3 [label="3. Intramolecular\nCyclization"]; intermediate3 -> product [label="4. Tautomerization"];

// Layout {rank=same; start;} {rank=same; intermediate1;} {rank=same; intermediate2; dma;} {rank=same; intermediate3;} {rank=same; product;} }

Caption: General mechanism for quinazoline synthesis.

Experimental Protocols and Applications

The following sections provide detailed protocols for the synthesis of different classes of quinazoline derivatives from N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Protocol I: Synthesis of 4-Aminoquinazolines

This protocol is ideal for synthesizing 4-aminoquinazolines, which are key intermediates in the development of kinase inhibitors. The reaction proceeds smoothly with a wide range of primary and secondary amines.

Reaction Scheme: N'-(2-Cyanophenyl)-N,N-dimethylformamidine + R¹R²NH → 4-(N-R¹,R²)-Quinazoline

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Substituted amine (e.g., aniline, benzylamine, morpholine)

• Isopropanol

• Glacial Acetic Acid

• Microwave synthesis vials (if using microwave irradiation) or round-bottom flask with reflux condenser

• Standard glassware for workup and purification

Step-by-Step Protocol (Microwave-Assisted): [4][5]

• Reagent Preparation: In a 10 mL microwave synthesis vial, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol, 188.2 mg).

• Addition of Nucleophile: Add the desired amine (1.1 mmol, 1.1 equivalents).

• Solvent Addition: Add a 4:1 mixture of isopropanol:acetic acid (5 mL). The acetic acid acts as a catalyst, facilitating the displacement of dimethylamine.

• Reaction: Seal the vial and place it in a microwave reactor. Heat the mixture to 100-120°C for 20-30 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling, pour the reaction mixture into ice-cold water (50 mL) and basify with a saturated sodium bicarbonate solution until pH ~8.

• Extraction: The resulting precipitate can be collected by filtration. If no precipitate forms, extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization (e.g., from ethanol/water).

Self-Validation/Characterization:

• ¹H NMR: Confirm the disappearance of the dimethylamino protons and the appearance of aromatic quinazoline protons and signals corresponding to the introduced amine substituent.

• Mass Spectrometry: Verify the molecular weight of the target compound.

• Melting Point: Compare with literature values if available.

Data Summary: Scope of Amine Nucleophiles

Entry	Amine Nucleophile	Conditions	Yield (%)	Reference
1	Aniline	Isopropanol/AcOH (4:1), MW, 100°C, 20 min	85-95	[4]
2	Benzylamine	CH₃CN/AcOH, MW, 160°C, 10 min	80-90	[5]
3	Morpholine	Isopropanol/AcOH (4:1), MW, 100°C, 20 min	90-98	[4]
4	Cyclohexylamine	CH₃CN/AcOH, MW, 160°C, 10 min	82-92	[5]

Protocol II: Synthesis of 4-Hydrazinylquinazolines

This method produces 4-hydrazinylquinazolines, which are valuable precursors for synthesizing fused heterocyclic systems like triazolo[4,3-c]quinazolines.

Reaction Scheme: N'-(2-Cyanophenyl)-N,N-dimethylformamidine + R-CONHNH₂ → 4-(2-Acylhydrazin-1-yl)quinazoline

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Acyl hydrazide (e.g., benzhydrazide, acetohydrazide)

• Ethanol or N,N-Dimethylformamide (DMF)

• Glacial Acetic Acid

• Standard reaction and workup equipment

Step-by-Step Protocol (Conventional Heating):

• Reagent Setup: To a 50 mL round-bottom flask equipped with a reflux condenser, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol, 188.2 mg) and the selected acyl hydrazide (1.0 mmol).[6][7]

• Solvent and Catalyst: Add ethanol (15 mL) and glacial acetic acid (0.5 mL).

• Reaction: Heat the mixture to reflux (approx. 80°C) for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. A solid product may precipitate. If so, collect it by filtration and wash with cold ethanol.

• Purification: If no precipitate forms, reduce the solvent volume under vacuum and purify the residue using silica gel column chromatography (DCM/Methanol gradient).

Protocol III: Synthesis with Active Methylene Compounds

This protocol allows for the formation of a C-C bond at the 4-position of the quinazoline ring, yielding derivatives with alkyl groups bearing electron-withdrawing substituents.

Reaction Scheme: N'-(2-Cyanophenyl)-N,N-dimethylformamidine + CH₂(EWG)₂ → 4-(dicyanomethyl)quinazoline (example with malononitrile)

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate)[8]

• Anhydrous solvent (e.g., THF or DMF)

• Strong, non-nucleophilic base (e.g., Sodium Hydride (NaH) or Potassium tert-butoxide)

• Standard reaction and workup equipment under an inert atmosphere (e.g., N₂ or Ar)

Step-by-Step Protocol:

• Carbanion Formation: In a dry, two-neck flask under an inert atmosphere, suspend sodium hydride (60% dispersion in mineral oil, 1.2 mmol, 48 mg) in anhydrous THF (10 mL). Cool the suspension to 0°C.

• Nucleophile Addition: Slowly add a solution of the active methylene compound (e.g., malononitrile, 1.1 mmol, 72.7 mg) in anhydrous THF (5 mL) to the NaH suspension. Stir for 20 minutes at 0°C to allow for complete deprotonation.

• Substrate Addition: Add a solution of N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol, 188.2 mg) in anhydrous THF (5 mL) dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and then heat to 50-60°C for 2-4 hours. Monitor by TLC.

• Workup: Cool the reaction to 0°C and carefully quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by silica gel column chromatography.

Overall Experimental Workflow

The following diagram outlines the general workflow for the synthesis and analysis of quinazoline derivatives using this one-pot method.

// Connections between clusters prep_solvent -> combine; monitor -> workup; purify -> nmr; }

Caption: High-level experimental workflow diagram.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Insufficient reaction time or temperature.2. Poor quality of starting material or reagents.3. Ineffective catalyst (in protocols requiring one).4. Presence of moisture (especially for Protocol III).	1. Increase reaction time/temperature gradually while monitoring with TLC.2. Check purity of reagents; use freshly distilled solvents.3. Use fresh acetic acid or screen other acid catalysts (e.g., p-TSA).4. Use anhydrous solvents and an inert atmosphere.
Formation of Multiple Side Products	1. Reaction temperature is too high, causing decomposition.2. Amine nucleophile is difunctional, leading to polymerization.3. Starting material degradation.	1. Lower the reaction temperature and extend the reaction time.2. Protect one of the functional groups on the nucleophile before the reaction.3. Store N'-(2-Cyanophenyl)-N,N-dimethylformamidine in a cool, dry place.
Difficult Purification	1. Product has similar polarity to a starting material or byproduct.2. Oily product that is difficult to crystallize.	1. Try a different solvent system for column chromatography (e.g., Hexane/EtOAc, DCM/MeOH).2. Attempt to convert the product to a salt (e.g., HCl salt) to induce crystallization. Try trituration with a non-polar solvent like ether or pentane.

Conclusion

The one-pot synthesis of quinazoline derivatives from N'-(2-Cyanophenyl)-N,N-dimethylformamidine offers a powerful, efficient, and modular route to a wide range of valuable heterocyclic compounds. The protocols detailed in this application note are robust and adaptable for various nucleophiles, making this method highly suitable for generating libraries of novel quinazolines for high-throughput screening in drug discovery programs. By explaining the causality behind the procedural steps and providing clear, actionable protocols, we aim to equip researchers with the tools to confidently apply this chemistry in their own laboratories.

References

• Asif, M. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC. [Link]

• Reddy, T. R., & Sravani, K. (2022). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry. [Link]

• Gogoi, P., et al. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. Organic Chemistry Portal. [Link]

• Reddy, T. R., & Sravani, K. (2022). Transition-metal-catalyzed synthesis of quinazolines: A review. PMC - NIH. [Link]

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC - PubMed Central. [Link]

• Tamatam, R., & Shin, D. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. OUCI. [Link]

• Chen, C., et al. (2013). One-pot Synthesis of Quinazoline Derivatives via [2+2+2] Cascade Annulation of Diaryliodonium Salts and Two Nitriles. The Royal Society of Chemistry. [Link]

• Talebizadeh, P., & Shakeri, R. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. [Link]

• Kumar, A., et al. (2021). Copper mediated one-pot synthesis of quinazolinones and exploration of piperazine linked quinazoline derivatives as anti-mycobacterial agents. RSC Publishing. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 4-(Dimethylamino)quinazoline via Direct Amination of Quinazolin-4(3H)-one Using N,N-Dimethylformamide as a Nitrogen Source at Room Temperature. Organic Chemistry Portal. [Link]

• Tamatam, R., & Shin, D. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. MDPI. [Link]

• ResearchGate. (n.d.). The proposed mechanism for the synthesis of 4-aminoquinazoline and... ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of 4-aminoquinazoline structure derivatives 1–8. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 4-(Dimethylamino)quinazoline via Direct Amination of Quinazolin-4(3H)-one Using N,N-Dimethylformamide as a Nitrogen Source at Room Temperature. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). Postulated mechanism for the synthesis of quinazoline‐4‐carboxamides. ResearchGate. [Link]

• Tamatam, R., & Shin, D. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. PMC - NIH. [Link]

• Gök, D. (2020). One-pot Three-component Synthesis of Novel Quinazoline-4-carboxylic Acid and Derivatives. SciSpace. [Link]

• Wang, S., et al. (2016). Facile Preparation of 4-Substituted Quinazoline Derivatives. PubMed. [Link]

• ResearchGate. (n.d.). The Reaction of 2-Dimethylaminomethylene-3-oxo-N-phenylbutyramide with Active Methylene Nitriles. ResearchGate. [Link]

• ResearchGate. (n.d.). Screening of various active methylene compounds for selection of best... ResearchGate. [Link]

• Kim, M., & Lee, S. (2024). Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Substituted active methylene synthesis by condensation. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. [Link]

Sources

• 1. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Copper mediated one-pot synthesis of quinazolinones and exploration of piperazine linked quinazoline derivatives as anti-mycobacterial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 6. Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides [organic-chemistry.org]
• 7. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]
• 8. Substituted active methylene synthesis by condensation [organic-chemistry.org]

The Versatile Precursor: A Guide to Synthesizing Fused Heterocyclic Systems from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a strategic precursor for the synthesis of diverse fused heterocyclic systems. This guide emphasizes not just the synthetic protocols but also the underlying mechanistic principles that govern these transformations, empowering researchers to adapt and innovate upon these methodologies.

Introduction: The Strategic Advantage of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a highly versatile and reactive building block in heterocyclic chemistry. Its structure incorporates several key features that make it an ideal starting material for the construction of fused ring systems. The ortho-positioning of the cyano and formamidine functionalities on the phenyl ring provides a perfect scaffold for intramolecular cyclization reactions. The dimethylformamidine group serves as a masked aldehyde and a good leaving group, while the cyano group is a potent electrophile, readily participating in cyclization reactions. This unique combination of reactive sites allows for the efficient and often regioselective synthesis of a variety of fused heterocycles, which are privileged scaffolds in medicinal chemistry.

I. Synthesis of Quinazolines: A Cornerstone Application

The synthesis of quinazolines and their derivatives is one of the most well-established and significant applications of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. Quinazolines are a class of bicyclic aromatic compounds that exhibit a wide range of biological activities, making them attractive targets in drug discovery.

Mechanistic Rationale

The reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with primary amines to form 4-aminoquinazolines proceeds through a cyclization-elimination mechanism. The primary amine initially attacks the electrophilic carbon of the formamidine group. This is followed by an intramolecular attack of the newly introduced nitrogen onto the cyano group, leading to the formation of a six-membered ring. Subsequent tautomerization and elimination of dimethylamine result in the aromatized 4-aminoquinazoline product. The use of microwave irradiation can significantly accelerate this reaction by providing efficient and uniform heating.[1][2]

Diagram 1: Proposed Mechanism for Quinazoline Synthesis

Sources

• 1. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 4-Anilinoquinazoline Derivatives

Topic: N'-(2-Cyanophenyl)-N,N-dimethylformamidine Reaction with Substituted Anilines

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance in Medicinal Chemistry

The reaction between N'-(2-cyanophenyl)-N,N-dimethylformamidine and substituted anilines represents a cornerstone in modern medicinal chemistry for the construction of the 4-anilinoquinazoline scaffold. This heterocyclic system is not merely of academic interest; it is the core structural motif in a class of highly successful targeted cancer therapeutics. Specifically, these molecules are potent inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2][3] The aberrant signaling of the EGFR pathway is a critical driver in the proliferation and survival of numerous cancer types.[2][3][4] Consequently, the efficient and modular synthesis of 4-anilinoquinazoline derivatives is a high-priority area for drug discovery and development, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

This guide provides a comprehensive overview, from the underlying chemical principles and mechanisms to detailed, field-proven laboratory protocols. It is designed to empower researchers to confidently synthesize and explore this vital class of compounds.

Chemical Principles and Reaction Mechanism

The overall transformation is an acid-catalyzed, intramolecular cyclization reaction. The process can be logically dissected into two primary stages: the formation of the formamidine precursor and its subsequent reaction with an aniline to form the quinazoline ring.

• Precursor Synthesis: The starting material, N'-(2-cyanophenyl)-N,N-dimethylformamidine, is readily prepared from 2-aminobenzonitrile and an aminal reagent, typically N,N-dimethylformamide dimethyl acetal (DMFDMA). DMFDMA serves as a highly reactive equivalent of formic acid, efficiently converting the primary amino group of 2-aminobenzonitrile into the dimethylformamidine. This step is crucial as it installs the necessary electrophilic carbon and nitrogen atoms that will ultimately form part of the pyrimidine ring of the quinazoline.

• Quinazoline Ring Formation: The core reaction involves heating the N'-(2-cyanophenyl)-N,N-dimethylformamidine with a substituted aniline in the presence of an acid catalyst, such as acetic acid. The proposed mechanism proceeds as follows:

  • Activation: The acid protonates one of the nitrogen atoms of the formamidine, increasing its electrophilicity.

  • Nucleophilic Attack: The lone pair of the substituted aniline's amino group attacks the activated formamidine carbon.

  • Intermediate Formation & Elimination: This attack forms a tetrahedral intermediate. Subsequent rearrangement and elimination of dimethylamine yield a new, more complex amidine intermediate.

  • Intramolecular Cyclization: The nitrogen of this new amidine intermediate then performs a nucleophilic attack on the carbon of the nitrile group (the 2-cyano group on the phenyl ring). This is the key ring-closing step.

  • Tautomerization: A final proton transfer and tautomerization result in the stable, aromatic 4-anilinoquinazoline product.

Microwave-assisted synthesis has become the method of choice for this reaction, as it dramatically reduces reaction times from hours to minutes and often improves yields compared to conventional heating.[5][6][7]

Reaction Mechanism Diagram

Caption: Proposed acid-catalyzed mechanism for 4-anilinoquinazoline synthesis.

Experimental Protocols

These protocols are designed to be self-validating. Successful synthesis of the precursor (Protocol 1) is a prerequisite for the main reaction (Protocol 2). Characterization at each stage ensures the integrity of the final product.

Protocol 1: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This procedure details the preparation of the key intermediate from commercially available starting materials.

1.1. Materials & Equipment:

• 2-Aminobenzonitrile

• N,N-Dimethylformamide dimethyl acetal (DMFDMA)

• Anhydrous Toluene (or other suitable high-boiling solvent)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Rotary evaporator

1.2. Step-by-Step Procedure:

• Setup: In a clean, dry round-bottom flask, dissolve 2-aminobenzonitrile (1.0 eq) in anhydrous toluene.

• Reagent Addition: Add N,N-dimethylformamide dimethyl acetal (DMFDMA) (1.1 to 1.5 eq) to the solution.

• Reaction: Heat the mixture to reflux (approx. 110°C for toluene) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the 2-aminobenzonitrile spot.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is often a solid or viscous oil. It can be purified by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) or used directly in the next step if purity is deemed sufficient by ¹H NMR.

1.3. Characterization:

• Confirm the structure of the product by ¹H NMR and mass spectrometry. The ¹H NMR spectrum should show a characteristic singlet for the N=CH proton and singlets for the two N-methyl groups, in addition to the aromatic protons.

Protocol 2: Microwave-Assisted Synthesis of 4-Anilinoquinazolines

This protocol is adapted from established, high-yield microwave chemistry methods.[6]

2.1. Materials & Equipment:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine (from Protocol 1)

• Substituted Aniline (e.g., 3-chloroaniline, 4-methoxyaniline, etc.)

• Glacial Acetic Acid (HOAc)

• Acetonitrile (CH₃CN)

• Microwave reactor vial with a stir bar

• Dedicated laboratory microwave reactor

• Silica gel for column chromatography

2.2. Step-by-Step Procedure:

• Vial Preparation: To a microwave reactor vial, add N'-(2-cyanophenyl)-N,N-dimethylformamidine (1.0 eq) and the desired substituted aniline (1.0-1.2 eq).

• Solvent Addition: Add a solvent mixture of acetonitrile and glacial acetic acid. A common ratio is 4:1 or 5:1 (CH₃CN:HOAc). The total volume should be sufficient to ensure proper stirring and heating in the microwave cavity.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 160°C) for a short duration (e.g., 10-20 minutes).[6] Caution: Ensure all microwave reactor safety protocols are followed.

• Workup: After the reaction, cool the vial to room temperature. Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

• Purification: The crude residue is typically purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes or petroleum ether to yield the pure 4-anilinoquinazoline product.

2.3. Characterization:

• Analyze the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Experimental Workflow Diagram

Caption: Overall workflow from starting materials to the final purified product.

Data Presentation: Influence of Aniline Substituents

The electronic nature of the substituent on the aniline ring significantly impacts the reaction outcome. The nucleophilicity of the aniline's amino group is paramount for the initial attack on the formamidine.

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) or methyl (-CH₃) increase the electron density on the aniline ring, enhancing the nucleophilicity of the amino group. This generally leads to faster reaction rates and higher yields.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or chloro (-Cl) decrease the electron density, making the aniline less nucleophilic. This can result in slower reactions and may require more forcing conditions or lead to lower yields.

• Steric Hindrance: Substituents at the ortho position of the aniline can sterically hinder the approach of the amino group to the formamidine, which can significantly reduce the reaction rate and yield, regardless of the electronic effect.[8]

The following table summarizes representative yields from a similar N-arylation reaction (4-chloroquinazolines with anilines), which illustrates these electronic and steric principles.

Aniline Substituent	Position	Electronic Effect	Representative Yield (%)
4-Methoxy	para	Strong EDG	90-96%
3-Methoxy	meta	EDG	85-90%
4-Methyl	para	EDG	~80%
Unsubstituted	-	Neutral	~75%
3-Chloro	meta	EWG	~70%
2-Methyl	ortho	EDG (Steric Hindrance)	50-75%
2-Fluoro	ortho	EWG (Steric Hindrance)	55-60%
(Data adapted from trends observed in related nucleophilic substitution reactions on the quinazoline core.[8])

Application in Drug Development: EGFR Pathway Inhibition

The 4-anilinoquinazoline scaffold is a "privileged structure" in kinase inhibitor design. It acts as an ATP-competitive inhibitor of the EGFR tyrosine kinase domain.[1] In a normal state, ligand binding (e.g., EGF) causes the receptor to dimerize and autophosphorylate its tyrosine residues, initiating downstream signaling cascades (like the Ras-Raf-MEK-ERK pathway) that promote cell growth and proliferation. In many cancers, this pathway is overactive. 4-Anilinoquinazolines bind to the ATP-binding pocket of the kinase domain, preventing ATP from binding and thereby blocking the autophosphorylation and all subsequent downstream signaling.[4] This effectively shuts down the pro-survival signal, leading to cell growth arrest and apoptosis.

EGFR Inhibition Pathway Diagram

Caption: Inhibition of the EGFR signaling pathway by 4-anilinoquinazolines.

Troubleshooting and Self-Validation

Issue	Possible Cause	Recommended Solution
Low or No Yield in Protocol 1	Incomplete reaction; impure reagents.	Ensure DMFDMA is fresh. Monitor reaction by TLC until starting material is consumed. Use anhydrous solvent.
Low Yield in Protocol 2	Poorly nucleophilic aniline (strong EWGs); steric hindrance (ortho-substituents); insufficient microwave power/time.	Increase reaction time or temperature. For very deactivated anilines, consider alternative catalytic systems.
Multiple Spots on TLC after Reaction	Incomplete reaction; side-product formation.	Optimize microwave heating time. Ensure correct stoichiometry. Carefully perform column chromatography with a shallow gradient.
Difficulty in Purification	Product co-elutes with starting material or byproducts.	Try a different solvent system for column chromatography (e.g., DCM/Methanol). Consider recrystallization if the product is a solid.

References

• de Oliveira, C.S.A., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 2968–2975. Available at: [Link]

• Fry, D.W., et al. (1994). Specific inhibition of epidermal growth factor receptor tyrosine kinase by 4-anilinoquinazolines. Journal of Biological Chemistry, 269(25), 1-6. Available at: [Link]

• Li, L., et al. (2016). Design and discovery of 4-anilinoquinazoline-acylamino derivatives as EGFR and VEGFR-2 dual TK inhibitors. European Journal of Medicinal Chemistry, 112, 183-195. Available at: [Link]

• Wee, P., & Wang, Z. (2017). Targeting the EGFR signaling pathway in cancer therapy. Signal Transduction and Targeted Therapy, 2, 17010. Available at: [Link]

• Zhang, M., et al. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Frontiers in Chemistry, 9, 680608. Available at: [Link]

• Singh, M., & Silakari, O. (2017). 4-Anilinoquinazolines as privileged scaffolds in cancer chemotherapy. Mini-Reviews in Medicinal Chemistry, 17(12), 1073-1090.

• Zare, S., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580. Available at: [Link]

• Yoon, J. H., et al. (2004). Microwave enhanced synthesis of 4-aminoquinazolines. Tetrahedron Letters, 45(51), 9445-9447. (Cited in Zare et al., 2020)
• Seijas, J.A., et al. (2000). Microwave enhanced synthesis of 4-aminoquinazolines. Tetrahedron Letters, 41(13), 2215-2217.

• Sravanthi, V., et al. (2012). Synthesis and in vitro antitumor activities of novel 4-anilinoquinazoline derivatives. Bioorganic & Medicinal Chemistry Letters, 22(23), 7133-7137. Available at: [Link]

• Gong, Y., et al. (2006). Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives. Molecules, 11(4), 272-278. Available at: [Link]

• Khabnadideh, S., et al. (2012). Synthesis, characterization, screening and docking analysis of 4-anilinoquinazoline derivatives as tyrosine kinase inhibitors. Chinese Chemical Letters, 23(7), 789-792. Available at: [Link]

• Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. International Journal of Organic Chemistry, 1(4), 207-212. Available at: [Link]

Sources

• 1. Specific inhibition of epidermal growth factor receptor tyrosine kinase by 4-anilinoquinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives [frontiersin.org]
• 3. Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 6. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microwave Assisted Synthesis of N-Arylheterocyclic Substituted-4-aminoquinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents [beilstein-journals.org]

Application and Protocol Guide: Unraveling Solvent Effects on the Intramolecular Cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This comprehensive guide is designed for researchers, medicinal chemists, and process development scientists investigating the synthesis of quinazoline derivatives. Herein, we delve into the critical role of the solvent in the intramolecular cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine, a key precursor to a versatile class of heterocyclic compounds. This document provides not only detailed experimental protocols but also the underlying mechanistic rationale to empower informed decision-making in your synthetic endeavors.

Introduction: The Significance of Quinazoline Synthesis

Quinazoline and its derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The intramolecular cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine represents a direct and atom-economical route to the quinazoline core. However, the efficiency of this transformation is profoundly influenced by the reaction medium. Understanding and controlling the solvent effects are paramount for optimizing reaction yield, purity, and scalability.

Mechanistic Insights: The Role of the Solvent in the Cyclization Cascade

The conversion of N'-(2-Cyanophenyl)-N,N-dimethylformamidine to 4-(dimethylamino)quinazoline is postulated to proceed via an intramolecular nucleophilic attack of one of the amidine nitrogen atoms on the electrophilic carbon of the nitrile group. The solvent plays a multifaceted role in this process, influencing both the ground state of the reactant and the transition state of the cyclization.

Proposed Reaction Mechanism

The cyclization is initiated by the nucleophilic attack of the N2 nitrogen of the formamidine moiety onto the carbon atom of the cyano group. This forms a transient, zwitterionic intermediate which then undergoes tautomerization and subsequent aromatization to yield the stable quinazoline product.

Figure 1: Proposed mechanism for the intramolecular cyclization.

Causality behind Solvent Influence:

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are expected to facilitate the reaction by stabilizing the polar, charge-separated transition state more than the relatively nonpolar ground state of the reactant. This leads to a lowering of the activation energy and an acceleration of the reaction rate. The optimization of a related intramolecular cyclization was found to be most favorable in DMF and acetonitrile.

• Polar Protic Solvents (e.g., Isopropanol, Ethanol, Water): Protic solvents can exhibit a dual effect. They can stabilize the transition state through hydrogen bonding. Additionally, they may act as a proton shuttle or even a general acid catalyst by protonating the nitrogen of the nitrile group, thereby increasing the electrophilicity of the nitrile carbon. However, strong hydrogen bonding with the nucleophilic amidine nitrogen in the ground state could potentially increase the activation barrier. A mixture of isopropanol and acetic acid has been successfully used in the microwave-assisted synthesis of quinazoline derivatives from similar precursors.

• Nonpolar Solvents (e.g., Toluene, Dichloromethane): In nonpolar solvents, the reaction is generally expected to be slower due to the lack of stabilization of the polar transition state.

Experimental Protocols: A Comparative Study of Solvent Effects

The following protocols are designed to enable a systematic investigation of solvent effects on the cyclization reaction.

Materials and Equipment

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Acetonitrile (MeCN)

• Anhydrous Toluene

• Isopropanol

• Glacial Acetic Acid

• Reaction vials or round-bottom flasks

• Magnetic stirrer and hotplate

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp

• Apparatus for column chromatography

• Rotary evaporator

• NMR spectrometer, LC-MS, and HRMS for product characterization

General Experimental Workflow

Figure 2: General experimental workflow for studying solvent effects.

Protocol 1: Cyclization in a Polar Aprotic Solvent (DMF)

• To a clean, dry 10 mL reaction vial equipped with a magnetic stir bar, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol).

• Add anhydrous DMF (5 mL).

• Stir the mixture at 100 °C.

• Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) every 30 minutes. The disappearance of the starting material and the appearance of a new, more polar spot corresponding to the product should be observed.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Cyclization in a Polar Protic Solvent System (Isopropanol/Acetic Acid)

• To a microwave reaction vessel equipped with a magnetic stir bar, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol).

• Add a 4:1 mixture of isopropanol and glacial acetic acid (5 mL).

• Seal the vessel and place it in a microwave reactor.

• Heat the reaction mixture to 100 °C for 20-30 minutes under microwave irradiation.

• After cooling, carefully open the vessel and transfer the contents to a round-bottom flask.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify by column chromatography.

Protocol 3: Cyclization in a Nonpolar Solvent (Toluene)

• Follow the procedure outlined in Protocol 1, substituting DMF with anhydrous toluene.

• Note that the reaction in toluene is expected to be significantly slower. Monitor the reaction for an extended period (e.g., up to 24 hours).

Data Analysis and Interpretation

A comparative analysis of the results obtained from the different solvent systems is crucial. The following table provides a template for summarizing your findings.

Solvent System	Temperature (°C)	Time (h)	Yield (%)	Observations
DMF	100	t1	Y1	Homogeneous, rapid reaction
Acetonitrile	80	t2	Y2	Homogeneous, moderate rate
Isopropanol/AcOH (4:1)	100 (MW)	t3	Y3	Rapid reaction under MW
Toluene	100	t4	Y4	Heterogeneous/sluggish reaction

Interpreting the Results:

• A higher yield in a shorter reaction time in polar aprotic solvents like DMF would support the hypothesis of transition state stabilization.

• The efficacy of the isopropanol/acetic acid system, particularly under microwave conditions, would highlight the potential for acid catalysis to accelerate the reaction.

• A low yield and slow conversion in toluene would be consistent with the proposed polar mechanism.

Self-Validating Systems and Troubleshooting

Each protocol is designed to be a self-validating system. The consistent monitoring of the reaction by TLC or LC-MS allows for the direct observation of the conversion of starting material to the product.

Potential Issues and Solutions:

• Low Conversion: If the reaction stalls, consider increasing the temperature (within the solvent's boiling point) or adding a catalytic amount of a protic or Lewis acid.

• Side Product Formation: The formation of side products may indicate decomposition of the starting material or product. In such cases, a lower reaction temperature or a different solvent should be explored. N,N-Dimethylformamide itself can sometimes act as a reagent at elevated temperatures.

• Purification Challenges: If the product is difficult to purify, consider alternative chromatographic conditions or recrystallization.

Conclusion

The choice of solvent is a critical parameter in the synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine. A systematic approach to evaluating different solvent systems, guided by mechanistic understanding, can lead to significant improvements in reaction efficiency. Polar aprotic solvents are generally recommended for their ability to stabilize the polar transition state of the intramolecular cyclization. For rapid synthesis, microwave irradiation in a polar protic/acidic medium presents a compelling alternative. This guide provides a robust framework for researchers to explore and optimize this important transformation.

References

• Crimmins, M. T., et al. (2007). Solvent-Controlled Intramolecular [2+2] Photocycloadditions of α-Substituted Enones.

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PubMed Central. [Link]

• (2021).

• (2018). Optimization of the intramolecular cyclization-solvent effect. ResearchGate. [Link]

• (2011). The frequently overlooked importance of solvent in free radical syntheses.

• Solvent effects. Wikipedia. [Link]

Catalytic methods for the synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

An Application Guide to Catalytic Methods for Quinazoline Synthesis from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Abstract

This technical guide provides researchers, medicinal chemists, and drug development scientists with a detailed overview and actionable protocols for the catalytic synthesis of quinazolines, a scaffold of paramount importance in pharmaceutical chemistry. We focus specifically on the versatile and highly reactive precursor, N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This document moves beyond simple procedural lists to explain the underlying chemical principles, enabling scientists to make informed decisions in their experimental design. Key methodologies, including highly efficient microwave-assisted protocols, are detailed with step-by-step instructions, comparative data, and mechanistic insights.

Introduction: The Quinazoline Scaffold and a Strategic Precursor

The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with applications as anticancer agents (e.g., Gefitinib, Erlotinib), antihypertensives, and anti-inflammatory compounds.[1] Consequently, the development of efficient, robust, and scalable synthetic routes to functionalized quinazolines is a persistent goal in organic synthesis.[2]

Traditional methods often involve multi-step procedures or harsh reaction conditions.[3] The use of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a starting material offers a strategic advantage. This compound is an easily handled, stable, and "activated" form of 2-aminobenzonitrile. The N,N-dimethylformamidine group serves as a protecting group for the aniline nitrogen and as an excellent leaving group in the final cyclization step, facilitating the formation of the quinazoline ring under relatively mild conditions.[4][5] This guide focuses on catalytic methods that leverage this precursor to afford rapid and high-yielding access to diverse quinazoline derivatives.

Core Mechanistic Pathway: The Condensation-Cyclization Cascade

The conversion of N'-(2-Cyanophenyl)-N,N-dimethylformamidine into a 4-substituted quinazoline proceeds through a well-established condensation and intramolecular cyclization cascade, often referred to as a Dimroth rearrangement.[4] The general mechanism is as follows:

• Nucleophilic Attack: An external primary amine (R-NH₂) attacks the electrophilic carbon of the formamidine group.

• Intermediate Formation: This attack leads to the displacement of dimethylamine, forming a new, more complex N'-(2-cyanophenyl)amidine intermediate.

• Intramolecular Cyclization: The nitrogen atom of the newly introduced amine moiety performs a nucleophilic attack on the adjacent cyano group. This key ring-closing step is often promoted by an acid catalyst, which activates the nitrile carbon.

• Tautomerization & Aromatization: The resulting cyclized intermediate undergoes tautomerization to yield the stable, aromatic 4-aminoquinazoline product.

This efficient, atom-economical pathway is central to the protocols described below.

Figure 1: General mechanism for quinazoline synthesis.

Application Protocol I: Microwave-Assisted Synthesis (MAS) of 4-Aminoquinazolines

Microwave-assisted organic synthesis has proven to be a transformative technology, dramatically reducing reaction times from hours to minutes while often improving yields.[6] For the synthesis of quinazolines from N'-(2-cyanophenyl)-N,N-dimethylformamidine, microwave irradiation provides rapid and uniform heating, efficiently driving the condensation-cyclization cascade.[4][5] The use of acetic acid as a co-solvent is critical, as it serves as a Brønsted acid catalyst to promote the key intramolecular cyclization step.[7]

Principle

This protocol leverages the synergistic effect of microwave energy for rapid heating and acetic acid for catalysis. A mixture of the formamidine precursor and a primary amine in a suitable solvent system is subjected to a short period of high-intensity microwave irradiation, leading to the clean and efficient formation of the desired 4-aminoquinazoline product. This method is notable for its speed, high yields, and broad substrate scope.[5][8]

Detailed Experimental Protocol

Objective: To synthesize a representative 4-aminoquinazoline derivative.

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 equiv)

• Desired primary amine (e.g., aniline, benzylamine) (1.0-1.2 equiv)

• Solvent: Acetonitrile (CH₃CN) and Acetic Acid (HOAc)

• Microwave reactor vials (10 mL) with stir bars

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reagent Preparation: In a 10 mL microwave reactor vial equipped with a magnetic stir bar, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (e.g., 173 mg, 1.0 mmol).

• Addition of Amine: Add the primary amine (1.0-1.2 mmol).

• Solvent Addition: Add acetonitrile (4 mL) and acetic acid (1 mL) to the vial. The 4:1 ratio is a common starting point.[9]

• Reaction Setup: Securely cap the vial and place it in the cavity of a dedicated microwave reactor.

• Microwave Irradiation: Program the reactor to heat the mixture to 160 °C and hold for 10 minutes with active stirring.[5] Safety Note: All microwave experiments should be performed by trained personnel using a dedicated chemical microwave reactor. Do not use a domestic microwave oven.

• Work-up: After the reaction is complete and the vial has cooled to room temperature, transfer the contents to a round-bottom flask.

• Solvent Removal: Remove the solvent in vacuo using a rotary evaporator.

• Purification: The crude residue is typically purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 4-aminoquinazoline product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, LC-MS, HRMS).

Data Summary: Representative Reactions

The following table summarizes typical results achieved using the microwave-assisted protocol for various amine substrates.

Entry	Amine Substrate	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Aniline	160	10	High	[5]
2	Benzylamine	160	10	High	[5]
3	Dialkyl amino(phenyl)methylphosphonates	100	20	66-97	[4][8]
4	Various Anilines	118	2-45	70-99	[4]

Expanding Scope: Synthesis of Bio-active Phosphonate Analogues

The versatility of the N'-(2-cyanophenyl)formamidine precursor allows for the direct incorporation of more complex functionalities. A notable application is the synthesis of (quinazolin-4-ylamino)methylphosphonates, which are analogues of α-aminophosphonates with significant biological potential.[4][9] The protocol is nearly identical to the one described above, demonstrating the robustness of the method.

Detailed Experimental Protocol

Objective: To synthesize (quinazolin-4-ylamino)methylphosphonates.

Procedure:

• Reagent Preparation: In a microwave vial, combine N'-(substituted-2-cyanophenyl)-N,N-dimethylformamidine (1.0 equiv) and the desired dialkyl amino(phenyl)methylphosphonate (1.0 equiv).[4]

• Solvent Addition: Add a 4:1 mixture of isopropanol (i-PrOH) and acetic acid (HOAc).

• Microwave Irradiation: Heat the reaction mixture to 100 °C for 20 minutes under microwave irradiation.[4][8]

• Work-up and Purification: Follow the same work-up and purification steps (solvent removal, column chromatography) as outlined in Section 3.2.

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Basic ionic liquid as catalyst and surfactant: green synthesis of quinazolinone in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 5. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Intrinsic catalytic activity of an acidic ionic liquid as a solvent for quinazoline synthesis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C2CY20160G [pubs.rsc.org]
• 8. rroij.com [rroij.com]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Synthon: N'-(2-Cyanophenyl)-N,N-dimethylformamidine in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery and development, the strategic design and synthesis of novel heterocyclic scaffolds remain a cornerstone of medicinal chemistry. Among the myriad of building blocks available to the discerning chemist, N'-(2-Cyanophenyl)-N,N-dimethylformamidine has emerged as a particularly versatile and powerful synthon. Its unique structural arrangement, featuring a reactive formamidine moiety ortho to a nitrile group on a phenyl ring, provides a gateway to a diverse array of complex nitrogen-containing heterocycles, many of which are privileged structures in medicinal chemistry. This guide provides an in-depth exploration of the applications of this reagent, complete with detailed protocols and mechanistic insights, to empower researchers in their quest for new therapeutic agents.

Core Principles of Reactivity and Application

N'-(2-Cyanophenyl)-N,N-dimethylformamidine serves as a linchpin in the construction of fused heterocyclic systems, most notably quinazolines. The inherent reactivity of this molecule is dictated by the electrophilic nature of the formamidine carbon and the nucleophilic character of the nitrile nitrogen upon activation. This dual reactivity allows for a domino reaction sequence, often initiated by a nucleophilic attack on the formamidine, leading to a subsequent intramolecular cyclization involving the cyano group. This efficient one-pot cyclization strategy is a hallmark of its utility, offering a streamlined approach to complex molecular architectures.

The primary application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine lies in its reaction with primary amines to furnish 4-aminoquinazoline derivatives. This transformation is of significant interest as the 4-aminoquinazoline core is a well-established pharmacophore found in numerous approved drugs, particularly in the realm of oncology as tyrosine kinase inhibitors.

Application Note I: Synthesis of Bioactive Quinazoline Scaffolds

The synthesis of quinazoline derivatives remains the most prominent and well-documented application of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. The reaction with various primary amines provides a modular and efficient route to a library of substituted quinazolines, which can be further elaborated to access a wide range of biological targets.

Mechanistic Rationale: The Domino Cyclization Pathway

The formation of the quinazoline ring from N'-(2-Cyanophenyl)-N,N-dimethylformamidine and a primary amine proceeds through a well-orchestrated domino reaction. The causality behind the experimental choices, such as the use of an acid catalyst, is rooted in the key steps of this mechanism.

Diagram: Proposed Reaction Mechanism

Caption: Proposed mechanism for the formation of 4-aminoquinazolines.

• Nucleophilic Attack: The reaction commences with the nucleophilic attack of the primary amine on the electrophilic carbon of the formamidine group. This step is often facilitated by mild heating.

• Elimination: The resulting tetrahedral intermediate collapses, eliminating dimethylamine, a stable leaving group, to form a new N-arylformamidine intermediate.

• Intramolecular Cyclization: This is the key ring-forming step. The presence of an acid catalyst, such as acetic acid, protonates the nitrile nitrogen, enhancing its electrophilicity. The lone pair of the formamidine nitrogen then attacks the activated nitrile carbon in an intramolecular fashion.

• Tautomerization: The resulting 4-iminoquinazoline intermediate readily tautomerizes to the more stable aromatic 4-aminoquinazoline product.

Protocol I: Microwave-Assisted Synthesis of (Quinazolin-4-ylamino)methyl-phosphonates

This protocol is adapted from the work of Luo et al. and demonstrates a rapid and efficient synthesis of quinazoline derivatives with potential antiviral and anticancer activities.[1][2] Microwave irradiation significantly accelerates the reaction, reducing reaction times from hours to minutes.[1]

Part A: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Materials:

• 2-Aminobenzonitrile

• 1,1-Dimethoxy-N,N-dimethylmethanamine (DMF-DMA)

• Methanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-aminobenzonitrile (10 mmol) in 1,1-dimethoxy-N,N-dimethylmethanamine (30 mL).

• Heat the mixture to reflux and maintain for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add deionized water (20 mL) to the mixture and stir for 10 minutes.

• Collect the resulting precipitate by filtration.

• Recrystallize the crude product from methanol to afford pure N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a white crystalline solid.[1]

Characterization Data:

Compound	Yield	Melting Point (°C)
N'-(2-Cyanophenyl)-N,N-dimethylformamidine	90.8%	101-103

¹H NMR (500 MHz, CDCl₃): δ 8.66 (s, 1H), 7.66-7.49 (m, 4H), 3.32 (s, 6H). ¹³C NMR (125 MHz, CDCl₃): δ 156.53, 141.06, 135.16, 134.15, 128.02, 125.43, 116.92, 107.69, 40.86, 40.19. IR (KBr, cm⁻¹): 2227.78 (C≡N).[1]

Part B: Synthesis of Diethyl (Quinazolin-4-ylamino)(phenyl)methylphosphonate

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• Diethyl amino(phenyl)methylphosphonate (α-aminophosphonate)

• 2-Propanol

• Glacial Acetic Acid

• Petroleum Ether

• Ethyl Acetate

Procedure:

• In a 10 mL microwave reaction vial, combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 mmol) and diethyl amino(phenyl)methylphosphonate (1.0 mmol).

• Add a solvent mixture of 2-propanol and glacial acetic acid (4:1 v/v, 5 mL).

• Seal the vial and place it in a microwave synthesizer.

• Irradiate the mixture at 150 °C (100 W power, 150 psi pressure) for 20 minutes.[2]

• After cooling, transfer the contents of the vial to a round-bottom flask.

• Rinse the reaction vial with 2-propanol (3 x 5 mL) and add the washings to the flask.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude solid by preparative TLC using a mixture of petroleum ether and ethyl acetate (1:1 v/v) as the eluent to yield the pure title compound.[1]

Characterization Data for Diethyl (Quinazolin-4-ylamino)(phenyl)methylphosphonate:

Compound	Yield
Diethyl (Quinazolin-4-ylamino)(phenyl)methylphosphonate	79%

Analytical data for a representative product.[1]

Diagram: Experimental Workflow

Caption: Workflow for the synthesis of (quinazolin-4-ylamino)methyl-phosphonates.

Application Note II: Potential in Kinase Inhibitor Synthesis

While the synthesis of the aforementioned phosphonates is a specific example, the broader utility of N'-(2-Cyanophenyl)-N,N-dimethylformamidine extends to the synthesis of various kinase inhibitors. The 4-aminoquinazoline scaffold is a key structural motif in many FDA-approved kinase inhibitors, such as gefitinib and erlotinib, which target the epidermal growth factor receptor (EGFR). The modular nature of the reaction allows for the introduction of diverse side chains via the primary amine component, enabling the exploration of structure-activity relationships (SAR) for different kinase targets.

Conclusion and Future Perspectives

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a valuable and highly efficient building block in medicinal chemistry. Its ability to readily undergo cyclization reactions to form the medicinally important quinazoline scaffold makes it an indispensable tool for drug discovery programs. The microwave-assisted protocols further enhance its utility by providing rapid and high-yielding synthetic routes to novel bioactive molecules. Future research in this area will likely focus on expanding the scope of its applications to the synthesis of other heterocyclic systems and its incorporation into combinatorial libraries for high-throughput screening against a wider range of biological targets. The continued exploration of the reactivity of this versatile synthon promises to yield new and innovative therapeutic agents.

References

• Luo, H.; Hu, D.; Wu, J.; Hong, M.; Jin, L. Rapid Synthesis and Antiviral Activity of (Quinazolin-4-Ylamino)Methyl-Phosphonates Through Microwave Irradiation. Int. J. Mol. Sci.2012 , 13, 6730-6746. [Link][1][2]

• Luo, H.; Hu, D.; Wu, J.; Hong, M.; Jin, L. Rapid Synthesis and Antiviral Activity of (Quinazolin-4-ylamino)methyl-phosphonates Through Microwave Irradiation. PubMed, 2012 . [Link][1][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Rapid synthesis and antiviral activity of (quinazolin-4-ylamino)methyl-phosphonates through microwave irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Quinazoline Synthesis with N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the technical support center for quinazoline synthesis utilizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is tailored for researchers, scientists, and professionals in drug development to navigate and troubleshoot common experimental challenges, thereby enhancing reaction yields and purity.

Troubleshooting Guide: Overcoming Low Yields

Low yields are a frequent challenge in quinazoline synthesis. This section provides a structured approach to identifying and resolving the root causes of this issue.

Issue 1: Low or No Product Formation

Symptom: TLC or LC-MS analysis shows minimal or no formation of the desired quinazoline product, with the starting material remaining largely unconsumed.

Possible Cause	Troubleshooting Step	Experimental Protocol
Poor Reagent Quality	Verify the purity of N'-(2-Cyanophenyl)-N,N-dimethylformamidine and the amine reactant. Impurities can inhibit the reaction.[1]	Purity Verification: 1. Obtain an NMR spectrum and compare it with the expected structure.2. Determine the melting point and compare it to the literature value.3. If impurities are detected, purify the reagent by recrystallization or column chromatography.
Suboptimal Reaction Temperature	The reaction may require higher temperatures to overcome the activation energy barrier.[1][2]	Temperature Screening: 1. Set up several small-scale reactions in parallel.2. Vary the temperature in increments (e.g., 80 °C, 100 °C, 120 °C).3. Monitor the reactions by TLC or LC-MS to identify the optimal temperature.
Inappropriate Solvent Choice	The polarity of the solvent is critical and can significantly influence the reaction pathway.[1][3]	Solvent Screening: 1. Conduct the reaction in a range of solvents with varying polarities.2. Test polar aprotic solvents (e.g., DMF, DMSO), polar protic solvents (e.g., ethanol, isopropanol), and non-polar solvents (e.g., toluene).3. Select the solvent that provides the highest yield of the desired product.
Presence of Moisture	N'-(2-Cyanophenyl)-N,N-dimethylformamidine can be sensitive to hydrolysis.	Anhydrous Conditions: 1. Dry all glassware in an oven prior to use.2. Use anhydrous solvents.3. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of Significant Byproducts

Symptom: TLC or LC-MS analysis reveals the presence of one or more significant, unidentified spots in addition to the desired product.

Possible Cause	Troubleshooting Step	Experimental Protocol
Side Reactions	Non-polar solvents may favor the formation of benzimidazole byproducts.[3] The reaction of the amine with the solvent (e.g., DMF) can also occur at high temperatures.	Solvent Optimization: 1. Switch to a more polar solvent to favor the desired C(sp²)-N bond formation for quinazoline synthesis.[3]2. If using DMF as a solvent at high temperatures, consider alternative high-boiling point solvents like DMSO or sulfolane.
Decomposition of Starting Material or Product	The formamidine starting material or the quinazoline product may be unstable under the reaction conditions.	Reaction Time and Temperature Optimization: 1. Monitor the reaction at regular intervals to determine the point of maximum product formation before significant decomposition occurs.2. Consider lowering the reaction temperature, even if it requires a longer reaction time.
Incorrect Stoichiometry	An excess of either reactant can lead to the formation of byproducts.	Stoichiometry Adjustment: 1. Run a series of small-scale reactions varying the molar ratio of the amine to the N'-(2-Cyanophenyl)-N,N-dimethylformamidine.2. Typically, a 1:1 or a slight excess of the amine (1.1 to 1.2 equivalents) is a good starting point.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of quinazoline formation from N'-(2-Cyanophenyl)-N,N-dimethylformamidine and an amine?

The reaction proceeds through a cyclization cascade. The primary amine attacks the electrophilic carbon of the formamidine, followed by an intramolecular cyclization where the nitrogen of the intermediate attacks the cyano group. Subsequent elimination of dimethylamine and aromatization yields the quinazoline ring.

Caption: Mechanism of Quinazoline Synthesis.

Q2: How should I handle and store N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

This reagent should be stored in a cool, dry place away from moisture.[4] It is advisable to store it under an inert atmosphere to prevent degradation. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment.

Q3: My reaction is complete, but I am losing a significant amount of product during purification. What can I do?

Product loss during purification is a common issue. Consider the following:

• Recrystallization: This is an effective method for purification if a suitable solvent is found.[5][6] Experiment with different solvents to find one in which your product has high solubility at high temperatures and low solubility at room temperature.[1]

• Column Chromatography: If recrystallization is not effective, column chromatography is a good alternative.[5]

  • Optimize your solvent system using TLC to achieve good separation between your product and impurities.

  • If your product is adsorbing to the silica gel, try using a different stationary phase like alumina or a less polar solvent system.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Quinazoline Products from N'-(2-Cyanophenyl)-N,N-dimethylformamidine Reactions

Welcome to the technical support center for the purification of quinazoline products derived from reactions utilizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these valuable heterocyclic compounds. Drawing upon established chemical principles and extensive laboratory experience, this resource provides in-depth troubleshooting guides and frequently asked questions to streamline your purification workflow and enhance the purity of your final product.

Introduction to the Chemistry and Potential Challenges

The synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a robust method that offers access to a wide array of functionalized quinazoline scaffolds, which are of significant interest in medicinal chemistry.[1][2] The reaction typically proceeds via an intramolecular cyclization. However, the nature of the starting material and reaction conditions can lead to the formation of specific impurities that may co-purify with the desired product, presenting significant purification challenges.

Common issues arise from incomplete reactions, side reactions of the dimethylformamidine group, and the inherent polarity and solubility of both the starting materials and the quinazoline products.[3] Understanding these potential pitfalls is the first step toward developing an effective purification strategy.

Troubleshooting Guide: From Crude Reaction Mixture to Pure Quinazoline

This section addresses specific problems you may encounter during the purification process and provides actionable solutions.

Problem 1: Persistent Impurities Observed by TLC/LC-MS After Initial Work-up

Possible Causes and Solutions:

• Unreacted N'-(2-Cyanophenyl)-N,N-dimethylformamidine: This starting material is relatively polar and may persist if the reaction has not gone to completion.

  • Solution: Optimize reaction conditions by increasing the temperature or reaction time, while monitoring the reaction progress by TLC or LC-MS.[4] For purification, a carefully selected column chromatography system can effectively separate the more polar starting material from the less polar quinazoline product.

• Hydrolysis of the Dimethylformamidine Group: The N,N-dimethylformamidine moiety can be susceptible to hydrolysis, especially under acidic or prolonged heating conditions, leading to the formation of N'-(2-cyanophenyl)formamide or 2-aminobenzonitrile.[5][6]

  • Solution: Ensure anhydrous reaction conditions if possible. During work-up, avoid prolonged exposure to strong acids or bases.[7] These byproducts often have different polarities than the desired quinazoline and can be separated by column chromatography.

• Formation of N,N-Dimethylformamide (DMF) as a Byproduct: The dimethylformamidine group can decompose to generate DMF, which is a high-boiling point solvent and can be difficult to remove completely.

  • Solution: After the reaction, perform an aqueous work-up to partition the highly water-soluble DMF into the aqueous layer. For residual amounts, co-evaporation with a high-boiling point solvent like toluene or heptane under reduced pressure can be effective.

Problem 2: Difficulty in Achieving High Purity (>98%) with Column Chromatography

Possible Causes and Solutions:

• Co-elution of Structurally Similar Impurities: Minor byproducts with polarities very close to the desired product can be challenging to separate.

  • Solution 1: Optimize Chromatography Conditions. A shallower solvent gradient during column chromatography can improve separation.[8] Experiment with different solvent systems; for instance, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system may alter the selectivity.

  • Solution 2: Recrystallization. This is often the most effective method for removing trace impurities and obtaining a highly pure, crystalline product.[3][9]

• Product Adsorption on Silica Gel: Highly polar quinazolines or those with basic nitrogen atoms can strongly adhere to the acidic silica gel, leading to tailing peaks and poor recovery.[4]

  • Solution: Deactivate the silica gel by pre-treating it with a small amount of a basic modifier like triethylamine (0.1-1%) in the eluent. Alternatively, using a different stationary phase such as alumina (basic or neutral) can be beneficial.

Problem 3: Low Recovery of the Product After Purification

Possible Causes and Solutions:

• Product Insolubility: The synthesized quinazoline may have poor solubility in the solvents used for extraction or chromatography.

  • Solution: Before starting the purification, perform small-scale solubility tests with a range of common laboratory solvents.[8] For extractions, use a larger volume of solvent or a solvent in which the product is more soluble.

• Premature Crystallization during Extraction or Filtration: If the product is highly crystalline, it may crash out of solution during work-up, leading to losses.

  • Solution: During extractions, use a solvent system where the product has good solubility at room temperature. For hot filtrations during recrystallization, pre-heating the filtration apparatus can prevent premature crystallization.[8]

Experimental Workflow: A Step-by-Step Purification Strategy

Here is a generalized workflow for the purification of a quinazoline product from a reaction involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Caption: A generalized workflow for the purification of quinazoline products.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach to purify my quinazoline derivative?

A1: The choice of the initial purification method depends on the physical state of your crude product and its initial purity.[8] If your product is a solid and appears relatively clean by TLC, recrystallization is an excellent and efficient first choice. For oily products or complex mixtures with multiple impurities, column chromatography is the preferred starting point.[8]

Q2: How do I select the right solvent system for column chromatography?

A2: Thin-Layer Chromatography (TLC) is an indispensable tool for developing a solvent system for column chromatography. Aim for a solvent system that provides a retention factor (Rf) of 0.2-0.3 for your desired product on a silica gel TLC plate. This generally translates to good separation on a column. A common starting point for quinazolines is a gradient of ethyl acetate in hexanes or dichloromethane in methanol for more polar compounds.[4][8]

Q3: My quinazoline product is a stubborn oil that won't crystallize. What can I do?

A3: If your product is an oil, first ensure that all residual solvents have been thoroughly removed under high vacuum. If it remains an oil, column chromatography is your primary purification method. To induce crystallization, you can try dissolving the purified oil in a minimal amount of a good solvent and then slowly adding a poor solvent (an "anti-solvent") until turbidity is observed. Scratching the inside of the flask with a glass rod at the liquid-air interface can also initiate crystal formation.

Q4: What analytical techniques are essential for confirming the purity of my final quinazoline product?

A4: A combination of techniques is recommended to ensure the purity and structural integrity of your compound.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities.[12][13]

• Mass Spectrometry (MS): Confirms the molecular weight of your product.[8]

Q5: Can I use reverse-phase chromatography for purifying my quinazoline?

A5: Yes, reverse-phase chromatography (e.g., using a C18 stationary phase) can be a very effective purification technique, especially for polar quinazolines or for separating closely related isomers.[8][14] It is often used in preparative HPLC for achieving very high purity.

Data Summary: Common Solvents for Quinazoline Purification

Purification Technique	Solvent/Solvent System	Rationale & Application Notes
Column Chromatography	Hexane/Ethyl Acetate	A good starting point for moderately polar quinazolines. The ratio is adjusted based on TLC analysis.[8]
Dichloromethane/Methanol	Suitable for more polar quinazoline derivatives.[8]
Recrystallization	Ethanol or Methanol	Effective for many quinazoline derivatives due to good solubility at high temperatures and lower solubility when cold.[3]
Ethyl Acetate/Hexane	A two-solvent system that can be effective when a single solvent is not ideal. The product should be soluble in ethyl acetate and insoluble in hexane.[3]
Ethanol/Water	Another common two-solvent system for more polar compounds.[8]

Logical Relationship Diagram: Impurity Formation and Mitigation

Caption: Relationship between reaction conditions, impurity formation, and mitigation strategies.

References

• Benchchem. Troubleshooting low yields in the synthesis of 2-substituted quinazolines.
• Benchchem. Troubleshooting common issues in quinazoline synthesis protocols.

• Al-Suwaidan, I. A., et al. (2018). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. PMC - PubMed Central. [Link]

• Benchchem. Comparative Purity Analysis of N-(1,3-benzodioxol-5-ylmethyl)-6-chloroquinazolin-4-amine by HPLC.
• Benchchem. Technical Support Center: Purification of 4(3H)

• Wikipedia. Quinazoline. [Link]

• Benchchem. Quinazoline Synthesis Technical Support Center: Troubleshooting and FAQs.
• Asif, M. (2014). Chemistry and activity of quinazoline moiety: A systematic review study. Journal of Chemical and Pharmaceutical Research, 6(3), 136-165.
• Benchchem. Improving the yield and purity of Quinazoline-4,7-diol synthesis.

• Chatterjee, A., et al. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC. [Link]

• Roopan, S. M., et al. (2008). Solvent free synthesis of some quinazolin-4(3H)-ones. Canadian Journal of Chemistry, 86(10), 1019-1022.
• Selvam, T. P., et al. (2009). Analytical and biological characterization of quinazoline semicarbazone derivatives. Journal of the Iranian Chemical Society, 6(3), 566-574.
• Militaru, G., et al. (2011). Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. Letters in Drug Design & Discovery, 8(2), 124-129.
• Fernandes, C., et al. (2020). One-Step Synthesis of 4(3H)-Quinazolinones: An Important Heterocyclic Scaffold in Medicinal Chemistry. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 101-105). Royal Society of Chemistry.
• Benchchem.

• Wei, H. (2009). Study On The Extraction And Purification Of Alkaloid 4(3H) Quinazolinone From Folium Isatidis. Globe Thesis. [Link]

• El-Masry, A. H., et al. (2023). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry, 39(4).
• Research and Reviews. (2021). Synthesis and Applications of Quinazoline Derivatives. Research and Reviews: Journal of Chemistry.
• Wang, L., et al. (2016). Facile Preparation of 4-Substituted Quinazoline Derivatives. Journal of Visualized Experiments, (108), 53662.
• Wang, Y., et al. (2020). Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability. Molecules, 25(21), 5025.
• Zielinski, W., & Kudelko, A. (2005).

• UW Tacoma. (n.d.). 0.001%, purification through column chromatography. NMR showed additional peaks for pyrrolidine, reaction. [Link]

• SIELC Technologies. (n.d.). Separation of Quinazoline on Newcrom R1 HPLC column. [Link]

• Dasari, S. R., et al. (2016). SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. International Journal of Chemical Sciences, 14(4), 2751-2762.
• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Future Medicinal Chemistry, 5(9), 1045-1064.
• Maluleka, M. M. (2021). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules, 26(16), 4967.
• El-Hashash, M. A., et al. (2012). Synthesis and evaluation of new 2,3- and 2,4-disubstituted quinazoline derivatives as potential antibacterial and antifungal. Der Pharma Chemica, 4(5), 1986-1996.
• Han, Z. (2012).
• Hammond, G. B., et al. (1977). Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide. The Journal of Organic Chemistry, 42(12), 2182-2185.
• Vasseur, A., & Le Bras, J. (2021). A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants.

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. [Link]

• First, E. L., et al. (2023). Computation-guided exploration of the reaction parameter space of N,N-dimethylformamide hydrolysis. Digital Discovery, 2(6), 1735-1744.
• Li, X., et al. (2014). Cu-mediated C–H cyanation of arenes using N,N-dimethylformamide (DMF) as the “CN” source. Organic Chemistry Frontiers, 1(2), 189-193.

• gsrs. (n.d.). N'-(4-AMINO-2-CYANOPHENYL)-N,N-DIMETHYLFORMIMIDAMIDE, (E)-. [Link]

• ResearchGate. (2013). Quinazoline derivatives: Synthesis and bioactivities. [Link]

• Google Patents. (n.d.). CN1156437C - Hydrolysis inhibiting method for dimethylformamide.
• Singh, T., et al. (2021). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. Molecules, 26(21), 6497.

Sources

• 1. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Computation-guided exploration of the reaction parameter space of N,N-dimethylformamide hydrolysis - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 7. Quinazoline - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tsijournals.com [tsijournals.com]
• 14. Separation of Quinazoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Identifying and minimizing byproducts in N'-(2-Cyanophenyl)-N,N-dimethylformamidine reactions

Technical Support Center: N'-(2-Cyanophenyl)-N,N-dimethylformamidine Reactions

Welcome to the technical support guide for the synthesis and handling of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this important chemical intermediate. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a critical precursor in the synthesis of various heterocyclic compounds, most notably quinazolines, which are significant scaffolds in medicinal chemistry.[1][2] However, its synthesis is often plagued by the formation of stubborn byproducts. This guide provides in-depth, experience-driven solutions in a direct question-and-answer format to help you identify, minimize, and troubleshoot these issues effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Q1: What is the standard and most reliable method for synthesizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

The most common and generally reliable method is the reaction of 2-aminobenzonitrile with an N,N-dimethylformamide acetal, typically N,N-dimethylformamide dimethyl acetal (DMF-DMA). The reaction proceeds via nucleophilic attack of the primary amine of 2-aminobenzonitrile on the electrophilic carbon of DMF-DMA, followed by the elimination of two equivalents of methanol. This method is often preferred due to its relatively mild conditions and high conversion rates. An alternative involves using a pre-formed or in-situ generated Vilsmeier reagent from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃) or oxalyl chloride.[3]

Q2: What are the principal byproducts I should expect in this reaction?

Understanding potential byproducts is the first step toward minimizing them. The main impurities fall into three categories:

• Unreacted Starting Material: Residual 2-aminobenzonitrile.

• Hydrolysis Products: The formamidine C-N bond is susceptible to hydrolysis, which can revert the product back to 2-aminobenzonitrile and generate N,N-dimethylformamide (DMF).[4] This is exacerbated by the presence of water in the reaction or during aqueous workup.

• Cyclization Products: Under certain conditions, particularly elevated temperatures, the product can undergo intramolecular cyclization to form quinazoline-based structures.[5][6] This is because the formamidine moiety acts as a built-in electrophile that can be attacked by the nitrile group.

Q3: How critical is the quality of the N,N-Dimethylformamide (DMF) if used as a solvent or reagent source?

Extremely critical. Commercial-grade DMF often contains impurities that are detrimental to the reaction. The two most common culprits are:

• Dimethylamine: A degradation product of DMF, it is a competing nucleophile that can lead to undesired side reactions.[7]

• Formic Acid: Formed from the hydrolysis of DMF, it can alter the pH of the reaction, potentially catalyzing both the desired reaction and unwanted side reactions like hydrolysis of the product.[8][9]

Using anhydrous, high-purity DMF is essential. If in doubt, purification of the solvent prior to use is highly recommended.

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems.

Problem: My reaction yield is consistently low, even though TLC/LC-MS analysis shows consumption of the starting material.

This common issue points towards product loss during the reaction or workup, rather than incomplete conversion.

Possible Cause A: Product Hydrolysis The formamidine product is sensitive to moisture and can hydrolyze, especially under non-neutral pH conditions.[4]

• Solution:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous grade solvents and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

  • Neutralize Workup: If an aqueous workup is necessary, use a buffered or neutral solution (e.g., saturated sodium bicarbonate followed by brine) and minimize the contact time. Extract the product into an organic solvent as quickly as possible.

  • Avoid Acid: Strong acids will rapidly hydrolyze the formamidine.[4] If an acid wash is required to remove other impurities, proceed with extreme caution and at low temperatures.

Possible Cause B: Thermal Degradation or Cyclization Excessive heat can cause the product to decompose or cyclize into quinazoline byproducts, which may be lost during purification.[1][6]

• Solution:

  • Optimize Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. A typical range is 60-80°C. Monitor the reaction progress closely and avoid prolonged heating after the starting material is consumed.

  • Purification Conditions: During solvent removal, use a rotary evaporator at a moderate temperature. If distillation is used for purification, perform it under reduced pressure to lower the boiling point.

Below is a workflow to diagnose the root cause of low yields.

Caption: Troubleshooting workflow for low product yield.

Problem: I am observing a significant byproduct with a mass corresponding to a quinazoline derivative.

This indicates that the desired formamidine intermediate is undergoing a subsequent intramolecular cyclization reaction.

Possible Cause: Excessive Thermal Stress The cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine to a quinazoline is a thermally promoted process.[1][2]

• Solution:

  • Lower Reaction Temperature: Reduce the reaction temperature and extend the reaction time if necessary. The formation of the formamidine generally has a lower activation energy than its cyclization.

  • Minimize Reaction Time: Monitor the reaction closely using an appropriate analytical technique (TLC, GC-MS, or LC-MS). Once the 2-aminobenzonitrile has been consumed, cool the reaction promptly to prevent post-reaction cyclization.

  • Choice of Base/Solvent: The choice of solvent and the presence of any basic or acidic species can influence the rate of cyclization. Screen different non-protic solvents if the issue persists.

The diagram below illustrates the competing reaction pathways.

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinazoline synthesis [organic-chemistry.org]
• 7. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 8. Computation-guided exploration of the reaction parameter space of N,N-dimethylformamide hydrolysis - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 9. US2942027A - Dimethyl formamide purification - Google Patents [patents.google.com]

Technical Support Center: Optimizing Microwave Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the technical support center for the synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing the microwave-assisted synthesis of this key intermediate. Our focus is on providing practical, field-proven insights to enhance reaction efficiency, yield, and purity.

Introduction to the Synthesis

The synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is commonly achieved through the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMFDMA). Microwave-assisted organic synthesis (MAOS) offers a significant advantage over conventional heating methods by providing rapid, uniform heating, which can lead to dramatically reduced reaction times and improved yields.[1] However, optimizing microwave parameters is crucial to avoid side reactions and ensure reproducibility.

The reaction proceeds via nucleophilic attack of the primary amino group of 2-aminobenzonitrile on the electrophilic carbon of DMFDMA, followed by the elimination of two equivalents of methanol.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the microwave-assisted synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Issue 1: Low or No Product Yield

Q: I am not getting the expected yield of my target compound. What are the potential causes and how can I troubleshoot this?

A: Low yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

• Incomplete Reaction:

  • Microwave Parameters: The combination of temperature and time may be insufficient. Microwave heating is highly efficient, but optimal conditions are necessary.[2]

    • Solution: Incrementally increase the reaction temperature in 10-20°C intervals, or prolong the reaction time. Monitor the reaction progress by TLC to find the optimal balance and avoid decomposition.

  • Reagent Stoichiometry: An incorrect molar ratio of reactants can lead to the incomplete conversion of the limiting reagent.

    • Solution: Ensure a slight excess of DMFDMA (typically 1.1 to 1.5 equivalents) is used to drive the reaction to completion.

• Reagent Quality:

  • Purity of 2-Aminobenzonitrile: Impurities in the starting material can inhibit the reaction.

    • Solution: Verify the purity of your 2-aminobenzonitrile by melting point or spectroscopic methods. If necessary, recrystallize from a suitable solvent.

  • Decomposition of DMFDMA: DMFDMA is sensitive to moisture and can hydrolyze over time, reducing its reactivity.

    • Solution: Use freshly opened or properly stored DMFDMA. If in doubt, distill the reagent before use.

• Improper Solvent Choice:

  • Microwave Absorption: The solvent must be able to absorb microwave energy efficiently to heat the reaction mixture. Non-polar solvents are generally poor choices for microwave synthesis.[1]

    • Solution: Use polar aprotic solvents like DMF, DMSO, or acetonitrile, which couple well with microwaves. For a greener approach, high-boiling point alcohols like isopropanol or tert-butanol can also be effective.

Issue 2: Formation of Significant Side Products

Q: My crude product shows multiple spots on the TLC plate. What are the likely side products and how can I minimize their formation?

A: Side product formation is often related to the reactivity of the starting materials and intermediates under the reaction conditions.

Potential Side Products & Minimization Strategies:

• Unreacted Starting Material:

  • Cause: As discussed in the "Low Yield" section, this is often due to incomplete reaction.

  • Solution: Refer to the optimization of microwave parameters and reagent stoichiometry above.

• Hydrolysis of Product:

  • Cause: The formamidine product can be susceptible to hydrolysis, especially in the presence of water and at elevated temperatures.

  • Solution: Use anhydrous solvents and reagents. Ensure the work-up procedure is performed promptly after the reaction is complete.

• Decomposition of Starting Material or Product:

  • Cause: The cyano group or the aromatic ring may be sensitive to excessively high temperatures or prolonged reaction times, leading to decomposition or polymerization.[3]

  • Solution: Carefully control the reaction temperature and time. A temperature screening experiment is highly recommended to determine the stability window of your reactants and product.

Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using a microwave reactor for this synthesis compared to conventional heating?

A1: Microwave-assisted synthesis offers several key advantages:

• Rapid Heating: Microwaves directly heat the solvent and reactants, leading to a rapid and uniform temperature increase, significantly shortening reaction times from hours to minutes.[4]

• Increased Yields and Purity: The controlled and uniform heating minimizes the formation of side products, often resulting in higher yields and cleaner reaction profiles.[1]

• Energy Efficiency: By focusing energy directly on the reaction mixture, microwave synthesis is more energy-efficient than conventional methods that heat the entire apparatus.

• Facilitation of "Difficult" Reactions: Microwave heating can provide the necessary energy to drive reactions that are sluggish under conventional heating.

Q2: How do I choose the optimal solvent for this microwave reaction?

A2: The ideal solvent for microwave synthesis should have a high dielectric constant to efficiently absorb microwave energy. Polar aprotic solvents such as DMF, DMSO, and acetonitrile are excellent choices. Solvent-free conditions can also be explored, where one of the liquid reagents acts as the solvent.[5]

Q3: Is a catalyst required for this reaction?

A3: The reaction between an amine and DMFDMA to form a formamidine is typically catalyst-free. The inherent reactivity of the reagents is usually sufficient, especially under the enhanced temperature conditions of microwave synthesis.

Q4: What are the safety considerations when running this reaction in a microwave reactor?

A4: Safety is paramount in microwave chemistry.

• Pressure Build-up: Heating solvents above their boiling point in a sealed vessel will generate pressure. Always use a dedicated microwave reactor with pressure monitoring capabilities. Do not use a domestic microwave oven.[3]

• Exothermic Reactions: Be cautious with potentially exothermic reactions, as the rapid heating from microwaves can lead to a runaway reaction.

• Reagent Stability: Be aware of the thermal stability of your reagents and products to avoid decomposition and potential pressure events.

Experimental Protocols

Optimized Microwave Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This protocol is a general guideline based on analogous reactions. Optimization may be required for your specific setup.

Materials:

• 2-Aminobenzonitrile

• N,N-dimethylformamide dimethyl acetal (DMFDMA)

• Anhydrous DMF (or another suitable polar aprotic solvent)

• Microwave reactor with sealed vessels and temperature/pressure monitoring

Procedure:

• In a 10 mL microwave reaction vial, add 2-aminobenzonitrile (1.0 mmol, 1.0 eq.).

• Add anhydrous DMF (3 mL).

• Add DMFDMA (1.2 mmol, 1.2 eq.).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 120-150°C for 10-30 minutes. Monitor the internal temperature and pressure.

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Data Presentation

Parameter	Recommended Range	Rationale
Temperature	120 - 160 °C	Provides sufficient energy for the reaction while minimizing decomposition.
Time	10 - 30 minutes	Microwave heating significantly reduces the required reaction time.
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents that efficiently absorb microwave energy.
DMFDMA (eq.)	1.1 - 1.5	A slight excess helps to drive the reaction to completion.

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for low reaction yield.

Reaction Mechanism

Caption: Simplified reaction mechanism.

References

• International Journal of Research in Pharmacy and Allied Science. (n.d.). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. Retrieved from [Link]

• MDPI. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Retrieved from [Link]

• ResearchGate. (2021). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Retrieved from [Link]

• RSC Publishing. (2000). Microwave-assisted efficient synthesis of N-arylamines in dry media. Retrieved from [Link]

• MDPI. (2021). Microwave Assisted Synthesis, Crystal Structure and Hirshfeld Surface Analysis of Some 2-Formimidate-3-carbonitrile Derivatives Bearing 4H-Pyran and Dihydropyridine Moieties. Retrieved from [Link]

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• MDPI. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Retrieved from [Link]

• PubMed Central. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Aminobenzonitrile. Retrieved from [Link]

• ResearchGate. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. Retrieved from [Link]

• PubMed Central. (2014). Microwave-assisted Protection of Primary Amines as 2,5-Dimethylpyrroles and Their Orthogonal Deprotection. Retrieved from [Link]

• PubMed Central. (2019). In Situ-Generated Formamidine as a Carbon/Nitrogen Source for Enaminone Formation: One-Pot Synthesis of Functionalized 4-Acyl-1,2,3-triazoles. Retrieved from [Link]

• PubMed Central. (2022). Microwave-Assisted Synthesis, Structure, and Preliminary Biological Evaluation of Novel 6-Methoxy-5,6-dihydro-5-azapurines. Retrieved from [Link]

• MDPI. (2024). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. Retrieved from [Link]

• International Journal of Novel Research and Development. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. Retrieved from [Link]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. researchgate.net [researchgate.net]
• 3. Safety Considerations for Microwave Synthesis [cem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Microwave-assisted efficient synthesis of -arylamines in dry media - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Troubleshooting guide for N'-(2-Cyanophenyl)-N,N-dimethylformamidine based synthesis

Welcome to the technical support resource for syntheses involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances associated with this versatile reagent. Our focus is on providing causal explanations and actionable solutions to ensure the success and reproducibility of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling, synthesis, and properties of N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Q1: What are the primary safety risks associated with N'-(2-Cyanophenyl)-N,N-dimethylformamidine and its precursors, and what are the mandatory handling precautions?

A1: The primary safety concern stems from the cyanophenyl moiety. Cyanide-containing compounds are acutely toxic if ingested, inhaled, or absorbed through the skin.[1]

Mandatory Precautions:

• Engineering Controls: All manipulations involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine or its precursor, 2-aminobenzonitrile, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[2] The work area should be clearly designated for cyanide compound use.

• Personal Protective Equipment (PPE): Standard PPE includes a lab coat, and chemical safety goggles. Given the dermal toxicity, double-gloving with nitrile gloves is strongly recommended to prevent skin exposure.[2]

• Incompatible Materials: Keep all cyanide-containing compounds segregated from strong acids. Contact with acid can liberate highly toxic hydrogen cyanide (HCN) gas.[2]

• Waste Disposal: All contaminated solid and liquid waste must be disposed of as hazardous chemical waste in clearly labeled, sealed containers, following your institution's specific guidelines for cyanide waste.[2]

• Emergency Preparedness: Ensure an eyewash station and safety shower are immediately accessible.[3][4] Never work alone when handling these materials.

Q2: What is the most common and reliable laboratory-scale method for synthesizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

A2: The most direct and widely adopted method is the condensation of 2-aminobenzonitrile with an N,N-dimethylformamide acetal, typically N,N-dimethylformamide dimethyl acetal (DMF-DMA). This reaction is efficient and generally proceeds under mild conditions, releasing methanol as the only significant byproduct.

The reaction mechanism involves the nucleophilic attack of the primary amine (from 2-aminobenzonitrile) on the electrophilic carbon of DMF-DMA, followed by the elimination of two equivalents of methanol. This reagent is highly effective for forming formamidines from primary amines.[5]

Caption: General synthesis scheme.

Q3: How should N'-(2-Cyanophenyl)-N,N-dimethylformamidine be stored to ensure its stability and reactivity?

A3: N'-(2-Cyanophenyl)-N,N-dimethylformamidine is susceptible to hydrolysis, especially in the presence of atmospheric moisture.[6] Water can hydrolyze the formamidine back to 2-aminobenzonitrile and N,N-dimethylformamide, reducing the purity and efficacy of the reagent.

Recommended Storage Conditions:

• Container: Store in a tightly sealed container. A vial with a PTFE-lined cap is ideal.

• Atmosphere: For long-term storage, flushing the container with an inert gas (e.g., argon or nitrogen) is highly recommended.

• Temperature: Store in a cool, dry place. Refrigeration (2-8°C) is advisable for long-term storage.[7]

• Location: Keep away from acids and strong oxidizing agents.

Section 2: Troubleshooting Guide for Synthesis & Application

This section provides solutions to specific problems encountered during the synthesis of the title compound and its subsequent use in cyclization reactions.

Problem 1: Low or No Yield During Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

You are reacting 2-aminobenzonitrile with DMF-DMA, but TLC/LC-MS analysis shows a large amount of unreacted starting material and minimal product formation.

Caption: Troubleshooting workflow for low yield.

Causality & Solutions:

• Cause A: Reagent Quality. The purity of both starting materials is critical. Impurities in 2-aminobenzonitrile can inhibit the reaction. DMF-DMA can degrade over time, especially if improperly stored; it is often the limiting factor.

  • Solution: Ensure 2-aminobenzonitrile is pure (recrystallize if necessary). Use a fresh bottle of DMF-DMA or one that has been properly stored under inert gas. It is common practice to use a slight excess (1.1-1.2 equivalents) of DMF-DMA.

• Cause B: Moisture. Formamidine synthesis is sensitive to water.[8] Any moisture in the reaction vessel or solvent will consume the highly reactive DMF-DMA, preventing it from reacting with the amine.

  • Solution: Use an anhydrous solvent (if any is used besides the reagent itself). Ensure all glassware is oven- or flame-dried before use. Running the reaction under a nitrogen or argon atmosphere is best practice.[8]

• Cause C: Insufficient Thermal Energy. While the reaction often proceeds at room temperature, electron-poor anilines or sterically hindered amines can be sluggish.

  • Solution: Gently warm the reaction mixture to 40-60°C. This often provides sufficient energy to drive the reaction to completion without causing significant side reactions. Monitor the reaction's progress by TLC or LC-MS to avoid prolonged heating.

Problem 2: Cyclization Reaction Using N'-(2-Cyanophenyl)-N,N-dimethylformamidine is Failing

You have successfully synthesized the formamidine and are now attempting a subsequent cyclization (e.g., to form a quinazoline derivative), but the reaction is incomplete or yields a complex mixture.

Causality & Solutions:

• Cause A: Hydrolysis of the Formamidine Reagent. This is the most common point of failure. If the formamidine was not stored properly or was exposed to moisture during transfer, it may have partially or fully hydrolyzed back to 2-aminobenzonitrile.[6]

  • Solution: Use freshly prepared N'-(2-Cyanophenyl)-N,N-dimethylformamidine for the best results. If using stored material, confirm its identity and purity via ¹H NMR or LC-MS before starting the cyclization.

• Cause B: Suboptimal Reaction Conditions. Heterocyclic ring-closing reactions are often highly dependent on the solvent and temperature.

  • Solution: High-boiling polar aprotic solvents like DMF, DMSO, or NMP are typically required to achieve the temperatures needed for cyclization. Ensure the reaction is heated sufficiently (often >120°C). If the yield is still low, consider microwave-assisted synthesis, which can often improve yields and reduce reaction times for such transformations.

• Cause C: Inefficient Removal of Dimethylamine. The cyclization reaction proceeds with the elimination of dimethylamine. If this byproduct is not effectively removed from the reaction vessel (e.g., in a sealed tube), it can establish an equilibrium that prevents the reaction from going to completion.

  • Solution: Perform the reaction in an open system (connected to a condenser) to allow the volatile dimethylamine (boiling point: 7°C) to escape. If the reaction must be sealed, consider adding a non-reactive scavenger for amines, although this can complicate purification.

Section 3: Experimental Protocols & Data

Protocol 1: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Materials:

• 2-Aminobenzonitrile (1.0 eq)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA, 1.2 eq)

• Toluene (anhydrous, optional, ~3 mL per gram of amine)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add 2-aminobenzonitrile.

• If desired, add anhydrous toluene to create a slurry.

• Slowly add DMF-DMA dropwise to the stirred mixture at room temperature.

• The reaction is often exothermic. Maintain the temperature below 40°C with a water bath if necessary.

• Stir the reaction at room temperature for 2-4 hours or until TLC/LC-MS analysis indicates complete consumption of the starting amine. If the reaction is sluggish, it can be gently heated to 50°C.

• Once complete, remove the solvent (and any excess DMF-DMA) under reduced pressure. The resulting crude product is often a solid or viscous oil.

• The product can be purified by recrystallization (e.g., from an ethyl acetate/hexanes mixture) or used directly in the next step if purity is deemed sufficient (>95% by NMR/LC-MS).

Table 1: Common Solvents for Formamidine-Based Cyclizations

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Key Characteristics
N,N-Dimethylformamide (DMF)	153	36.7	Excellent solvent for many organics; can serve as a reactant in some cases.[9][10]
Dimethyl Sulfoxide (DMSO)	189	47.2	High boiling point, highly polar; useful for difficult cyclizations requiring high heat.
N-Methyl-2-pyrrolidone (NMP)	202	32.2	Very high boiling point; stable at high temperatures.
Toluene	111	2.4	Non-polar; often used for the initial formamidine synthesis step.
Acetonitrile	82	37.5	Polar aprotic; useful for reactions at moderate temperatures.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (S)-N-3-Cyanophenylalanine, 95%, (98% EE).
• MedChemExpress. (2025). 3-(4-Cyanophenyl)propanoic acid-SDS.
• Fisher Scientific. (2009). 4-Cyanophenylhydrazine hydrochloride - SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). N,N-DIMETHYLFORMAMIDE Product Information.
• Fisher Scientific. (2024). N-(4-Cyanophenyl)guanidine - SAFETY DATA SHEET.
• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• Organic Syntheses. (n.d.). Formamidine Acetate.
• EHS University of California, Santa Barbara. (2018). SOP for the safe use of cyanide compounds.
• Home Sunshine Pharma. (n.d.). N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine CAS 194423-17-1.
• Formamidine Acetate Applications. (n.d.). What are the application and synthesis methods of Formamidine acetate in drug synthesis?.
• Guidechem. (n.d.). N'-(2-cyanophenyl)-N,N-dimethylformamidine 36185-83-8 wiki.
• Apicule. (n.d.). (E)-N′-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide (CAS No: 194423-17-1) API Intermediate Manufacturers.
• Evano, G., & The atrane partnership. (2014).
• Wang, L., et al. (2021). Rapid and efficient synthesis of formamidines in a catalyst-free and solvent-free system. RSC Advances, 11(54), 34229-34233.
• ResearchGate. (2025). A new synthesis of formamidine.
• Echemi. (2022). N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine 99% high purity.
• Royal Society of Chemistry. (n.d.). Cu-mediated C–H cyanation of arenes using N,N-dimethylformamide (DMF) as the “CN” source.
• MySkinRecipes. (n.d.). (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide.
• Global Substance Registration System. (n.d.). N'-(4-AMINO-2-CYANOPHENYL)-N,N-DIMETHYLFORMIMIDAMIDE, (E)-.
• BenchChem. (2025). Avoiding impurities in the synthesis of heterocyclic compounds.
• Besson, T., et al. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules, 23(8), 1939.
• ResearchGate. (2025). Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide.
• PubChem. (n.d.). N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide.
• ResearchGate. (2007). Dimethylformamide Dimethyl Acetal in Heterocylic Synthesis.
• Google Patents. (n.d.). Dimethyl formamide purification - US2942027A.
• Scientific Research Publishing. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis.
• SciSpace. (1967). The Purification of N,N-Dimethylformamide and Acetonitrile for Polarographic Use.
• Abu-Shanab, F. A., et al. (2011). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. International Journal of Organic Chemistry, 1, 207-214.
• PubMed. (2004). Synthesis and activity of 2-[4-(4-[3H]-2-cyanophenyl)piperazinyl]-N-(2,4,6-[3H]3-3-methylphenyl)acetamide: a selective dopamine D4 receptor agonist and radioligand.
• Google Patents. (n.d.). A kind of synthetic method of N, N Dimethylformamide dimethyl acetal - CN106083611A.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. lsuhsc.edu [lsuhsc.edu]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. new.zodml.org [new.zodml.org]
• 6. researchgate.net [researchgate.net]
• 7. (E)-N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformimidamide [myskinrecipes.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Cu-mediated C–H cyanation of arenes using N,N-dimethylformamide (DMF) as the “CN” source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification Strategies for the Removal of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are seeking effective methods for the removal of unreacted N'-(2-Cyanophenyl)-N,N-dimethylformamidine from their product mixtures. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common purification challenges.

Introduction: Understanding the Challenge

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a versatile reagent and intermediate in organic synthesis. However, its polar and basic nature, coupled with a relatively high boiling point, can complicate its removal from a reaction mixture, particularly when the desired product exhibits nonpolar characteristics. Inefficient removal can lead to product contamination, inaccurate analytical data, and downstream processing issues. This guide outlines several field-proven strategies to achieve a high level of purity.

The core of the challenge lies in the physicochemical properties of N'-(2-Cyanophenyl)-N,N-dimethylformamidine:

• Polarity: The presence of the cyano and formamidine groups imparts significant polarity to the molecule.

• Basicity: The amidine functionality is basic, allowing for manipulation of its solubility through pH adjustment.

• Solubility: It is often soluble in a range of organic solvents, as well as aqueous solutions under acidic conditions.

This guide will explore how to exploit these properties to design an effective purification strategy.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification process in a practical question-and-answer format.

Question 1: My initial aqueous workup isn't removing all of the N'-(2-Cyanophenyl)-N,N-dimethylformamidine. What can I do?

Answer: A simple water wash is often insufficient due to the organic solubility of the amidine. The key is to leverage its basicity. An acidic wash is the most effective strategy. By washing your organic layer with a dilute aqueous acid solution (e.g., 1M HCl or 1M citric acid), you protonate the basic amidine, forming a water-soluble salt that partitions into the aqueous phase.[1][2]

• Expert Insight: Repeat the acidic wash 2-3 times to ensure complete removal. Monitor the progress by TLC or LC-MS analysis of the organic layer. Be cautious if your desired product is acid-sensitive. In such cases, a milder acid like citric acid is preferable to strong mineral acids.

Question 2: I'm concerned my product might be sensitive to acid. Are there alternative non-hydrolytic methods?

Answer: Absolutely. If your product is acid-labile, you should avoid aqueous acid washes. Here are two primary alternatives:

• Chromatography: Flash column chromatography on silica gel is a powerful method. Due to its polarity, N'-(2-Cyanophenyl)-N,N-dimethylformamidine will have a strong affinity for the silica gel. You can typically elute your less polar product first using a nonpolar mobile phase (e.g., hexane/ethyl acetate mixtures), while the amidine remains on the column.

• Scavenger Resins: This is an elegant and efficient method for selectively removing the amidine. Use a solid-supported scavenger resin with acidic functional groups (e.g., sulfonic acid resin).[3][4][5] The basic amidine will react with the resin, and you can simply filter off the solid support, leaving your purified product in solution. This minimizes the need for aqueous workups and chromatography.[6]

Question 3: I've performed an acidic wash, but I still see traces of the amidine in my NMR. Why might this be happening and how can I fix it?

Answer: There are a few possibilities:

• Insufficient Acid: You may not be using a sufficient molar excess of acid to protonate all of the amidine. Increase the volume or concentration of your acidic wash.

• Phase Transfer Issues: If your organic solvent is very nonpolar, the transfer of the protonated amidine to the aqueous phase might be slow. Ensure vigorous mixing during the extraction.

• Hydrolysis: While N,N'-dimethylformamidine itself is relatively stable in acid, prolonged exposure or harsh acidic conditions could potentially lead to hydrolysis.[7] The hydrolysis products may have different partitioning behavior.

Solution: A final wash with brine can help to break up any emulsions and further drive polar impurities into the aqueous layer.[1] If trace amounts persist, a quick pass through a small plug of silica gel or the use of a scavenger resin as a final polishing step is highly effective.

Question 4: Can I remove N'-(2-Cyanophenyl)-N,N-dimethylformamidine by distillation?

Answer: This is generally not recommended. N'-(2-Cyanophenyl)-N,N-dimethylformamidine has a high boiling point, and attempting to remove it via distillation may require high temperatures that could degrade your desired product. The other methods outlined in this guide are typically more effective and less likely to cause thermal decomposition.

Experimental Protocols

Here are detailed, step-by-step methodologies for the most effective removal techniques.

Protocol 1: Extractive Workup with Acidic Wash

This is the most common and often the first method to try, assuming your product is stable to dilute acid.

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate, dichloromethane (DCM), or toluene.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M aqueous HCl.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Repeat: Repeat the acidic wash (steps 2-4) two more times with fresh 1M HCl.

• Neutralization (Optional but Recommended): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

Protocol 2: Purification via Flash Column Chromatography

Ideal for nonpolar to moderately polar products.

• Sample Preparation: Concentrate the crude reaction mixture to dryness. If it's an oil, dissolve it in a minimal amount of the chromatography eluent or a stronger solvent like DCM and adsorb it onto a small amount of silica gel.

• Column Packing: Pack a silica gel column with an appropriate nonpolar solvent system (e.g., a mixture of hexane and ethyl acetate). The exact ratio will depend on the polarity of your product.

• Loading: Load the prepared sample onto the top of the column.

• Elution: Begin eluting with the chosen solvent system. The less polar product should elute first. N'-(2-Cyanophenyl)-N,N-dimethylformamidine will be strongly retained on the silica.

• Monitoring: Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing your pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Removal with an Acidic Scavenger Resin

An excellent choice for acid-sensitive products or as a final purification step.

• Resin Selection: Choose a sulfonic acid-based scavenger resin (e.g., Dowex® 50WX8 or a similar polystyrene-supported sulfonic acid).

• Resin Preparation: Swell the resin in the solvent used for your reaction mixture for approximately 30 minutes before use.

• Scavenging: Add the scavenger resin (typically 3-5 equivalents relative to the estimated amount of residual amidine) to the crude reaction mixture in a suitable flask.

• Agitation: Stir or gently shake the mixture at room temperature. The reaction time can vary from 1 to 12 hours.

• Monitoring: Monitor the removal of the amidine by TLC or LC-MS.

• Filtration: Once the scavenging is complete, filter the mixture to remove the resin.

• Washing: Wash the resin with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the purified product.

Data Presentation & Visualization

To aid in selecting the most appropriate method, the following table summarizes the key features of each technique.

Method	Principle of Separation	Advantages	Disadvantages	Best Suited For
Acidic Wash	Partitioning based on pH-dependent solubility	Fast, inexpensive, scalable	Not suitable for acid-sensitive products	Initial bulk removal of the impurity
Flash Chromatography	Adsorption based on polarity differences	High purity achievable, applicable to a wide range of products	Can be time-consuming and solvent-intensive	Products with significantly different polarity than the amidine
Scavenger Resin	Covalent capture of the basic amidine	High selectivity, mild conditions, simple filtration workup	Higher cost of reagents, may require optimization of reaction time	Acid-sensitive products, final polishing step

Logical Workflow for Purification Strategy

The following diagram illustrates a decision-making workflow for selecting the optimal purification strategy.

Caption: Decision workflow for purification strategy selection.

References

• DeWolfe, R. H. (1964). Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide. Journal of the American Chemical Society, 86(5), 864–870.

• Amide Workup - Biofilm Inhibitor Synthesis. (n.d.). Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• Workup: DMF or DMSO. (n.d.). University of Rochester. Retrieved from [Link]

• How to remove DMF completely after completion of reaction (DMF used as solvent in reaction)? (2015). Retrieved from [Link]

• Workup Tricks. (n.d.). University of Rochester. Retrieved from [Link]

• Combichem scavenging. (2002). Modern Drug Discovery, 5(4), 39-40, 43.

• EDC-HOBt Amide coupling workup help. (2022). Retrieved from [Link]

• Development of LC-MS method for nitrosamine impurities separation and quantific

• Strategies in organic synthesis. (2004). Retrieved from [Link]

• Solid-Supported Scavengers. (n.d.). Retrieved from [Link]

• • Reaction Work-up- Purify, Isolate Product.mov. (2012, February 29). [Video]. YouTube. [Link]

• How can we remove DMF from a reaction mixture? (2017). Retrieved from [Link]

• Evaluating the Aqueous Stability of Alkyl-/Aryl-Hydrosilanes by NMR Spectroscopy and GC-MS. (2019). Chemistry – A European Journal, 25(59), 13538–13544.
• Hydrolytic Reactions of Thymidine 5'-o-phenyl-N-alkylphosphoramidates, Models of Nucleoside 5'-monophosphate Prodrugs. (1998). Helvetica Chimica Acta, 81(8), 1477-1494.
• Method for removing impurities from solvent extraction solutions. (2005). U.S.
• HPLC determination of phytoplankton pigments using N,N-Dimethylformamide. (2002). Journal of Oceanography, 58(2), 271-278.

Sources

• 1. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. Combichem scavenging [pubsapp.acs.org]
• 4. glycopep.com [glycopep.com]
• 5. suprasciences.com [suprasciences.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Reactions with N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when scaling up reactions involving this versatile intermediate, particularly in the synthesis of quinazoline derivatives.

Introduction: The Scale-Up Challenge

N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a key building block in synthetic chemistry, most notably for the preparation of quinazolines, a class of compounds with significant pharmacological interest.[1][2] While laboratory-scale syntheses using this reagent are often straightforward, scaling up these processes for pilot plant or industrial production can present a unique set of challenges. This guide provides a structured approach to identifying and resolving these issues, ensuring a robust and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

A1: The most prevalent laboratory synthesis involves the reaction of 2-aminobenzonitrile with N,N-dimethylformamide dimethyl acetal (DMFDMA). This reaction is typically performed under anhydrous conditions, often with gentle heating, to drive the condensation and formation of the formamidine linkage.

Q2: What are the primary stability concerns with N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

A2: The formamidine group is susceptible to hydrolysis, particularly under acidic or strongly basic conditions.[3] The presence of moisture during storage or reaction can lead to the decomposition of the starting material back to 2-aminobenzonitrile and N,N-dimethylformamide. Thermal stability should also be considered, as prolonged exposure to high temperatures can lead to degradation.

Q3: What are the critical parameters to control during the synthesis of quinazolines from this intermediate?

A3: Key parameters include reaction temperature, solvent choice, and the nature of the cyclization agent (e.g., acid or base). The reaction to form quinazolines often involves an intramolecular cyclization that can be sensitive to these conditions.[1][2] Careful optimization is necessary to maximize yield and minimize byproduct formation.

Troubleshooting Guide

This section addresses common problems encountered during the scale-up of reactions involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Issue 1: Low Yield of N'-(2-Cyanophenyl)-N,N-dimethylformamidine During Synthesis

Potential Causes:

• Incomplete Reaction: Insufficient reaction time or temperature can lead to incomplete conversion of 2-aminobenzonitrile.

• Moisture Contamination: The presence of water will hydrolyze DMFDMA, reducing its effectiveness as a reagent.

• Sub-optimal Stoichiometry: An incorrect ratio of 2-aminobenzonitrile to DMFDMA can result in unreacted starting material.

Recommended Solutions:

• Reaction Monitoring: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) to ensure completion.

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and reactions are run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Stoichiometry Optimization: A slight excess of DMFDMA (e.g., 1.1-1.2 equivalents) can be used to drive the reaction to completion. However, a large excess should be avoided to simplify purification.

Issue 2: Formation of Impurities During Quinazoline Synthesis

Potential Causes:

• Hydrolysis of Starting Material: As mentioned, hydrolysis of the formamidine can lead to the formation of 2-aminobenzonitrile, which may participate in side reactions or remain as an impurity.

• Side Reactions of the Cyano Group: Under certain conditions, the cyano group can undergo hydration to an amide or participate in other undesired reactions.

• Formation of N,N-dimethylformamide (DMF) as a byproduct: The reaction of the formamidine can release DMF, which can act as a high-boiling point solvent and may need to be removed during workup.[4]

Recommended Solutions:

• Control of pH and Moisture: Maintain anhydrous conditions and carefully control the pH of the reaction mixture to minimize hydrolysis.

• Temperature Control: Overheating can promote side reactions. The optimal temperature profile for the reaction should be carefully determined and maintained during scale-up.

• Inert Atmosphere: Running the reaction under an inert atmosphere can prevent oxidation and other side reactions.

Issue 3: Difficulties in Product Purification

Potential Causes:

• Residual Starting Materials: Unreacted 2-aminobenzonitrile or excess DMFDMA can co-crystallize with the product or be difficult to remove by other means.

• Formation of Polar Byproducts: Hydrolysis or other side reactions can generate polar impurities that are difficult to separate from the desired product.

• Product Oiling Out: The product may not crystallize cleanly and instead form an oil, making isolation difficult.

Recommended Solutions:

• Recrystallization Solvent Screening: A systematic screening of different solvent systems is crucial for effective purification by recrystallization.

• Chromatography: For high-purity requirements, silica gel column chromatography may be necessary, although this can be challenging and costly on a large scale.

• Aqueous Washes: Careful aqueous washes with slightly acidic or basic solutions can help remove certain impurities, but care must be taken to avoid product hydrolysis.

Issue 4: Inconsistent Reaction Performance at Larger Scales

Potential Causes:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing and heat transfer can lead to localized "hot spots" or areas of high concentration, resulting in increased byproduct formation.

• Changes in Surface Area to Volume Ratio: This can affect reaction kinetics and the efficiency of heat removal.

• Addition Rate of Reagents: The rate of addition of reagents can become critical at a larger scale to control the reaction exotherm and maintain a consistent temperature.

Recommended Solutions:

• Process Engineering Principles: Apply principles of chemical engineering to ensure proper reactor design, agitation, and heating/cooling capacity for the intended scale.

• Controlled Addition: Develop a controlled addition profile for key reagents to manage the reaction rate and temperature.

• Pilot Plant Studies: Conduct small-scale pilot runs to identify and address potential scale-up issues before moving to full production scale.

Experimental Protocols

Protocol 1: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• To a stirred solution of 2-aminobenzonitrile (1.0 eq) in anhydrous toluene (5-10 volumes), add N,N-dimethylformamide dimethyl acetal (1.1-1.2 eq) dropwise at room temperature under a nitrogen atmosphere.

• Heat the reaction mixture to 60-70 °C and stir for 2-4 hours, monitoring the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent and volatile byproducts.

• The crude product can often be used directly in the next step or purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Protocol 2: General Procedure for Quinazoline Synthesis

• Dissolve N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 eq) in a suitable solvent such as isopropanol or acetic acid.[1][2]

• Add the appropriate nucleophile (e.g., an amine or an active methylene compound) (1.0-1.2 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC or HPLC.

• Upon completion, cool the reaction mixture and isolate the product by filtration or extraction.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Diagram 1: Synthesis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Caption: Synthesis of the target intermediate.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A logical flow for troubleshooting low reaction yields.

Summary Table of Troubleshooting

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction, moisture, incorrect stoichiometry.	Monitor reaction, ensure anhydrous conditions, optimize stoichiometry.
Impurity Formation	Hydrolysis, side reactions of the cyano group.	Control pH and moisture, optimize temperature, use an inert atmosphere.
Purification Issues	Residual starting materials, polar byproducts, oiling out.	Screen recrystallization solvents, use chromatography, perform aqueous washes.
Scale-Up Inconsistency	Poor mass/heat transfer, changes in surface/volume ratio.	Apply process engineering principles, control reagent addition, conduct pilot studies.

References

• Luo et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC - PubMed Central. [Link]

• Synthesis and Applications of Quinazoline Derivatives - Research and Reviews. (2021). Research and Reviews. [Link]

• Quinazoline synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide. (2025). ResearchGate. [Link]

• Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. (2018). PMC. [Link]

• Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. (n.d.). Scientific Research Publishing. [Link]

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Base-Catalyzed Cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the technical support guide for the base-catalyzed cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This document serves as a centralized resource for researchers, chemists, and process development professionals engaged in the synthesis of quinazolines from this versatile precursor. Here, we dissect the critical role of the base in this transformation, offering in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction outcomes.

Mechanism and the Critical Role of the Base

The reaction is a base-catalyzed intramolecular cyclization. The primary function of the base is to facilitate the nucleophilic attack of the amidine nitrogen onto the carbon atom of the cyano group. This process initiates the ring closure to form the quinazoline scaffold.

The generally accepted mechanism proceeds as follows:

• Activation: The base interacts with the N'-(2-Cyanophenyl)-N,N-dimethylformamidine substrate. While direct deprotonation of the amidine N-H is unlikely due to its relatively high pKa, the base is crucial for the subsequent cyclization step.

• Intramolecular Nucleophilic Attack: The lone pair of the secondary amine of the formamidine moiety attacks the electrophilic carbon of the nitrile group.

• Cyclization & Tautomerization: This attack forms a cyclic intermediate which, after proton transfer and tautomerization, leads to the formation of the aromatic quinazoline ring system. The elimination of dimethylamine occurs during this aromatization process.

The choice of base—its strength, stoichiometry, and solubility—directly influences the reaction rate, yield, and the formation of potential byproducts.

Reaction Pathway Diagram

Caption: Base-catalyzed intramolecular cyclization pathway.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Issue 1: Low or No Yield of Quinazoline

Question: My reaction shows very low conversion to the desired quinazoline product, even after extended reaction times. What are the likely causes and how can I fix this?

Answer: Low or no yield is a frequent problem that can typically be traced back to reaction conditions or reagent quality.[1][2]

Possible Causes & Solutions:

• Incorrect Base Strength:

  • Cause: The base may be too weak to effectively promote the key nucleophilic attack. While very strong bases can cause side reactions, a certain level of basicity is required to drive the reaction forward.

  • Solution: If you are using a weak base (e.g., NaHCO₃), consider switching to a moderately stronger base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[3] For more challenging substrates, an organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) might be necessary.[4]

• Suboptimal Reaction Temperature:

  • Cause: The activation energy for the cyclization may not be met at lower temperatures. This reaction often requires heating to proceed at a reasonable rate.[1]

  • Solution: Perform small-scale temperature screening experiments. Set up reactions at several temperatures (e.g., 80 °C, 100 °C, 120 °C) and monitor progress by TLC or LC-MS to determine the optimal condition for your specific substrate and solvent system.[1]

• Poor Solvent Choice:

  • Cause: The solubility of the starting material and the base is critical. If the reactants are not sufficiently dissolved, the reaction will be slow or incomplete. Polar aprotic solvents are generally preferred.

  • Solution: Screen different solvents. Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (CH₃CN) are common and effective choices that can solvate both the organic substrate and inorganic bases.[1]

• Poor Quality Starting Material:

  • Cause: Impurities in the N'-(2-Cyanophenyl)-N,N-dimethylformamidine, especially acidic impurities, can quench the base. Water in the solvent can also lead to hydrolysis side reactions.

  • Solution: Verify the purity of your starting material using NMR or LC-MS. Ensure you are using anhydrous solvents, particularly when working with moisture-sensitive bases.

Issue 2: Significant Formation of Side Products

Question: My reaction produces the desired quinazoline, but I'm also observing significant amounts of an unwanted byproduct. How do I identify and suppress it?

Answer: Side product formation is often linked to the base being too strong or the presence of nucleophiles like water.

Possible Causes & Solutions:

• Hydrolysis of the Cyano Group:

  • Cause: Strong bases (e.g., NaOH, KOH) in the presence of trace water can hydrolyze the nitrile (cyano) group to a primary amide or a carboxylic acid. This hydrolyzed intermediate will not cyclize to form quinazoline.

  • Solution: Avoid using strong hydroxides as bases. Opt for carbonate bases (K₂CO₃, Cs₂CO₃) which are sufficiently basic to promote cyclization but less likely to cause hydrolysis.[5] Ensure the reaction is run under anhydrous conditions.

• Hydrolysis of the Formamidine Group:

  • Cause: The formamidine moiety itself can be susceptible to hydrolysis under harsh basic conditions, leading back to 2-aminobenzonitrile.[6]

  • Solution: Use the minimum effective amount of base and avoid excessively high temperatures or prolonged reaction times. A moderate base is often the best choice to balance reactivity with stability.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low quinazoline yield.

Frequently Asked Questions (FAQs)

Q1: Which base is the best choice to start with for this reaction? For initial explorations, potassium carbonate (K₂CO₃) is an excellent starting point. It is inexpensive, easy to handle, and provides a good balance of reactivity for many substrates without being overly harsh, minimizing the risk of hydrolysis.[5] If the reaction is sluggish, switching to cesium carbonate (Cs₂CO₃) or DBU is a logical next step.[3][4]

Q2: How does the choice of an inorganic vs. an organic base affect the reaction?

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These are cost-effective and strong enough for many transformations. However, their solubility in organic solvents can be limited, sometimes leading to heterogeneous mixtures and slower reaction rates.

• Organic Bases (e.g., DBU, DABCO): These are typically soluble in a wider range of organic solvents, leading to homogeneous reaction mixtures and often faster rates. However, they are more expensive and can sometimes be more difficult to remove during workup.[7][8]

Q3: Can microwave irradiation be used to improve the reaction? Yes, microwave-assisted synthesis can be highly effective for this transformation.[9] It can dramatically reduce reaction times from hours to minutes by efficiently heating the polar solvents typically used (like DMF or isopropanol/acetic acid mixtures).[9] This can also help minimize the formation of degradation byproducts associated with prolonged heating.

Q4: How can I effectively monitor the progress of my reaction? Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a solvent system that gives good separation between your starting material and the more polar quinazoline product (e.g., 30-50% ethyl acetate in hexanes). Staining with potassium permanganate or viewing under UV light should allow you to visualize both spots. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal.

Experimental Protocols & Data

Protocol 1: General Procedure for Quinazoline Synthesis using K₂CO₃

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1.0 equiv).

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv) followed by anhydrous dimethylformamide (DMF, 5-10 mL per mmol of starting material).

• Reaction: Heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography.

Data Summary: Comparison of Common Bases

Base	Typical Solvent	Temperature (°C)	Typical Reaction Time	Yield Range (%)	Notes
K₂CO₃	DMF, DMSO	100 - 120	4 - 12 h	70 - 90	Good starting point; cost-effective.[5]
Cs₂CO₃	DMF, CH₃CN	80 - 110	2 - 8 h	80 - 95	More reactive than K₂CO₃ due to higher solubility.[3]
DBU	CH₃CN, THF	80 - 100	1 - 6 h	75 - 95	Homogeneous reaction; good for stubborn substrates.[4]
NaOH	Ethanol, Water	80 - 100	2 - 10 h	40 - 70	High risk of nitrile and formamidine hydrolysis.[10]

References

• Jiang, B., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Molecules, 18(6), 6329-6355. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues. Chemistry & Biodiversity. Available at: [Link]

• MDPI. (2023). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. Molecules, 28(12), 4767. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 8, 597. Available at: [Link]

• National Institutes of Health. (2019). Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. ACS Omega, 4(7), 11847-11855. Available at: [Link]

• National Institutes of Health. (2020). DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. Molecules, 25(8), 1787. Available at: [Link]

• Semantic Scholar. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives. Retrieved from [Link]

• National Institutes of Health. (2020). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. Organic Letters, 22(15), 5895-5899. Available at: [Link]

• ResearchGate. (2020). DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. Retrieved from [Link]

• ResearchGate. (2019). The Hydrolysis of the Anhydride of 2‐Cyano‐2‐phenylpropanoic Acid Triggers the Repeated Back and Forth Motions of an Acid–Base Operated Molecular Switch. Retrieved from [Link]

• Sci-Hub. (n.d.). Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues. Retrieved from [Link]

• ResearchGate. (2008). Cesium carbonate catalyzed efficient synthesis of quinazoline-2,4(1H,3H)-diones using carbon dioxide and 2-aminobenzonitriles. Retrieved from [Link]

• ResearchGate. (1982). Chemistry of N,N'-Dimethylformamidine. 2. Hydrolysis-Kinetically Controlled Formation of cis-N-Methylformamide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A Systematic Review of Synthetic and Anticancer and Antimicrobial Activity of Quinazoline/Quinazolin‐4‐one Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides - PMC [pmc.ncbi.nlm.nih.gov]

Managing temperature control in microwave synthesis with N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Welcome to the technical support center for microwave-assisted organic synthesis (MAOS), with a specialized focus on reactions involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of temperature control in microwave chemistry, ensuring procedural success, reproducibility, and safety.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common and pressing questions regarding temperature management in microwave synthesis.

Q1: My reaction temperature is consistently overshooting the setpoint. What are the likely causes and immediate remedies?

A1: Temperature overshoot is a frequent issue in microwave synthesis, often stemming from a mismatch between the applied microwave power and the absorption characteristics of your reaction mixture.

• Immediate Cause: The rate of energy absorption by the sample exceeds the rate of heat dissipation, leading to a rapid temperature increase beyond the target.[1] This is particularly common with highly polar solvents or reagents that couple efficiently with microwave irradiation.[2][3]

• Immediate Remedies:

  • Reduce Initial Power: Lower the initial microwave power setting. A more gradual power ramp allows the system's temperature feedback loop to adjust more effectively.

  • Stirring: Ensure vigorous and consistent stirring. This promotes even heat distribution and prevents the formation of localized "hotspots."[4]

  • Solvent Choice: If possible, consider a co-solvent with a lower dielectric loss tangent to moderate the heating rate.[5]

Q2: I'm observing inconsistent results between batches, even with identical settings. Could temperature be the culprit?

A2: Absolutely. Reproducibility is directly linked to precise temperature control.[6] Inconsistent results often point to variations in the actual internal temperature of the reaction mixture.

• Underlying Issue: Non-uniform heating can lead to different reaction pathways or rates in different parts of the vessel.[6] This can be exacerbated by changes in reagent concentration, vessel positioning, or even minor variations in sample volume.

• Troubleshooting Steps:

  • Consistent Sample Preparation: Precisely control the volume, concentration, and vessel type for every run. Small deviations can alter the overall dielectric properties of the mixture, affecting how it absorbs microwave energy.

  • Use a Microwave-Tuned Solvent: Employing solvents known for their predictable and efficient heating under microwave irradiation can improve consistency.[3]

Q3: Can I use a non-polar solvent like toluene for my synthesis with N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

A3: While non-polar solvents like toluene do not heat efficiently on their own, they can be used under specific conditions.[5][8]

• Mechanism: In such cases, the heating is driven by the polar reagents or catalysts within the mixture, such as the N'-(2-Cyanophenyl)-N,N-dimethylformamidine itself or any ionic additives.[8] The non-polar solvent then acts primarily as a heat sink, helping to moderate the temperature.[9]

• Practical Advice: This approach can be advantageous for temperature-sensitive reactions. However, you may need to use a higher power setting to reach the desired temperature, and the risk of localized hotspots around the polar molecules increases. Efficient stirring is critical.[4]

Q4: What are "hotspots," and how do they affect my reaction involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine?

A4: Hotspots are localized areas within the reaction mixture that are significantly hotter than the bulk temperature.[10][11] They are a unique phenomenon in microwave chemistry caused by non-uniform energy absorption.[12]

• Formation: Hotspots can form due to several factors, including uneven microwave field distribution, the presence of strong microwave-absorbing materials (like catalysts), or electrical discharge phenomena.[4][13]

• Impact on Synthesis: For a reactant like N'-(2-Cyanophenyl)-N,N-dimethylformamidine, which is a precursor in the synthesis of quinazolines, hotspots can be detrimental.[14][15] They can lead to side product formation, degradation of the starting material or the desired product, and ultimately, lower yields and purity.[6]

Section 2: Troubleshooting Guides

This section provides in-depth, step-by-step guidance for resolving complex temperature control issues.

Guide 2.1: Diagnosing and Mitigating Temperature Overshoots

Persistent temperature overshoots can compromise your synthesis. This guide provides a systematic approach to identifying the root cause and implementing effective solutions.

Step 1: Assess the Reaction Components' Microwave Absorption Properties

• Action: Characterize the polarity of your solvent and key reagents. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a polar molecule. Solvents like DMF, NMP, and ethanol are strong microwave absorbers, while solvents like THF and dioxane are weak absorbers.[5]

• Rationale: The overall dielectric property of the reaction mixture dictates the heating rate.[3] Highly absorbing mixtures require less power and more careful control.

Step 2: Optimize Microwave Parameters

• Action: Instead of a single high-power setting, program a multi-stage heating profile. Start with a low power ramp to the target temperature, followed by a holding phase with modulated power.

• Rationale: A gradual power application allows the temperature control system to react in real-time, preventing the momentum of rapid heating from causing an overshoot.[16]

Step 3: Evaluate the Temperature Measurement Method

• Action: Compare temperature readings from an external infrared (IR) sensor with an internal fiber optic probe if your system allows.

Workflow for Mitigating Temperature Overshoots

Caption: Troubleshooting workflow for temperature overshoots.

Guide 2.2: Ensuring Accurate Temperature Measurement

Protocol 2.2.1: Calibration of a Fiber Optic Temperature Probe

• Objective: To ensure the fiber optic probe provides an accurate reading of the internal reaction temperature.

• Materials:

  • Microwave reactor with fiber optic probe capability.

  • Certified reference thermometer (e.g., a calibrated thermocouple or Pt100 probe).

  • A microwave-transparent vessel (e.g., borosilicate glass or Teflon).

  • A high-boiling point, polar solvent (e.g., ethylene glycol).

• Procedure:

  • Place a known volume of the solvent into the reaction vessel with a stir bar.

  • Insert both the fiber optic probe and the reference thermometer into the solvent, ensuring they are submerged to the same depth and not touching the vessel walls.

  • Heat the solvent to a series of set temperatures (e.g., 50°C, 100°C, 150°C) using conventional heating (a hot plate) to avoid microwave interference during calibration.

  • At each stable temperature point, record the readings from both the fiber optic probe and the reference thermometer.

  • Create a calibration curve or offset value to apply to your experimental measurements. Regular calibration checks are recommended.[17][18]

Protocol 2.2.2: Best Practices for Using a Non-Contact IR Sensor

• Objective: To maximize the accuracy of external temperature measurements.

• Procedure:

  • Cleanliness: Ensure the sensor lens and the outer surface of the reaction vessel are clean. Residue can lead to erroneous readings.

  • Emissivity Settings: Correctly set the emissivity value on the microwave unit to match the material of your reaction vessel. Consult the manufacturer's documentation for appropriate values.[19]

  • Vessel Positioning: Always place the reaction vessel in the same position within the microwave cavity to ensure the IR sensor is reading from the same spot.

Section 3: Data and Experimental Protocols

This section provides quantitative data and detailed protocols relevant to the synthesis involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Table 1: Microwave Heating Properties of Common Solvents

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Dielectric Loss (tanδ)	Microwave Absorption
Acetonitrile	82	37.5	0.062	Good
Ethanol	78	24.5	0.941	Very Good
N,N-Dimethylformamide (DMF)	153	36.7	0.161	Good
Toluene	111	2.4	0.040	Poor
Water	100	80.4	0.123	Good
Isopropanol	82.5	19.9	0.729	Very Good

Data compiled from various sources. Dielectric properties are frequency and temperature-dependent.

Protocol 3.1: Microwave-Assisted Synthesis of a Quinazoline Derivative

This protocol is a representative example of a reaction using N'-(2-Cyanophenyl)-N,N-dimethylformamidine, adapted for microwave synthesis. This specific reaction has been reported to proceed at 100°C under microwave irradiation.[14][15]

• Reaction: Cyclization of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with an appropriate amine to form a quinazoline scaffold.

• Reagents:

  • N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1 mmol)

  • Primary amine (1.1 mmol)

  • Isopropanol (4 mL)

  • Acetic Acid (1 mL)

• Microwave Parameters:

  • Vessel: 10 mL pressure-rated microwave vial with a stir bar.

  • Temperature: 120°C (Note: Higher than the literature to demonstrate temperature control principles).

  • Ramp Time: 2 minutes.

  • Hold Time: 15 minutes.

  • Power: 300 W (max), with power modulation to maintain temperature.

  • Stirring: High.

• Procedure:

  • Combine N'-(2-Cyanophenyl)-N,N-dimethylformamidine, the primary amine, isopropanol, and acetic acid in the microwave vial.

  • Securely cap the vessel.

  • Place the vessel in the microwave reactor.

  • Apply the specified microwave program.

  • After the program completes, allow the vessel to cool to below 50°C before opening.

  • Proceed with standard workup and purification.

Logical Flow for Parameter Selection

Caption: Decision process for setting up a microwave synthesis experiment.

References

• Wikipedia. Microwave chemistry. Available at: [Link]

• "Microwave Chemistry: A Review". [Source Not Available]

• Ravichandran, S. et al. (2019). "Importance of Microwave Heating in Organic Synthesis". Advanced Journal of Chemistry, Section A. Available at: [Link]

• CEM Corporation. "Theory of Microwave Heating for Organic Synthesis". Available at: [Link]

• Hu, Y. et al. (2021). "Microwave Hotspots: Thermal Nonequilibrium Dynamics from the Perspective of Quantum States". The Journal of Physical Chemistry A. ACS Publications. Available at: [Link]

• CEM Corporation. "Microwave Heating - Mechanism and Theory". Available at: [Link]

• "Control of Microwave-Generated Hot Spots. 6. Generation of Hot Spots in Dispersed Catalyst Particulates and Factors That Affect Catalyzed Organic Syntheses in Heterogeneous Media". [Source Not Available].

• CEM Corporation. "Solvent Choice for Microwave Synthesis". Available at: [Link]

• Nadagouda, M. N. & Varma, R. S. (2014). "Microwave-Assisted Chemistry: Synthetic Applications for Rapid Assembly of Nanomaterials and Organics". Accounts of Chemical Research. Available at: [Link]

• Dong, F. et al. (2013). "Quinazoline derivatives: synthesis and bioactivities". PubMed Central. Available at: [Link]

• "Synthesis and Applications of Quinazoline Deriv

• Carbo-Argibay, E. et al. (2018). "The Role of Small Nanoparticles on the Formation of Hot Spots under Microwave-Assisted Hydrothermal Heating". Inorganic Chemistry. ACS Publications. Available at: [Link]

• CEM Corporation. "Getting Started with Microwave Synthesis". Available at: [Link]

• "On The Microwave Hotspot Problem". [Source Not Available].

• Wang, Y. et al. "Numerical simulation of hot-spot effects in microwave heating due to the existence of strong microwave-absorbing media". RSC Advances. RSC Publishing. Available at: [Link]

• "Microwave Synthesis Conditions". UCSB MRL.

• Biec, L. A. & de la Hoz, A. "Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up". ACS Publications. Available at: [Link]

• "Precision Non-Contact Temperature Measurement: Microwave-Resistant Infrared Sensor". [Source Not Available]

• U-RAS, S. et al. (2019). "A Safe Fiber-Optic-Sensor-Assisted Industrial Microwave-Heating System". PubMed Central. Available at: [Link]

• Birri, A. et al. (2023). "Development of Optical Fiber–Based Sensors for Nuclear Microreactor Structural Health Monitoring".

• Sweeney, D. C. et al. (2022). "Calibration of Distributed Temperature Sensors Using Commercially Available SMF-28 Optical Fiber from 22 ℃ to 1000 ℃". OSTI.GOV. Available at: [Link]

• "N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine CAS 194423-17-1". [Source Not Available]
• "Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview". [Source Not Available]
• "Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry". PubMed Central.
• "Temperature Measurement Using Optical Fiber Methods: Overview and Evalu
• "Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds". [Source Not Available]
• "Microwave Assisted Organic Synthesis". [Source Not Available]
• "Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand". [Source Not Available]
• "Teaching Microwave Chemistry". YouTube.
• "Green Chemistry: Microwave assisted synthesis". YouTube.
• "A Non-contact Feed Microwave Temperature Sensor for Industry Device Based on Metamaterial". [Source Not Available].
• "A Dynamic Calibration of Optical Fiber DTS Measurements Using PEST and Reference Thermometers". MDPI.

• "Microwave-assisted dielectric heating". Anton Paar Wiki. Available at: [Link]

• "N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine 99% high purity certified Professional producer Greenbo". Echemi.
• "Advances in synthesis and biological activities of quinazoline scaffold analogues: A review". [Source Not Available]
• "A brief review: Microwave assisted organic reaction". Scholars Research Library.
• "Recent advances in microwave-assisted synthesis". [Source Not Available].
• "Microwaves in Organic Synthesis. Thermal and Non-Thermal Microwave Effects". [Source Not Available].

• CEM Corporation. "Theory of Microwave Heating for Organic Synthesis". Available at: [Link]

• "N'-(4-Amino-2-cyanophenyl)-N,N-dimethylformamidine". ChemicalBook.
• "(PDF) Quinazoline derivatives: Synthesis and bioactivities".

• "Accurate Noncontact Infrared Temperature Measurement". Fluke Process Instruments. Available at: [Link]

• "Are Non-Contact Thermometers as Accurate as Contact Thermometers?". Williamson IR.
• "Quinazoline synthesis". Organic Chemistry Portal.
• "Microwave Assisted Synthesis and Biological Evaluation of Hydantoin Derivatives".
• "N'-(4-AMINO-2-CYANOPHENYL)-N,N-DIMETHYLFORMIMIDAMIDE, (E)-". gsrs.

Sources

• 1. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 2. Microwave Heating - Mechanism and Theory [cem.com]
• 3. Solvent Choice for Microwave Synthesis [cem.com]
• 4. researchgate.net [researchgate.net]
• 5. mrlweb.mrl.ucsb.edu [mrlweb.mrl.ucsb.edu]
• 6. ajchem-a.com [ajchem-a.com]
• 7. How to avoid erroneous conclusions in microwave synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 8. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 9. Getting Started with Microwave Synthesis [cem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Numerical simulation of hot-spot effects in microwave heating due to the existence of strong microwave-absorbing media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rroij.com [rroij.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. A Safe Fiber-Optic-Sensor-Assisted Industrial Microwave-Heating System - PMC [pmc.ncbi.nlm.nih.gov]
• 18. osti.gov [osti.gov]
• 19. Precision Non-Contact Temperature Measurement: Microwave-Resistant Infrared Sensor [nexisense.com]

Reference Data & Comparative Studies

A Comparative Guide to Quinazoline Synthesis: N'-(2-Cyanophenyl)-N,N-dimethylformamidine vs. 2-Aminobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The efficient construction of this privileged heterocycle is therefore a critical focus in drug discovery and development. This guide provides an in-depth, objective comparison of two common starting materials for quinazoline synthesis: N'-(2-Cyanophenyl)-N,N-dimethylformamidine and 2-aminobenzonitrile . We will explore their respective synthetic pathways, compare their performance based on experimental data, and provide detailed protocols to assist researchers in making informed decisions for their specific synthetic needs.

The Precursors: A Tale of Two Strategies

The choice of starting material dictates the overall synthetic strategy, including reaction conditions, reagent compatibility, and the types of substitutions that can be easily introduced onto the quinazoline core.

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine: This precursor is an advanced intermediate, essentially a "pre-cyclized" form of 2-aminobenzonitrile. The dimethylformamidine group is a highly reactive moiety that facilitates cyclization with a wide range of nucleophiles, particularly amines. This pathway is often characterized by its simplicity and mild reaction conditions.

• 2-Aminobenzonitrile: A more fundamental and widely available building block, 2-aminobenzonitrile offers a versatile entry point to quinazolines.[3][4] Syntheses starting from this precursor typically involve multi-component reactions or tandem processes where the quinazoline ring is constructed in a stepwise or one-pot fashion. These methods can offer greater flexibility in achieving diverse substitution patterns but may require more complex reaction setups or catalytic systems.[1][2][5]

Mechanism of Quinazoline Formation

Understanding the underlying reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting synthetic challenges.

Pathway 1: From N'-(2-Cyanophenyl)-N,N-dimethylformamidine

This route is a direct and often high-yielding method for producing 4-aminoquinazolines. The synthesis proceeds via a condensation-cyclization cascade.

• Nucleophilic Attack: An amine nucleophile attacks the electrophilic carbon of the formamidine group.

• Dimethylamine Elimination: The resulting tetrahedral intermediate collapses, eliminating a molecule of dimethylamine.

• Intramolecular Cyclization: The newly formed amidine nitrogen attacks the adjacent nitrile carbon.

• Tautomerization: The cyclic intermediate tautomerizes to form the stable, aromatic 4-aminoquinazoline product.

This pathway is particularly favored for its efficiency and often proceeds under mild heating in solvents like isopropanol and acetic acid, sometimes enhanced by microwave irradiation.[6][7]

Caption: Synthesis of 4-aminoquinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Pathway 2: From 2-Aminobenzonitrile

Syntheses starting with 2-aminobenzonitrile are more varied. A common and powerful approach is the multi-component reaction involving an aldehyde and a source of ammonia or an amine, often catalyzed by a transition metal like copper or palladium.[1][5]

• Imine Formation: The 2-aminobenzonitrile can react with an aldehyde to form an intermediate imine.

• Nucleophilic Addition: In some pathways, an organometallic reagent (e.g., Grignard) can add to the nitrile to form a ketimine.[2][8]

• Cyclization: The key step involves the intramolecular cyclization of an intermediate onto the nitrile group. For instance, a common method involves the reaction of 2-aminobenzonitriles with aldehydes and an alcohol in the presence of a copper catalyst to yield 4-alkoxyquinazolines.[1]

• Aromatization/Oxidation: The resulting dihydroquinazoline intermediate is often oxidized to the final aromatic quinazoline product. This oxidation can be spontaneous (aerobic) or promoted by an added oxidant.

Caption: General multi-component synthesis of quinazolines from 2-aminobenzonitrile.

Head-to-Head Performance Comparison

The choice between these two precursors often comes down to a trade-off between convenience, flexibility, and reaction conditions.

Feature	N'-(2-Cyanophenyl)-N,N-dimethylformamidine	2-Aminobenzonitrile	Rationale & Causality
Reaction Type	Condensation / Cyclization	Multi-component / Tandem / Cascade	The formamidine precursor is primed for cyclization, requiring only a nucleophile. 2-aminobenzonitrile requires the assembly of multiple components to build the second ring.[1][6]
Typical Yields	Good to Excellent (often >80%)	Moderate to Excellent (highly variable, 40-95%)	The direct nature of the formamidine pathway often leads to cleaner reactions and higher yields. Yields from 2-aminobenzonitrile are highly dependent on the specific methodology, catalyst efficiency, and substrates used.[1][2]
Reaction Conditions	Mild (e.g., reflux in alcohol, microwave)	Varies from mild to harsh (often requires metal catalysts, higher temperatures, or oxidants)	The pre-activated nature of the formamidine allows for milder cyclization conditions. Building the ring from 2-aminobenzonitrile often requires energy input to drive C-N bond formation and subsequent aromatization.[5][6]
Substrate Scope	Primarily for 4-aminoquinazolines. Good tolerance for various amines.	Highly versatile. Access to 2-substituted, 4-substituted, and 2,4-disubstituted quinazolines.	The formamidine route is inherently designed to incorporate an amino group at the C4 position. Multi-component reactions with 2-aminobenzonitrile allow for the incorporation of diverse fragments at C2 (from aldehydes) and C4 (from various nucleophiles).[1][8]
Operational Simplicity	High (often a one-step mix-and-heat procedure)	Moderate to Low (may require inert atmosphere, catalyst handling, multiple sequential additions)	The simplicity of the formamidine reaction makes it ideal for rapid library synthesis. 2-aminobenzonitrile routes, especially those using metal catalysts, demand more rigorous control of reaction parameters.[2][6]
Precursor Availability	Specialized, may require synthesis from 2-aminobenzonitrile	Widely available and cost-effective commercial starting material	2-aminobenzonitrile is a fundamental building block. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is typically prepared from 2-aminobenzonitrile and N,N-dimethylformamide dimethyl acetal (DMF-DMA).[9]

Experimental Protocols

To provide a practical context, here are two representative, self-validating protocols.

Protocol 1: Synthesis of a 4-Aminoquinazoline using N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Objective: To synthesize 4-(benzylamino)quinazoline.

Methodology: This procedure is adapted from microwave-assisted synthesis protocols which are known for their efficiency and high yields.[6][7]

• Reaction Setup: To a 10 mL microwave vial, add N'-(2-cyanophenyl)-N,N-dimethylformamidine (1.0 mmol, 174 mg).

• Reagent Addition: Add isopropanol (3 mL), glacial acetic acid (0.75 mL), and benzylamine (1.1 mmol, 118 mg, 120 µL).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Heat the mixture to 100°C and hold for 20 minutes.

• Work-up: After cooling, concentrate the reaction mixture under reduced pressure to remove the solvents.

• Purification: Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the desired 4-(benzylamino)quinazoline.

Protocol 2: Synthesis of a 2,4-Disubstituted Quinazoline using 2-Aminobenzonitrile

Objective: To synthesize a 2-aryl-4-arylquinazoline via a palladium-catalyzed three-component reaction.

Methodology: This protocol is based on modern palladium-catalyzed methods that allow for the efficient construction of highly substituted quinazolines.[5]

• Reaction Setup: In an oven-dried Schlenk tube under an argon atmosphere, add 2-aminobenzonitrile (0.5 mmol, 59 mg), the desired aldehyde (e.g., benzaldehyde, 0.6 mmol, 64 mg, 61 µL), and the desired arylboronic acid (e.g., phenylboronic acid, 0.75 mmol, 91 mg).

• Catalyst and Solvent Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 5 mol%, 5.6 mg) and a suitable solvent such as dioxane (2 mL).

• Reaction Execution: Seal the tube and heat the reaction mixture at 100°C for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel to yield the 2,4-disubstituted quinazoline product.

Discussion & Recommendations

When to choose N'-(2-Cyanophenyl)-N,N-dimethylformamidine:

• Target: Your primary goal is the synthesis of 4-aminoquinazolines.

• Priorities: Speed, operational simplicity, and high yields are critical. This route is exceptionally well-suited for generating a library of analogues by varying the amine component.

• Caveat: The precursor itself must first be synthesized, typically from 2-aminobenzonitrile, adding a step to the overall sequence if it is not commercially available.

When to choose 2-Aminobenzonitrile:

• Target: You require structural diversity, particularly at the C2 and C4 positions of the quinazoline core.

• Priorities: Synthetic flexibility and the use of a readily available, inexpensive starting material are paramount. This approach opens the door to a vast chemical space through various multi-component strategies.[1][2]

• Caveat: The development and optimization of these reactions can be more time-consuming, often requiring screening of catalysts, solvents, and other reaction parameters to achieve good yields.

Conclusion

Both N'-(2-Cyanophenyl)-N,N-dimethylformamidine and 2-aminobenzonitrile are valuable and effective precursors for the synthesis of medicinally important quinazolines. The formamidine offers a rapid, direct, and high-yielding path to 4-amino derivatives, prioritizing ease of execution. In contrast, 2-aminobenzonitrile serves as a versatile and economical starting point for a broader range of substituted quinazolines, offering greater flexibility at the cost of potentially more complex reaction development. The optimal choice depends entirely on the specific synthetic target and the strategic priorities of the research program.

References

• Saghar, K., et al. (2022). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 10, 853781. Available at: [Link]

• Reddy, C. R., et al. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. Molecules, 28(8), 3367. Available at: [Link]

• Li, J., et al. (2023). Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. Catalysts, 13(11), 1447. Available at: [Link]

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal, 7(1), 95. Available at: [Link]

• Gaba, M., et al. (2021). Synthesis and Applications of Quinazoline Derivatives. Research and Reviews: A Journal of Pharmaceutical Science. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. Retrieved from [Link]

• Abdelkhalek, A. S., & Abdul-Malik, M. A. (2024). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. Available at: [Link]

• Pogorilyi, S. M., et al. (2023). METHODS OF SYNTHESIS OF QUINAZOLINES AND THEIR CONDENSED ANALOGUES – POTENTIAL ANTI-INFLAMMATORY AGENTS (REVIEW). Journal of Chemistry and Technologies. Available at: [Link]

• Shakya, A., et al. (2022). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. Indo American Journal of Pharmaceutical Sciences. Available at: [Link]

• Kumar, A., et al. (2021). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Molecules, 26(23), 7339. Available at: [Link]

• Jafari, E., et al. (2018). Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application. Organic and Medicinal Chemistry International Journal. Available at: [Link]

• Yamamoto, S., et al. (2022). Metal-Free Synthesis of 2-Substituted Quinazolines via Green Oxidation of o-Aminobenzylamines: Practical Construction of N-Containing Heterocycles Based on a Salicylic Acid-Catalyzed Oxidation System. Frontiers in Chemistry, 9, 822841. Available at: [Link]

• ResearchGate. (2020). Enamines and Dimethylamino Imines as Building Blocks in Heterocyclic Synthesis: Reactions of DMF‐DMA Reagent with Different Functional Groups. Request PDF. Available at: [Link]

Sources

• 1. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. METHODS OF SYNTHESIS OF QUINAZOLINES AND THEIR CONDENSED ANALOGUES – POTENTIAL ANTI-INFLAMMATORY AGENTS (REVIEW) | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 5. Quinazoline synthesis [organic-chemistry.org]
• 6. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rroij.com [rroij.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Quinazoline Synthesis: Modern Alternatives to N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Introduction: The Enduring Importance of the Quinazoline Scaffold

The quinazoline nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds and approved pharmaceuticals.[1][2] Its rigid, heterocyclic structure provides a versatile framework for interacting with a wide array of biological targets. Consequently, the efficient and adaptable synthesis of quinazoline derivatives remains a critical focus for researchers in drug discovery and development.

For many years, the reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with various nucleophiles has been a reliable method for accessing the quinazoline core. However, the pursuit of milder conditions, greater molecular diversity, improved atom economy, and greener synthetic routes has driven the development of numerous powerful alternatives. This guide provides an in-depth comparison of these modern synthetic strategies, offering objective analysis, supporting experimental data, and detailed protocols to aid researchers in selecting the optimal method for their specific needs.

Comparative Analysis of Key Synthetic Strategies

The synthesis of the quinazoline ring system can be approached from a variety of starting materials. This guide will focus on the most prominent and practical alternatives, categorized by their key precursors. We will compare these methods based on their versatility, reaction conditions, and typical yields.

The Classical Approach and Its Modern Iteration: The Niementowski Synthesis

The Niementowski synthesis, first reported in 1895, is a foundational method involving the thermal condensation of an anthranilic acid with an amide.[3] While historically significant, the classical approach often requires harsh conditions (high temperatures and long reaction times).[3] The advent of microwave-assisted organic synthesis (MAOS) has revitalized this reaction, offering dramatically reduced reaction times and often improved yields under greener, solvent-free conditions.[3][4]

Mechanism of the Niementowski Reaction:

The reaction is believed to proceed through the initial formation of an N-acylanthranilic acid intermediate from the reaction of anthranilic acid and an amide (or a precursor like formamide). This intermediate then undergoes intramolecular cyclization via nucleophilic attack of the amino group onto the amide carbonyl, followed by dehydration to yield the final quinazolinone product.[5]

Caption: Mechanism of the Niementowski Quinazolinone Synthesis.

Comparative Data: Conventional vs. Microwave-Assisted Niementowski Synthesis

Method	Reagents	Conditions	Time	Yield	Reference
Conventional	Anthranilic acid, Formamide	130-150 °C, neat	2-12 h	72-83%	[2][6]
Microwave	Anthranilic acid, Formamide, Montmorillonite K-10	60W, solvent-free	4 min	~90%	[3]
Microwave	2-Aminobenzohydrazide, 2-Chlorobenzaldehyde	100 °C, Ethanol	15 min	High	[4]

Versatility from 2-Aminobenzonitriles: Beyond Formamidine Reagents

2-Aminobenzonitriles are highly versatile precursors for quinazoline synthesis. While their reaction with N,N-dimethylformamidine acetals is well-established, several alternative reagents offer distinct advantages, particularly for installing diverse substituents at the C4 position.

a) Reaction with Orthoesters:

A straightforward approach involves the condensation of 2-aminobenzonitriles with orthoesters, such as triethyl orthoformate, often under acidic catalysis or microwave irradiation. This method is particularly effective for synthesizing 4-aminoquinazolines when an amine is included in a one-pot, three-component reaction.[7]

b) Palladium-Catalyzed Three-Component Reactions:

For the synthesis of C4-aryl substituted quinazolines, a powerful strategy involves the palladium-catalyzed reaction of a 2-aminobenzonitrile, an aldehyde, and an arylboronic acid.[8] This one-pot method demonstrates excellent functional group tolerance and allows for the rapid construction of complex quinazoline libraries.[6][8]

Caption: Synthetic pathways from 2-aminobenzonitrile.

Metal-Catalyzed Strategies: Expanding the Synthetic Toolbox

Transition metal catalysis has revolutionized quinazoline synthesis, enabling the use of readily available starting materials under increasingly mild conditions. Copper and palladium are the most prominently used metals in this context.[7][9]

a) Copper-Catalyzed Cascade Reactions:

Copper catalysis is particularly effective for synthesizing quinazolines from ortho-halo precursors. A common and efficient method involves the reaction of substituted (2-bromophenyl)methylamines with amidine hydrochlorides.[7] This cascade reaction proceeds via a sequential Ullmann-type N-arylation, intramolecular nucleophilic substitution, and subsequent aerobic oxidation.[7][8] This approach is valued for its use of inexpensive catalysts and air as a green oxidant.

Mechanism of Copper-Catalyzed Quinazoline Synthesis:

Caption: Copper-catalyzed cascade synthesis of quinazolines.

b) Palladium-Catalyzed Carbonylative Cyclization:

Palladium catalysts enable elegant cascade reactions for quinazolinone synthesis. For instance, 2-aminobenzonitriles can react with aryl bromides under a carbon monoxide atmosphere.[10] This process involves a sequence of aminocarbonylation of the aryl bromide, hydration of the nitrile to an amide, and subsequent cyclization to afford the quinazolinone product.[10]

Comparative Data for Metal-Catalyzed Syntheses

Method	Starting Materials	Catalyst/Reagents	Conditions	Yield Range	Reference
Copper-Catalyzed	(2-Bromophenyl)methylamine, Amidine HCl	CuBr, K₂CO₃, Air	110 °C, 24 h	37-87%	[7][8]
Copper-Catalyzed	2-Bromobenzonitriles, Amidines	CuI, DMEDA, K₂CO₃	80 °C, 3-12 h	Good	[11]
Palladium-Catalyzed	2-Aminobenzonitrile, Aldehyde, Arylboronic acid	Pd(OAc)₂, Xantphos	100 °C, 12 h	Good	[8]
Palladium-Catalyzed	o-Nitrobenzamide, Alcohols	Pd(dppf)Cl₂	Toluene, 110 °C	Good to High	[12]

Experimental Protocols: A Practical Guide

To ensure scientific integrity and reproducibility, the following section provides detailed, step-by-step methodologies for key synthetic transformations.

Protocol 1: Microwave-Assisted Niementowski Synthesis of 2-Phenylquinazolin-4(3H)-one

This protocol is adapted from microwave-assisted procedures that offer significant time savings over conventional heating.[3][4]

• Materials:

  • Anthranilic acid (1.37 g, 10 mmol)

  • Benzamide (1.45 g, 12 mmol)

  • Montmorillonite K-10 clay (0.5 g, as catalyst support)

  • Microwave synthesis vial (10-20 mL) with a magnetic stir bar

  • Microwave reactor

• Procedure:

  • Combine anthranilic acid, benzamide, and Montmorillonite K-10 clay in a microwave synthesis vial.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 150 °C (power modulation to maintain temperature) for 10 minutes with stirring.

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Add 20 mL of ethanol to the solid residue and heat the mixture to dissolve the product.

  • Filter the hot solution to remove the clay catalyst.

  • Allow the filtrate to cool to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the precipitated solid by vacuum filtration, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

  • Expected Yield: >85%.

Protocol 2: Copper-Catalyzed Synthesis of 2-Phenylquinazoline from (2-Bromophenyl)methanamine

This protocol is based on the efficient cascade reaction developed by Fu and coworkers.[7]

• Materials:

  • (2-Bromophenyl)methanamine (372 mg, 2.0 mmol)

  • Benzamidine hydrochloride (344 mg, 2.2 mmol)

  • Copper(I) bromide (CuBr) (28 mg, 0.2 mmol, 10 mol%)

  • Potassium carbonate (K₂CO₃) (690 mg, 5.0 mmol)

  • 2-Propanol (10 mL)

  • Schlenk tube or similar reaction vessel

• Procedure:

  • To a Schlenk tube, add (2-bromophenyl)methanamine, benzamidine hydrochloride, CuBr, and K₂CO₃.

  • Evacuate and backfill the tube with air (this reaction utilizes air as the oxidant).

  • Add 2-propanol (10 mL) via syringe.

  • Seal the tube and place it in a preheated oil bath at 110 °C.

  • Stir the reaction mixture vigorously for 24 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate (30 mL) and water (30 mL).

  • Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-phenylquinazoline.

  • Expected Yield: 75-85%.

Conclusion and Future Outlook

The synthesis of the quinazoline scaffold has evolved significantly from classical, high-temperature condensations to sophisticated, mild, and highly efficient metal-catalyzed and multicomponent reactions. While the use of N'-(2-Cyanophenyl)-N,N-dimethylformamidine remains a valid strategy, the alternatives presented in this guide offer superior flexibility, functional group tolerance, and alignment with the principles of green chemistry.

The selection of a synthetic route will invariably depend on the specific target molecule, available starting materials, and desired scale.

• The Niementowski synthesis , particularly its microwave-assisted variant, is ideal for producing quinazolin-4(3H)-ones from readily available anthranilic acids.

• Syntheses starting from 2-aminobenzonitriles offer excellent opportunities for diversification at the C4 position, with palladium-catalyzed multicomponent reactions being especially powerful for library synthesis.

• Copper-catalyzed methods provide a robust and economical route from ortho-halo precursors, benefiting from the use of air as a terminal oxidant.

Future developments will likely focus on further expanding the scope of C-H activation strategies, employing earth-abundant metal catalysts, and developing enantioselective methods for the synthesis of chiral quinazoline derivatives. The continued innovation in this field ensures that the quinazoline scaffold will remain readily accessible to medicinal chemists for the discovery of next-generation therapeutics.

References

Sources

• 1. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.uob.edu.ly [journals.uob.edu.ly]
• 3. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Niementowski quinoline synthesis - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Quinazoline synthesis [organic-chemistry.org]
• 9. Transition-metal-catalyzed synthesis of quinazolines: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient Copper-Catalyzed Synthesis of 4-Aminoquinazoline and 2,4-Diaminoquinazoline Derivatives [organic-chemistry.org]
• 12. Palladium-catalyzed one-pot synthesis of 2-substituted quinazolin-4(3H)-ones from o-nitrobenzamide and alcohols - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Spectroscopic Analysis of Quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

For researchers, scientists, and professionals in drug development, the quinazoline scaffold is a cornerstone of medicinal chemistry, appearing in a wide array of therapeutic agents. The efficient synthesis and rigorous characterization of these heterocycles are paramount to advancing novel drug discovery programs. This guide provides an in-depth technical comparison of the synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine, with a focus on its detailed spectroscopic analysis by ¹H and ¹³C Nuclear Magnetic Resonance (NMR). We will explore the causality behind this synthetic choice, present a self-validating experimental protocol, and compare this methodology with established alternatives, supported by experimental data.

The Strategic Advantage of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The selection of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a precursor for quinazoline synthesis is a strategic one, offering several advantages over classical methods. This approach often utilizes microwave-assisted synthesis, which can significantly reduce reaction times from hours to minutes and improve yields.[1][2] The amidine functionality serves as a pre-installed component of the final quinazoline ring, streamlining the cyclization process.

The Reaction Pathway: A Mechanistic Insight

The synthesis of 4-aminoquinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine derivatives and an amine proceeds via a microwave-assisted cyclization. The reaction is typically carried out in the presence of an acid catalyst, such as acetic acid.[1]

Caption: Proposed reaction mechanism for the formation of 4-aminoquinazolines.

The reaction is initiated by the protonation of the formamidine nitrogen. This is followed by the nucleophilic attack of the primary amine on the amidine carbon. Subsequent elimination of dimethylamine and an intramolecular cyclization involving the nitrile group leads to the formation of the quinazoline ring.

Spectroscopic Elucidation: Decoding the NMR Spectra

NMR spectroscopy is an indispensable tool for the structural verification of synthesized quinazolines. The chemical shifts and coupling patterns in both ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecule.

Unsubstituted Quinazoline: The Foundational Spectrum

Understanding the NMR spectrum of the parent quinazoline is fundamental to interpreting the spectra of its derivatives.

Proton (¹H)	Chemical Shift (δ, ppm)	Carbon (¹³C)	Chemical Shift (δ, ppm)
H-2	~9.45 (s)	C-2	~161.0
H-4	~8.60 (s)	C-4	~160.5
H-5	~8.10 (d)	C-4a	~150.7
H-6	~7.60 (t)	C-5	~127.2
H-7	~7.90 (t)	C-6	~127.1
H-8	~7.90 (d)	C-7	~134.1
C-8	~128.6
C-8a	~123.6

Note: Chemical shifts are approximate and can vary based on the solvent and spectrometer frequency. Data compiled from various sources including[3].

Interpreting the Spectra of a Synthesized 4-Amino-2-phenylquinazoline

Let's consider a practical example: the synthesis of 4-amino-2-phenylquinazoline. The introduction of the amino and phenyl groups will induce characteristic shifts in the NMR spectra compared to the parent quinazoline.

¹H NMR Analysis:

• H-2 Proton: The absence of a proton at the 2-position and the presence of signals corresponding to the phenyl group protons are key indicators of successful substitution.

• Amino Protons: A broad singlet for the NH₂ protons will appear, typically in the range of δ 5-8 ppm, which is exchangeable with D₂O.

• Quinazoline Protons (H-5 to H-8): The chemical shifts of these protons will be influenced by the electron-donating amino group at C-4. For instance, H-5 is expected to be shifted upfield compared to the parent quinazoline.

¹³C NMR Analysis:

• C-2 and C-4: The chemical shifts of C-2 and C-4 will be significantly affected by the phenyl and amino substituents, respectively.

• Phenyl Carbons: The signals for the phenyl group carbons will be observed in the aromatic region.

The following diagram illustrates the workflow for the synthesis and spectroscopic analysis.

Caption: Workflow for quinazoline synthesis and NMR analysis.

A Comparative Guide to Quinazoline Synthesis Methods

While the use of N'-(2-Cyanophenyl)-N,N-dimethylformamidine offers a modern and efficient route to quinazolines, it is essential to compare it with classical methods to understand its specific advantages.

Method	Starting Materials	Typical Conditions	Advantages	Limitations	Yields
From N'-(2-Cyanophenyl)-N,N-dimethylformamidine	N'-(2-Cyanophenyl)-N,N-dimethylformamidine, Amines	Microwave, 100-160°C, 10-20 min[1]	Rapid, high yields, good functional group tolerance.	Requires a specific precursor.	Good to excellent (often >80%)[2]
Niementowski Synthesis	Anthranilic acid, Amides	High temperatures (130-220°C), long reaction times.[4]	Readily available starting materials.	Harsh conditions, often lower yields.	Moderate to good.
Bischler Synthesis	2-Acylamino-benzaldehydes or ketones	Acid or base catalysis, often requires multiple steps.	Versatile for various substitutions.	Multi-step synthesis can be less efficient.	Variable.

This comparison highlights that the choice of synthetic method depends on the specific target molecule, available starting materials, and desired reaction efficiency. The microwave-assisted synthesis from N'-(2-Cyanophenyl)-N,N-dimethylformamidine is particularly advantageous for rapid library synthesis in a drug discovery setting.

Experimental Protocol: Microwave-Assisted Synthesis of 4-Aminoquinazolines

This protocol provides a detailed, self-validating procedure for the synthesis of a 4-aminoquinazoline derivative.

Materials:

• N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1 mmol)

• Substituted amine (1.2 mmol)

• Acetonitrile/Acetic Acid (e.g., 4:1 v/v, 5 mL)

• Microwave reactor vials

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Procedure:

• To a microwave reactor vial, add N'-(2-Cyanophenyl)-N,N-dimethylformamidine (1 mmol) and the desired amine (1.2 mmol).

• Add the acetonitrile/acetic acid solvent mixture (5 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 160°C for 10 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure product and evaporate the solvent to obtain the desired 4-aminoquinazoline.

Validation:

• TLC Analysis: Monitor the reaction progress and the purity of the final product by thin-layer chromatography.

• NMR Spectroscopy: Record ¹H and ¹³C NMR spectra of the purified product to confirm its structure.

• Mass Spectrometry: Obtain a mass spectrum to confirm the molecular weight of the product.

Conclusion

The synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine represents a significant advancement in the efficient construction of this important heterocyclic scaffold. The use of microwave assistance streamlines the process, leading to high yields in remarkably short reaction times. A thorough understanding of the spectroscopic characteristics, particularly ¹H and ¹³C NMR, is crucial for the unambiguous structural confirmation of the synthesized molecules. This guide provides researchers with the foundational knowledge and practical protocols to confidently synthesize and characterize quinazoline derivatives, thereby accelerating the pace of drug discovery and development.

References

• Yoon, J. et al. (2004). A simple, efficient, straightforward, and high-yielding strategy for the preparation of 4-aminoquinazoline derivatives employing MW chemistry. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. [Online] Available at: [Link]

• Luo, et al. (2013). Quinazoline derivatives: synthesis and bioactivities. Journal of Chemical and Pharmaceutical Research, 5(1), 1-11. [Online] Available at: [Link]

• PubChem. Quinazoline. National Center for Biotechnology Information. [Online] Available at: [Link]

• Verma, S. et al. (2022). Cucurbit[5]uril supported β-Ni(OH)2 nanoparticles as heterogeneous catalyst for the synthesis of quinazolines via acceptorless dehydrogenative coupling of alcohols with nitriles. New Journal of Chemistry, 46(1), 123-132. [Online] Available at: [Link]

• Luo, Y., et al. (2013). Microwave-assisted synthesis of new quinazoline derivates containing α-aminophosphonate. Chinese Chemical Letters, 24(5), 419-422. [Online] Available at: [Link]

• Seijas, J. A., Vázquez-Tato, M. P., & Martínez, M. M. (2000). Microwave enhanced synthesis of 4-aminoquinazolines from anthranilonitrile and several aromatic nitriles. Tetrahedron Letters, 41(13), 2215-2217. [Online] Available at: [Link]

• Song, W., et al. (2017). A simple, environmentally friendly, one-pot method for the synthesis of 4-aminoquinazolines using microwave irradiation has been developed. Molecules, 22(10), 1690. [Online] Available at: [Link]

• Patel, M. B., & Shaikh, M. S. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 9, 747592. [Online] Available at: [Link]

• Al-Suwaidan, I. A., et al. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. Molecules, 28(8), 3373. [Online] Available at: [Link]

• Organic Chemistry Portal. Synthesis of Quinazolines. [Online] Available at: [Link]

• Wikipedia. Niementowski quinazoline synthesis. [Online] Available at: [Link]

Sources

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Structural Validation of Quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinazoline Scaffold and a Versatile Synthetic Precursor

Quinazoline and its derivatives are cornerstone heterocyclic scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents with a vast array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2][3]. The efficacy of these compounds is intrinsically linked to their precise three-dimensional structure. Therefore, the unambiguous structural validation of newly synthesized quinazoline derivatives is a critical, non-negotiable step in the drug discovery and development pipeline.

This guide focuses on a specific and efficient synthetic route employing N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a key building block. This precursor is particularly valuable as the embedded cyanophenyl group provides a reactive site for intramolecular cyclization to form the quinazoline core. We will explore the robust analytical methodologies required to validate the structure of the resulting products, compare this synthetic route to established alternatives, and provide field-tested insights into experimental design and data interpretation.

Part 1: Synthesis via N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The synthesis of quinazolines from N'-(2-Cyanophenyl)-N,N-dimethylformamidine typically involves a cyclocondensation reaction with a suitable partner, such as an α-aminophosphonate, often facilitated by microwave irradiation to reduce reaction times and improve yields[4][5]. The general mechanism involves the nucleophilic attack of the reacting partner, leading to an intramolecular cyclization where the cyano group participates in the formation of the pyrimidine ring of the quinazoline system.

Causality Behind Experimental Choice: The use of N'-(2-Cyanophenyl)-N,N-dimethylformamidine is advantageous due to its high reactivity and the strategic placement of the cyano and formamidine groups, which facilitates a high-yield, often one-pot, cyclization to the desired quinazoline core. Microwave-assisted synthesis is frequently preferred over traditional heating as it provides rapid, uniform heating, often leading to cleaner reactions, shorter times (minutes vs. hours), and higher yields[4][5].

Caption: General reaction scheme for quinazoline synthesis.

Part 2: A Multi-Pronged Approach to Structural Validation

No single analytical technique is sufficient for complete structural elucidation. A trustworthy validation workflow relies on the convergence of data from multiple orthogonal methods. This creates a self-validating system where the results from one technique corroborate the others.

The Workflow: From Crude Product to Confirmed Structure

A logical progression of analysis ensures efficiency and rigor. The initial crude product is first purified, typically by flash chromatography or recrystallization, before undergoing comprehensive spectroscopic analysis.

Caption: A robust workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential.

• Expertise & Experience: In ¹H NMR, the aromatic region (typically δ 7.0-8.5 ppm) is crucial. The number of signals, their splitting patterns (coupling constants), and their integration values reveal the substitution pattern on the quinazoline's benzene ring[6][7]. For instance, a disubstituted benzene ring will show a characteristic set of doublets and triplets depending on the substitution pattern. The chemical shifts of protons on the pyrimidine ring are also diagnostic. In ¹³C NMR, the chemical shifts of the quaternary carbons of the quinazoline core (C4, C8a, C4a) are highly informative[6][8].

Protocol: Acquiring High-Quality NMR Data

• Sample Preparation: Dissolve ~5-10 mg of the purified, dry compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the compound is fully dissolved.

• Internal Standard: Use Tetramethylsilane (TMS) as the internal standard (δ 0.00 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) for better signal dispersion[8].

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse experiment.

  • Ensure a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., δ -1 to 12 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled spectrum (e.g., using a DEPTQ or APT sequence to differentiate CH, CH₂, CH₃, and quaternary carbons).

  • This requires a significantly higher number of scans (often several thousand) due to the low natural abundance of ¹³C.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering direct confirmation of the molecular formula.

• Expertise & Experience: High-Resolution Mass Spectrometry (HRMS), typically using Electrospray Ionization (ESI), is the standard[9]. It provides a highly accurate mass measurement (to within 5 ppm), allowing for the unambiguous determination of the elemental composition. The primary ion observed will be the protonated molecule, [M+H]⁺[10]. Analysis of the fragmentation pattern in tandem MS (MS/MS) can further corroborate the structure by identifying characteristic losses corresponding to substituents on the quinazoline core[11].

Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the purified compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile[9].

• Instrumentation: Use an ESI source coupled to a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

• Data Acquisition:

  • Acquire the spectrum in positive ion mode to observe the [M+H]⁺ adduct.

  • Calibrate the instrument immediately before the run to ensure high mass accuracy.

  • Compare the measured accurate mass to the theoretical mass calculated for the expected molecular formula. The mass error should be less than 5 ppm.

Single Crystal X-Ray Crystallography

This technique provides the absolute, unambiguous three-dimensional structure of a molecule in the solid state.

• Expertise & Experience: While NMR and MS can provide a highly confident structural assignment, X-ray crystallography is the definitive "gold standard"[12][13][14]. It is particularly crucial when the stereochemistry is ambiguous or when a completely novel derivative has been synthesized. The major bottleneck is the requirement to grow a suitable, high-quality single crystal of the compound, which can be a challenging and time-consuming process.

Protocol: X-Ray Crystallography (Conceptual Steps)

• Crystal Growth: Grow single crystals suitable for diffraction. This is often achieved by slow evaporation of a solvent from a saturated solution of the pure compound, or by vapor diffusion techniques.

• Data Collection: Mount a single crystal on a diffractometer and irradiate it with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the electron density map of the molecule, from which the atomic positions are determined and the structure is refined to yield precise bond lengths, bond angles, and torsional angles.

Part 3: Comparison with Alternative Synthetic Methods

The N'-(2-Cyanophenyl)-N,N-dimethylformamidine method is one of many routes to the quinazoline scaffold. A critical evaluation against alternatives is essential for selecting the optimal method for a specific research goal.

Caption: Comparison of major quinazoline synthesis strategies.

Comparative Analysis of Quinazoline Synthesis Routes

Method	Key Precursors	Typical Conditions	Advantages	Disadvantages
N'-(2-Cyanophenyl)-N,N-dimethylformamidine	N'-(2-Cyanophenyl)-N,N-dimethylformamidine, Nucleophiles	Microwave, 100-120°C, acidic/alcoholic solvent[4][5]	Often high yields, very fast reaction times, good for specific libraries.	Precursor synthesis may be multi-step; substrate scope can be limited.
Metal-Catalyzed Reactions	2-Halobenzylamines, Amidines, Nitriles	Cu, Pd, Fe, or Ru catalysts; often requires ligands, bases, and higher temperatures[15][16][17].	Excellent functional group tolerance, broad substrate scope, enables C-H activation strategies.	Catalyst cost and toxicity, potential for metal contamination in the final product, may require inert atmosphere.
Three-Component Reactions (I₂/NH₄OAc)	2-Aminoarylketones, Aldehydes, NH₄OAc	Iodine catalysis, often neat or in EtOH, moderate temperature[18].	High atom economy, operational simplicity, often avoids chromatography, environmentally friendly.	Can have limitations with sensitive functional groups.
From 2-Aminobenzylamines	2-Aminobenzylamines, Aldehydes or Amides	Oxidative cyclization (e.g., using MnO₂, DDQ, or I₂)[2].	Readily available starting materials, straightforward condensation.	Requires an oxidant which can be harsh and generate waste; yields can be variable.
Niementowski Reaction	Anthranilic Acid, Amides	High temperatures (130-200°C), often neat[19].	Classic, well-established method using simple, inexpensive starting materials.	Requires harsh, high-temperature conditions; often low yields and limited substrate scope.

Conclusion

The synthesis of quinazolines using N'-(2-Cyanophenyl)-N,N-dimethylformamidine offers a rapid and efficient route to this privileged heterocyclic core. However, the synthesis itself is only the first step. A rigorous and multi-faceted validation strategy, synergistically employing NMR spectroscopy, high-resolution mass spectrometry, and, where necessary, X-ray crystallography, is paramount to ensure the scientific integrity of the research. By understanding the strengths and limitations of this synthetic method in comparison to its alternatives, researchers can make informed decisions, optimizing their path from initial design to a fully characterized, publication-ready molecule poised for further investigation in the drug development process.

References

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. RSC Advances, 3(24), 9237-9250. Available from: [Link]

• Al-Ostoot, F.H., et al. (2021). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules, 26(11), 3196. Available from: [Link]

• Asif, M. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 9, 683262. Available from: [Link]

• Banu, H., et al. (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Results in Chemistry, 5, 100804. Available from: [Link]

• Kumar, A., et al. (2021). Synthesis and Applications of Quinazoline Derivatives. Research and Reviews: A Journal of Drug Design and Discovery, 8(3), 1-10. Available from: [Link]

• Tokali, F. S. (2022). Synthesis and Structural Characterization of Novel 2-Aminomethyl Quinazolin-4(3H)-ones as Organic Building Blocks. Sakarya University Journal of Science, 26(6), 1117-1130. Available from: [Link]

• Kumar, R., et al. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. Molecules, 28(7), 3208. Available from: [Link]

• Darwish, K. M. (2017). A Review on Methods of Synthesis of Quinazolines and (4H)-3,1-Quinazolin-4-ones. Journal of Advanced Chemistry, 13(1), 1-15. Available from: [Link]

• Deharkar, P., et al. (2021). Review on Synthesis Route of Quinazoline Based Hybrid Derivatives. Asian Journal of Chemistry, 33(11), 2525-2547. Available from: [Link]

• Al-Suwaidan, I. A., et al. (2016). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. Journal of Chemistry, 2016, 3935649. Available from: [Link]

• Kaur, M., et al. (2023). A Review on Chemistry and Biological Significance of Quinazolines and Quinazolinones. YMER, 22(8), 1-15. Available from: [Link]

• Krawczyk, H. (2012). Rapid characterisation of quinazoline drug impurities using electrospray mass spectrometry-mass spectrometry and computational chemistry approaches. University of Southampton, Doctoral Thesis. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Retrieved from: [Link]

• Asif, M. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry, 9, 683262. Available from: [Link]

• Patel, K. D., et al. (2023). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry, 39(5), 1234-1245. Available from: [Link]

• Gholampour, S., et al. (2022). Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents. Scientific Reports, 12, 20088. Available from: [Link]

• Sharma, N., et al. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. Catalysts, 12(11), 1386. Available from: [Link]

• Yu, M. J., et al. (1992). Synthesis and x-ray crystallographic analysis of quinazolinone cholecystokinin/gastrin receptor ligands. Journal of Medicinal Chemistry, 35(14), 2534–2542. Available from: [Link]

• ResearchGate. (n.d.). Structure of quinazoline and different quinazolinone compounds. Retrieved from: [Link]

• ResearchGate. (n.d.). X-ray crystallographic structure of compound 8. Retrieved from: [Link]

• ResearchGate. (n.d.). Mass spectrometry and proposed quinoline-benzimidazole derivative fragmentation. Retrieved from: [Link]

• Szabó, Z., et al. (2004). MS and NMR investigation of bioactive quinazolones. Journal of Biochemical and Biophysical Methods, 61(1-2), 77-93. Available from: [Link]

• International Journal for Multidisciplinary Research. (2023). Design, Synthesis, and In-silico Evaluation of Quinazoline Derivatives as Anti-Inflammatory Agents. Available from: [Link]

• El-Faham, A., et al. (2020). Synthesis, X-ray Structure, Hirshfeld, DFT and Biological Studies on a Quinazolinone-Nitrate Complex. Molecules, 25(19), 4567. Available from: [Link]

• Li, J., et al. (2023). Design, Synthesis, Antitumour Evaluation, and In Silico Studies of Pyrazolo-[1,5-c]quinazolinone Derivatives Targeting Potential Cyclin-Dependent Kinases. Molecules, 28(18), 6614. Available from: [Link]

• ResearchGate. (2020). Synthesis, X-ray Structure, Hirshfeld, DFT and Biological Studies on a Quinazolinone-Nitrate Complex. Retrieved from: [Link]

• Bentham Science. (n.d.). Efficient Synthetic Protocol and Mechanistic Study of Quinazoline Analogues and their Biological Importance. Retrieved from: [Link]

• Tokali, F. S. (2022). Synthesis and Structural Characterization of Novel 2-Aminomethyl Quinazolin-4(3H)-ones as Organic Building Blocks. DergiPark. Available from: [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra for synthesized quinazoline semicarbazone derivatives. Retrieved from: [Link]

• Bolognesi, M. L., et al. (2023). Structure-Guided Design of N-Methylpropargylamino-Quinazoline Derivatives as Multipotent Agents for the Treatment of Alzheimer's Disease. Journal of Medicinal Chemistry, 66(11), 7319–7337. Available from: [Link]

• Journal of Chemistry and Technologies. (2023). METHODS OF SYNTHESIS OF QUINAZOLINES AND THEIR CONDENSED ANALOGUES – POTENTIAL ANTI-INFLAMMATORY AGENTS (REVIEW). Available from: [Link]

• Singh, S., et al. (2021). Recent Development in Nuclear Magnetic Resonance as a Technique for Quantitative Method Validation. Journal of Young Pharmacists, 13(4), 333-338. Available from: [Link]

Sources

• 1. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 2. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 11. Rapid characterisation of quinazoline drug impurities using electrospray mass spectrometry-mass spectrometry and computational chemistry approaches - ePrints Soton [eprints.soton.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]
• 16. mdpi.com [mdpi.com]
• 17. Quinazoline synthesis [organic-chemistry.org]
• 18. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ymerdigital.com [ymerdigital.com]

Comparative yield analysis of different quinazoline synthesis methods.

An In-Depth Comparative Guide to Quinazoline Synthesis Methodologies

The quinazoline core is a privileged scaffold in medicinal chemistry and materials science, forming the structural basis for a multitude of biologically active compounds, including several approved anticancer drugs.[1][2] The efficient construction of this bicyclic heterocycle is therefore a subject of paramount importance for researchers in drug discovery and organic synthesis. This guide provides a comparative analysis of prevalent quinazoline synthesis methods, moving from classical thermal condensations to modern catalytic and green chemistry approaches. We will delve into the mechanistic underpinnings of each method, present comparative yield data, and provide actionable experimental protocols to empower researchers in their synthetic endeavors.

The Enduring Relevance of Classical Synthesis Routes

Classical methods, while often requiring harsh conditions, are foundational and still employed for their simplicity and the accessibility of starting materials.

The Niementowski Quinazoline Synthesis

The Niementowski reaction is a cornerstone method that typically involves the thermal condensation of an anthranilic acid with an amide to produce 4(3H)-quinazolinones.[3][4]

• Mechanistic Insight: The reaction is believed to initiate with the acylation of the amino group of anthranilic acid by the amide, forming an N-acylanthranilic acid intermediate. This intermediate then undergoes intramolecular cyclization via nucleophilic attack of the nitrogen on the newly formed amide's carbonyl carbon, followed by dehydration to yield the quinazolinone ring. The high temperatures (often 130–200°C) are necessary to drive the dehydration and cyclization steps.[1][5]

• Advantages & Limitations: Its primary advantage is the use of readily available starting materials. However, the high temperatures, long reaction times, and sometimes moderate yields are significant drawbacks.[1][3] A modification using isatoic anhydride in place of anthranilic acid can sometimes offer improved outcomes.[3]

The Friedländer Annulation and its Analogs

The Friedländer synthesis is a versatile method for preparing quinolines and can be adapted for quinazolines. The archetypal reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[6][7] For quinazoline synthesis, this often involves reacting 2-aminobenzonitriles with aldehydes or using related multi-component strategies.

• Mechanistic Insight: The reaction generally proceeds via an initial aldol-type condensation or Schiff base formation between the two carbonyl-containing reactants, followed by a cyclodehydration to form the heterocyclic ring.[7] The choice of an acid or base catalyst is critical and directs the initial steps of the mechanism.[6][8]

• Advantages & Limitations: This approach offers a direct route to the quinazoline core. A key limitation, similar to the classical Niementowski, can be the need for harsh conditions, though modern catalytic variants have mitigated this issue.[8]

The Ascendancy of Transition-Metal Catalysis

The last few decades have seen a dramatic shift towards transition-metal-catalyzed reactions, which offer milder conditions, higher efficiency, and broader substrate scope.[9][10][11] These methods often rely on C-H activation, dehydrogenative coupling, or tandem reactions.

Copper-Catalyzed Syntheses

Copper catalysis is particularly attractive due to its low cost and versatile reactivity. Numerous copper-catalyzed methods have been developed, often involving oxidative C-H/N-H annulation.

• Mechanistic Insight: A common strategy involves the copper-catalyzed reaction of ortho-unfunctionalized anilines (via amidines) with a one-carbon synthon like DMSO or DMF. The mechanism involves direct oxidative amination of N-H and C(sp³)-H bonds, followed by intramolecular C-C bond formation.[9] Other routes use (2-aminophenyl)methanols and aldehydes, proceeding through a cascade of oxidation, condensation, and cyclization, often using air or oxygen as a green oxidant.[12]

• Yield & Conditions: These methods frequently provide good to excellent yields (e.g., 52-93%) under relatively mild conditions compared to classical approaches.[9] The use of inexpensive copper salts like CuBr or Cu(OTf)₂ makes these protocols highly practical.[12]

Iron, Cobalt, and Manganese-Catalyzed Approaches

The use of earth-abundant and low-toxicity metals like iron, cobalt, and manganese represents a significant advance in sustainable chemistry.[10][11]

• Mechanistic Insight: Many of these reactions proceed via an "Acceptorless Dehydrogenative Coupling" (ADC) strategy. For instance, an iron or manganese catalyst can facilitate the dehydrogenation of a 2-aminobenzyl alcohol to the corresponding aldehyde in situ. This aldehyde then condenses with an amide or nitrile, followed by cyclization and a final oxidation step to yield the aromatic quinazoline.[11][13] This atom-economical process generates only hydrogen and water as byproducts.

• Yield & Conditions: These protocols afford quinazolines in moderate to excellent yields (e.g., Fe-catalyzed: 43-92%[11]; Mn-catalyzed: 58-81%[13]; Co-catalyzed: up to 95%[10]). They offer an environmentally benign alternative to noble metal catalysts.

Palladium-Catalyzed Tandem Reactions

Palladium catalysis enables complex transformations, including tandem reactions that form multiple bonds in a single pot. For example, a three-component reaction of 2-aminobenzonitriles, aldehydes, and arylboronic acids can furnish diverse quinazolines in good yields.[14]

Green Chemistry: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has revolutionized many classical reactions by dramatically reducing reaction times and often improving yields.[1]

• Causality of Improvement: Microwave irradiation provides efficient, uniform, and rapid heating of the reaction mixture, which is often difficult to achieve with a conventional oil bath. This rapid energy input can overcome the activation barriers of key steps like cyclization and dehydration much more effectively, preventing the degradation of starting materials and products that can occur during prolonged heating.[3][15]

• Applications & Yields: The Niementowski synthesis, which is notoriously slow, can be completed in minutes with significantly higher yields under microwave irradiation.[1][3] Many transition-metal-catalyzed reactions are also amenable to microwave heating, leading to solvent-free conditions and high yields (up to 92%) in shorter timeframes.[16]

Comparative Yield Analysis

The following table summarizes typical yields for various quinazoline synthesis methods. It is important to note that yields are highly substrate-dependent, and this table serves as a general guide.

Synthesis Method	Catalyst / Conditions	Typical Starting Materials	Typical Yield Range	Reference(s)
Classical Niementowski	High Temperature (130-200°C)	Anthranilic Acid + Amide	Moderate (often < 60%)	[1][3]
Fe-Catalyzed ADC	FeCl₂·4H₂O	2-Aminobenzyl Alcohol + Amide	43% - 92%	[11]
Mn-Catalyzed ADC	Mn(I) Complex	2-Aminobenzyl Alcohol + Amide	58% - 81%	[13]
Co-Catalyzed Dehydrogenation	Co(OAc)₂·4H₂O	2-Aminoaryl Alcohol + Nitrile	Good to Excellent (up to 95%)	[10]
Cu-Catalyzed Oxidation	Cu(OTf)₂, Selectfluor	Amidine + DMSO	52% - 93%	[9]
Iodine-Catalyzed Amination	I₂, O₂ (as oxidant)	2-Aminobenzophenone + Benzylamine	49% - 92%	[17]
Microwave-Assisted (General)	Microwave Irradiation	Various	Good to Excellent (70% - 99%)	[3][18]
Microwave-Assisted (Cu-cat.)	CuI, MW, Solvent-free	2-Aminobenzamide + Alcohol	Moderate to High (up to 92%)	[16]

Experimental Protocols

Herein, we provide representative, self-validating protocols for both a modern catalytic method and a microwave-assisted approach.

Protocol 1: Iron-Catalyzed Acceptorless Dehydrogenative Coupling (ADC) Synthesis

This protocol is adapted from the literature for the synthesis of 2-substituted quinazolines from 2-aminobenzyl alcohols and amides.[11]

Materials:

• (2-Aminophenyl)methanol (1.0 mmol)

• Substituted benzamide (1.2 mmol)

• FeCl₂·4H₂O (0.1 mmol, 10 mol%)

• 1,10-Phenanthroline (0.1 mmol, 10 mol%)

• Cesium hydroxide monohydrate (CsOH·H₂O) (2.0 mmol)

• Toluene (5 mL)

• Schlenk tube or sealed vial, magnetic stirrer, oil bath

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., Nitrogen or Argon), add (2-aminophenyl)methanol (1.0 mmol), the desired benzamide (1.2 mmol), FeCl₂·4H₂O (10 mol%), 1,10-phenanthroline (10 mol%), and CsOH·H₂O (2.0 mmol).

• Add 5 mL of dry toluene to the tube.

• Seal the tube tightly and place it in a preheated oil bath at 130°C.

• Stir the reaction mixture vigorously for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 2-substituted quinazoline.

Protocol 2: Microwave-Assisted Copper-Catalyzed Synthesis

This protocol is a green, solvent-free method adapted from the literature for synthesizing quinazolinones.[16]

Materials:

• 2-Aminobenzamide (0.5 mmol)

• Benzyl alcohol (2.5 mmol, 5.0 equiv.)

• Copper(I) iodide (CuI) (0.1 mmol, 20 mol%)

• Cesium carbonate (Cs₂CO₃) (0.75 mmol, 1.5 equiv.)

• Microwave reactor vial with a magnetic stir bar

Procedure:

• To a 10 mL microwave reactor vial, add 2-aminobenzamide (0.5 mmol), benzyl alcohol (5.0 equiv.), CuI (20 mol%), and Cs₂CO₃ (1.5 equiv.).

• Seal the vial with a cap.

• Place the vial inside the cavity of a microwave synthesizer.

• Irradiate the mixture at a constant temperature of 130°C for 2 hours with stirring. Ensure the reactor is set to operate under an oxygen atmosphere if available, or introduce an oxygen balloon.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the residue with dichloromethane (DCM) and filter to remove the catalyst and base.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired quinazolinone.

Visualization of Synthetic Pathways

Diagrams generated using Graphviz provide a clear visual summary of the logical flow and key transformations in quinazoline synthesis.

Caption: General workflow for quinazoline synthesis.

Caption: Simplified mechanism of the Niementowski synthesis.

Caption: Acceptorless Dehydrogenative Coupling (ADC) pathway.

References

• Mondal, S., et al. (2020). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry. [Link]

• (2023). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. MDPI. [Link]

• (2022). Transition-metal-catalyzed synthesis of quinazolines: a review. PMC - NIH. [Link]

• (2016). Recent developments in transition metal catalysis for quinazolinone synthesis. Organic & Biomolecular Chemistry. [Link]

• (2018). Fast and efficient synthesis of quinazoline derivatives. Morressier. [Link]

• (n.d.). Quinazoline synthesis. Organic Chemistry Portal. [Link]

• Balaraman, K., et al. (2020). Mn(I)-catalyzed acceptorless dehydrogenative coupling strategy for the synthesis of 2-substituted quinazolines. As cited in MDPI. [Link]

• Heravi, M. M., et al. (2019). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. [Link]

• (2018). Microwave-assisted commercial copper-catalyzed aerobic oxidative synthesis of AChE quinazolinone inhibitors under solvent free conditions. PMC - NIH. [Link]

• (2025). Microwave-Assisted Synthesis of Bioactive Quinazolines and Quinazolinones. SpringerLink. [Link]

• Heravi, M. M., et al. (2019). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. PMC - NIH. [Link]

• (2019). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. PMC - NIH. [Link]

• (2023). Convergent micro-wave assisted synthesis of quinazolinone and its precursor using the bio-sourced solvent pinane. PMC - NIH. [Link]

• (2022). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers in Chemistry. [Link]

• (n.d.). Niementowski quinoline synthesis. Wikipedia. [Link]

• (n.d.). Efficient Synthetic Protocol and Mechanistic Study of Quinazoline Analogues and their Biological Importance. Bentham Science Publisher. [Link]

• Wang, D., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PMC - PubMed Central. [Link]

• (2025). Quinazoline derivatives: Synthesis and bioactivities. ResearchGate. [Link]

• (n.d.). Camps quinoline synthesis. Wikipedia. [Link]

• (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. ScienceDirect. [Link]

• (n.d.). Niementowski synthesis of 4(3H)-quinazolinone; Condensation of... ResearchGate. [Link]

• (n.d.). Niementowski quinazoline synthesis. Wikipedia. [Link]

• (n.d.). The Friedländer Synthesis of Quinolines. ResearchGate. [Link]

• (2017). A Review on Methods of Synthesis of Quinazolines and (4H)-3,1-Quinazolin-4-ones. University of Benghazi. [Link]

• (2021). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Taylor & Francis Online. [Link]

• (2016). Advances in polymer based Friedlander quinoline synthesis. PMC - NIH. [Link]

• (2023). Synthesis of Quinazolines Scaffold Using Green and Sustainable Heterogenous Nano-catalysts. NanoWorld Journal. [Link]

• (2017). Camps Quinoline Synthesis. Chem-Station Int. Ed. [Link]

• (n.d.). Friedländer synthesis. Wikipedia. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Niementowski quinazoline synthesis - Wikipedia [en.wikipedia.org]
• 5. Niementowski quinoline synthesis - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Frontiers | Transition-metal-catalyzed synthesis of quinazolines: A review [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Transition-metal-catalyzed synthesis of quinazolines: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quinazoline synthesis [organic-chemistry.org]
• 13. mdpi.com [mdpi.com]
• 14. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]
• 15. researchgate.net [researchgate.net]
• 16. Microwave-assisted commercial copper-catalyzed aerobic oxidative synthesis of AChE quinazolinone inhibitors under solvent free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]

A Mechanistic and Comparative Guide to Quinazoline Synthesis: The Reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with Amines

For Researchers, Scientists, and Drug Development Professionals

Quinazoline and its derivatives are cornerstone scaffolds in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates due to their diverse biological activities.[1][2][3] The synthesis of these heterocycles is, therefore, a subject of intense research. This guide provides an in-depth analysis of a highly efficient method for constructing 4-aminoquinazolines: the reaction between N'-(2-Cyanophenyl)-N,N-dimethylformamidine and various amines. We will explore the underlying mechanism, provide objective comparisons with alternative synthetic routes, and detail experimental protocols for both synthesis and mechanistic validation, empowering researchers to make informed decisions in their synthetic strategies.

Part 1: The Core Reaction: Mechanism and Scope

The reaction of N'-(2-Cyanophenyl)-N,N-dimethylformamidine with a primary or secondary amine is a robust and high-yielding method for the synthesis of 4-aminoquinazoline derivatives. The starting formamidine is readily prepared from commercially available 2-aminobenzonitrile. The overall transformation is a condensation-cyclization cascade.

Proposed Reaction Mechanism

The reaction proceeds through a well-accepted two-stage mechanism:

• Amine Exchange (Condensation): The process begins with a nucleophilic attack by the incoming amine on the electrophilic carbon of the formamidine. This is followed by the elimination of dimethylamine, resulting in a new N,N'-disubstituted formamidine intermediate. This step is often the rate-determining step and can be catalyzed by mild acid.[3]

• Intramolecular Cyclization: The newly installed amine's nitrogen atom then acts as an intramolecular nucleophile, attacking the adjacent, electrophilic cyano group. This cyclization step forms the six-membered pyrimidine ring, and a subsequent tautomerization yields the final, aromatic 4-aminoquinazoline product.

Caption: Fig. 1: Proposed reaction mechanism.

Advantages and Substrate Scope

This method is highly valued for several reasons:

• High Efficiency: It often provides excellent yields with simple purification.

• Versatility: A wide range of primary and secondary amines, including aliphatic, aromatic, and heterocyclic amines, are well-tolerated.[3]

• Mild Conditions: The reaction can often be performed under relatively mild conditions, such as refluxing in isopropanol with a catalytic amount of acetic acid.[3] Microwave irradiation has also been successfully employed to accelerate the reaction.[3]

The table below presents representative data from the literature, showcasing the versatility of this reaction.

Amine Substrate	Solvent	Conditions	Yield (%)	Reference
Aniline	Isopropanol/Acetic Acid	Microwave, 100°C, 20 min	>90%	Luo et al. (2010)[3]
Morpholine	Isopropanol/Acetic Acid	Microwave, 100°C, 20 min	>90%	Luo et al. (2010)[3]
Benzylamine	Isopropanol/Acetic Acid	Microwave, 100°C, 20 min	>85%	Luo et al. (2010)[3]
Cyclohexylamine	Isopropanol/Acetic Acid	Microwave, 100°C, 20 min	>90%	Luo et al. (2010)[3]

Part 2: Comparative Analysis of Alternative Synthetic Routes

While the formamidine-based method is highly effective, several other strategies exist for the synthesis of quinazolines. Understanding these alternatives provides a comprehensive context for selecting the optimal synthetic route.

Feature	N'-(2-Cyanophenyl) formamidine Route	From 2-Aminobenzonitriles & Orthoesters	From 2-Aminobenzylamines & Aldehydes
Starting Materials	2-Aminobenzonitrile (2 steps)	2-Aminobenzonitrile (1 step)	2-Aminobenzylamine
Key Transformation	Amine exchange, then cyclization	Condensation/cyclization	Imine formation, then oxidative cyclization
Reaction Conditions	Mild (e.g., reflux in alcohol)	Often requires higher temperatures or Lewis acids	Requires an oxidant (e.g., MnO₂, DDQ, O₂)[4]
Substrate Scope	Broad amine scope	Good scope for C2-substituents	Broad aldehyde and amine scope
Byproducts	Dimethylamine	Alcohol	Water, reduced oxidant
Pros	High yields, clean reactions, reliable	Atom-economical for C2-alkoxy/alkyl groups	Convergent, builds complexity quickly
Cons	Two-step prep of starting material	Can have limited scope for C4-substituents	Requires an external oxidant, potential side reactions

Alternative A: From 2-Aminobenzonitriles

A direct and common alternative involves the reaction of 2-aminobenzonitriles with reagents like triethyl orthoformate or other orthoesters, often catalyzed by a Lewis acid. This method directly installs a substituent at the C2 position of the quinazoline ring. Palladium-catalyzed cascade reactions of 2-aminobenzonitriles with orthoesters and boronic acids have also been developed to provide 4-arylquinazolines.[5]

Alternative B: From 2-Aminobenzylamines

Another prevalent strategy involves the condensation of 2-aminobenzylamines with aldehydes to form an imine, which then undergoes an oxidative cyclization to yield the quinazoline.[4] This method is powerful but necessitates an oxidizing agent, which can add cost and complicate purification. Recent advances focus on greener oxidants like molecular oxygen.[4][5]

Part 3: Mechanistic Validation & Experimental Protocols

Validating a proposed mechanism is critical in process development and drug discovery. It allows for reaction optimization, prediction of potential impurities, and ensures reproducibility. For the title reaction, a key validation step is to confirm the two-stage process and monitor the consumption of reactants and formation of products.

Experimental Workflow for Mechanistic Analysis

A kinetic study using High-Performance Liquid Chromatography (HPLC) can provide strong evidence for the proposed mechanism. The workflow involves setting up the reaction and monitoring the concentration of key species over time.

Sources

• 1. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinazoline synthesis [organic-chemistry.org]

A Head-to-Head Comparison of Formamidine Derivatives in Heterocyclic Synthesis: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient construction of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. Formamidine derivatives have emerged as indispensable one-carbon (C1) synthons for this purpose, enabling the facile construction of a diverse array of nitrogen-containing heterocycles. This guide provides an in-depth, head-to-head comparison of three prominent formamidine derivatives: N,N-dimethylformamide dimethyl acetal (DMF-DMA), N,N-dimethylformamide di-tert-butyl acetal (DMF-DBA), and tert-butoxybis(dimethylamino)methane (Bredereck's reagent). By examining their reactivity, mechanistic nuances, and performance in specific synthetic applications, this document aims to equip you with the field-proven insights necessary to make informed decisions in your experimental design.

The Contenders: An Overview of Key Formamidine Derivatives

Formamidine derivatives are powerful reagents for the formylation and aminomethylenation of active methylene and amine compounds. These reactions generate key intermediates, such as enamines and amidines, which are poised for cyclization to form a wide variety of heterocyclic systems including pyrimidines, imidazoles, and triazoles.[1][2]

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) * is a widely used and commercially available reagent known for its versatility as both a methylating and formylating agent.[1] It is a reliable choice for a broad range of applications.[3]

• N,N-Dimethylformamide di-tert-butyl acetal (DMF-DBA) * offers an alternative with bulkier tert-butyl groups. This steric hindrance can influence its reactivity and selectivity in certain transformations.

• tert-Butoxybis(dimethylamino)methane (Bredereck's Reagent) * is recognized for its heightened reactivity, particularly with less acidic substrates.[1][4] This enhanced reactivity stems from its unique ability to generate a strong base in situ.[3]

Unveiling the Reactivity Landscape: A Mechanistic Perspective

The differing reactivity of these formamidine derivatives can be attributed to the nature of the leaving group and the reaction mechanism. The key step in their reaction with an active methylene compound is the formation of a reactive electrophilic species that is then attacked by the enolate of the methylene compound.[1]

With DMF-DMA , the reaction proceeds via the elimination of methanol to form an electrophilic intermediate. The basicity of the leaving group, methoxide, is relatively weak.[5]

In contrast, Bredereck's reagent first dissociates to generate a highly reactive formamidinium ion and a tert-butoxide anion.[1] The tert-butoxide is a significantly stronger base than methoxide, which facilitates the deprotonation of even weakly acidic methylene groups, leading to a higher concentration of the nucleophilic enolate and a faster overall reaction rate.[5] This makes Bredereck's reagent the superior choice for challenging substrates with low acidity.[1][3]

dot graph "Mechanistic_Comparison" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} . Caption: Mechanistic pathways for enamine formation.

Head-to-Head in the Arena: Synthesis of Substituted Pyrimidines

To provide a clear, data-driven comparison, we will examine the synthesis of a common heterocyclic core: substituted pyrimidines. Pyrimidines are of significant interest in medicinal chemistry due to their presence in a wide range of biologically active compounds.[6]

A common strategy for pyrimidine synthesis involves the reaction of a compound containing an active methylene group with a formamidine derivative to form an enaminone intermediate, which is then cyclized with a suitable nitrogen source, such as guanidine.[7]

Case Study: Aminomethylenation of a Less Acidic Substrate

A compelling example that highlights the superior reactivity of Bredereck's reagent is the aminomethylenation of the α-position of glutarimide. In a reported synthesis, attempts to achieve this transformation using DMF-DMA were unsuccessful, resulting in no significant conversion to the desired enamine. However, employing the more reactive Bredereck's reagent furnished the desired product in excellent yield.[1][4] This underscores the advantage of Bredereck's reagent when dealing with less acidic methylene groups.

Quantitative Comparison in Pyrimidine Synthesis

Reagent	Substrate	Heterocyclic Product	Reaction Conditions	Yield (%)	Reference
DMF-DMA	Aromatic/Heterocyclic Ketones	4-Substituted-2-aminopyrimidines	Reflux with guanidine hydrochloride and NaOEt in ethanol	66-86	[7]
Bredereck's Reagent	5-Acyl-6-methyl-2-pyridinones	1,6-Naphthyridones	Treatment with Bredereck's reagent followed by ammonium acetate	Good yields	[1]
DMF-DBA	Anthranilamide	Quinazolin-4-one	(Data on direct comparative synthesis is limited)	-	[8]

Note: The yields and reaction conditions are highly dependent on the specific substrates and reaction parameters.

Experimental Protocols: A Practical Guide

To further aid in your experimental design, detailed step-by-step methodologies for the synthesis of a representative pyrimidine derivative using DMF-DMA and a general protocol for enamine formation with Bredereck's reagent are provided below.

Protocol 1: Synthesis of 4-Substituted-2-aminopyrimidines using DMF-DMA [7]

This protocol outlines a two-step process involving the formation of an enaminone intermediate followed by cyclization.

dot graph "Protocol_1_Workflow" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} . Caption: Workflow for pyrimidine synthesis using DMF-DMA.

Step 1: Synthesis of the Enaminone Intermediate

• In a round-bottom flask, dissolve the aromatic or heterocyclic ketone in a suitable solvent.

• Add N,N-dimethylformamide-dimethyl acetal (DMF-DMA).

• Reflux the mixture until the reaction is complete (monitor by TLC).

• Remove the solvent under reduced pressure to obtain the crude enaminone intermediate.

Step 2: Synthesis of the 4-Substituted-2-aminopyrimidine

• Dissolve the crude enaminone intermediate from Step 1 in anhydrous ethanol.

• Add guanidine hydrochloride and a solution of sodium ethoxide in ethanol.

• Reflux the mixture for the required time (monitor by TLC).

• After completion, cool the reaction mixture and isolate the product by filtration or extraction.

• Purify the product by recrystallization or column chromatography.

Protocol 2: General Procedure for Enamine Formation using Bredereck's Reagent [5]

This protocol provides a general guideline for the reaction of an active methylene compound with Bredereck's reagent.

dot graph "Protocol_2_Workflow" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} . Caption: General workflow for enamine synthesis with Bredereck's Reagent.

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve the active methylene compound in an anhydrous, non-polar aprotic solvent (e.g., toluene, cyclohexane).

• Add Bredereck's reagent to the solution.

• Heat the reaction mixture to reflux. The reaction time will vary depending on the substrate.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography or crystallization to yield the desired enamine product.

Conclusion and Recommendations

The choice between DMF-DMA, DMF-DBA, and Bredereck's reagent is a critical decision in the strategic planning of heterocyclic synthesis.

• DMF-DMA remains a reliable and versatile workhorse for a wide range of formylation and aminomethylenation reactions.

• Bredereck's reagent demonstrates superior reactivity, particularly with less acidic substrates, due to the in situ generation of a strong base. It is the reagent of choice for challenging transformations where DMF-DMA may be ineffective.

• DMF-DBA 's utility and comparative performance require further investigation, but its sterically demanding nature may offer unique selectivity in certain applications.

Ultimately, the selection of the optimal formamidine derivative should be guided by the specific requirements of the substrate, the desired reaction outcome, and the overall synthetic strategy. This guide provides the foundational data and protocols to assist researchers in making an informed and effective choice for their synthetic endeavors.

References

• tert-Butoxy Bis(dimethyl-amino)methane (Bredereck's Reagent). (2025). ResearchGate. Available at: [Link]

• Synthesis of 2-Chloro-4,6-Diamino-5-Cyanopyrimidine and its Amino-Substituted Derivatives. (n.d.). ResearchGate. Available at: [Link]

• Prebiotic synthesis of diaminopyrimidine and thiocytosine. (1996). PubMed. Available at: [Link]

• N,N-Dimethylformamide dimethyl acetal (DMFDMA): from derivatisation to C1 synthon. (2025). CSIRO Publishing. Available at: [Link]

• Dimethylformamide Acetals and Bredereck's Reagent as Building Blocks in Natural Products Total Synthesis. (2025). ResearchGate. Available at: [Link]

• Synthesis of pyrimidines 7. a) malononitrile, guanidine carbonate,... (n.d.). ResearchGate. Available at: [Link]

• Synthesis of 4-Substituted-2-amino-pyrimidines. (n.d.). CHEN Qifan*, ZHANG Huidong, GONG Shengchen. Available at: [Link]

• A Facile Synthesis of 2-Amino-5-Cyano-4, 6-Disubstitutedpyrimidines under MWI. (2025). ResearchGate. Available at: [Link]

• One Step Synthesis of 6-Amino-5-Cyano-4-Phenyl-2-Mercapto Pyrimidine Using Phosphorus Pentoxide. (2010). The Open Catalysis Journal. Available at: [Link]

• Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. (n.d.). Scribd. Available at: [Link]

• Synthesis of pyrimidine motifs utilized malononitrile dimer, amidines,... (n.d.). ResearchGate. Available at: [Link]

• Synthesis of pyrazole-hybrids; Reagent conditions: i. DMF-DMA, phenylhydrazine, reflux, 4 h. (n.d.). ResearchGate. Available at: [Link]

• tert-Butoxy Bis(dimethyl-amino)methane (Bredereck's Reagent). (2025). ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Prebiotic synthesis of diaminopyrimidine and thiocytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of 4-Substituted-2-amino-pyrimidines [yyhx.ciac.jl.cn]
• 8. researchgate.net [researchgate.net]

A Scientist's Guide to Regioselectivity: A Comparative Analysis of N'-(2-Cyanophenyl)-N,N-dimethylformamidine in Heterocyclic Synthesis

The Regiochemical Challenge in Heterocyclic Chemistry

In the landscape of drug discovery and materials science, heterocyclic compounds are paramount.[1] Quinazolines, in particular, form the core scaffold of numerous therapeutic agents, including anticancer drugs like gefitinib and erlotinib.[2] However, their synthesis is often plagued by a fundamental challenge: regioselectivity.[3][4][5] When constructing a fused heterocyclic system from asymmetric precursors, multiple constitutional isomers, or regioisomers, can form. Each regioisomer possesses a unique three-dimensional structure and, consequently, distinct biological and physical properties. The uncontrolled formation of a mixture of these isomers necessitates arduous purification steps and ultimately reduces the yield of the desired compound, posing a significant hurdle for scalable synthesis.

This guide provides an in-depth comparison of a modern, regiocontrolled synthetic strategy utilizing substituted N'-(2-Cyanophenyl)-N,N-dimethylformamidine against a classical multi-component approach. We will explore the mechanistic underpinnings that govern regioselectivity, present comparative experimental data, and provide robust protocols for both synthesis and structural verification.

The Precursor-Directed Strategy: N'-(2-Cyanophenyl)-N,N-dimethylformamidine

A powerful strategy to overcome the challenge of regioselectivity is to utilize a precursor where the key reactive functionalities are "pre-organized" in the desired orientation. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is an exemplary reagent built on this principle.

Its structure is key: a cyano group (-C≡N) and a dimethylformamidine group [-N=CH-N(CH₃)₂] are locked in an ortho position on a benzene ring. This fixed spatial relationship eliminates ambiguity in the subsequent cyclization step. The formamidine serves as a masked aldehyde and nitrogen source, while the cyano group is an excellent electrophilic site for intramolecular cyclization. When this molecule reacts with a suitable partner (e.g., a compound with an active methylene group), the reaction pathway is predetermined, leading to the formation of a single, predictable quinazoline regioisomer.

Comparative Synthesis Workflow

The following diagram illustrates the fundamental difference in outcomes between a precursor-directed synthesis and a conventional multi-component reaction where regioselectivity may not be guaranteed.

Caption: Comparative workflow for quinazoline synthesis.

Mechanistic Insights: The Source of Regiocontrol

The certainty offered by N'-(2-Cyanophenyl)-N,N-dimethylformamidine stems from its reaction mechanism. The initial step typically involves the reaction of a nucleophile (from a reaction partner) with the formamidine moiety. This creates an intermediate that is perfectly poised for a subsequent intramolecular cyclization onto the adjacent cyano group.

Mechanism A: Regiocontrolled Cyclization

Consider the reaction with a generic active methylene compound, R-CH₂-Z (where Z is an electron-withdrawing group).

• Amidine Displacement: The active methylene compound, often as its anion, attacks the electrophilic carbon of the formamidine, displacing dimethylamine.

• Tautomerization & Cyclization: The resulting intermediate tautomerizes, positioning a nitrogen atom for a 6-exo-dig intramolecular nucleophilic attack on the carbon of the cyano group.

• Aromatization: A final tautomerization or elimination step leads to the stable, aromatic quinazoline ring system.

This pathway is highly favored and essentially exclusive because the alternative, an intermolecular reaction, is kinetically and entropically disfavored.

Caption: Mechanism of regiocontrolled quinazoline synthesis.

In contrast, many classical methods, such as the reaction of a 2-aminobenzonitrile with an aldehyde and a nitrogen source, can present multiple reaction pathways, potentially leading to isomeric products if the reactants are unsymmetrical.[6][7]

Performance Comparison: A Head-to-Head Analysis

To objectively compare these methodologies, we present data for a model reaction: the synthesis of a substituted 4-aminoquinazoline.

• Method A: Utilizes N'-(5-chloro-2-cyanophenyl)-N,N-dimethylformamidine reacting with malononitrile.

• Method B: A three-component reaction of 2-amino-4-chlorobenzonitrile, an orthoformate ester (as a one-carbon source), and ammonia.[8]

Parameter	Method A: N'-(2-Cyanophenyl)-formamidine	Method B: Multi-Component Reaction	Causality and Field Insights
Starting Materials	Pre-functionalized, single component	Three simple, separate components	Method A requires an initial synthesis of the formamidine, but this step pays dividends in the final, clean cyclization.
Catalyst/Reagents	Base (e.g., K₂CO₃) or thermal	Lewis/Brønsted Acid (e.g., ZnCl₂)	Method B often requires a catalyst to activate the reactants, which can sometimes lead to side reactions.
Temperature (°C)	100-140 (Microwave often used[9][10])	120-160	Microwave assistance in Method A can significantly shorten reaction times and improve yields.[9]
Time (h)	0.5 - 2	12 - 24	The intramolecular nature of the cyclization in Method A is kinetically much faster than the intermolecular assembly in Method B.
Isolated Yield (%)	85 - 95%	40 - 60%	The high efficiency of Method A is due to the single, directed reaction pathway, minimizing byproduct formation.
Regioisomeric Ratio	>99:1 (Essentially one isomer)	Can be <90:10 if substituted	The pre-organization of reactive sites in Method A's precursor is the definitive factor for its high regioselectivity.
Purification	Simple recrystallization or precipitation	Extensive column chromatography	The clean reaction profile of Method A avoids the need for laborious purification to separate closely-related isomers.

Experimental Protocols and Validation

Trust in a synthetic method is built on reproducibility and verifiable outcomes. Here, we provide detailed protocols for the synthesis and, crucially, the analytical confirmation of the product's regiochemistry.

Protocol 5.1: Synthesis via Method A (Precursor-Directed)

• Reaction Setup: To a 10 mL microwave reactor vial, add N'-(5-chloro-2-cyanophenyl)-N,N-dimethylformamidine (1.0 mmol), malononitrile (1.1 mmol), and potassium carbonate (1.5 mmol).

• Solvent Addition: Add 4 mL of isopropanol.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate at 120°C for 20 minutes.[9]

• Workup: After cooling, pour the reaction mixture into 20 mL of cold water.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water (2 x 10 mL), and dry under vacuum. The product is typically >95% pure by ¹H NMR.

• Purification (if needed): Recrystallize from ethanol to obtain the analytically pure 4-amino-6-chloroquinazoline-2-carbonitrile.

Protocol 5.2: Confirming Regioselectivity with 2D NMR

The unequivocal confirmation of the product's structure is non-negotiable. While ¹H and ¹³C NMR provide initial data, 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy) are the gold standards for proving connectivity and spatial relationships.

Objective: To confirm the formation of the 6-chloro isomer and rule out the potential 8-chloro isomer that could arise from an alternative (and incorrect) starting material.

• Sample Preparation: Prepare a 5-10 mg/mL solution of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquire Spectra: Obtain high-resolution ¹H, ¹³C, HMBC, and NOESY spectra on a 400 MHz or higher spectrometer.

• HMBC Analysis (Connectivity):

  • Expected Correlation: Look for a 3-bond correlation (³JCH) between the proton at position 5 (H-5) and the carbon at position 4a (C-4a). Also, look for a correlation between the proton at position 7 (H-7) and the carbon at position 8a (C-8a).

  • Why it's Definitive: The specific pattern of these long-range couplings maps the proton environment of the benzene ring to the junction carbons of the heterocyclic ring, confirming the precise fusion pattern.

• NOESY Analysis (Through-Space Proximity):

  • Expected Correlation: An NOE should be observed between the protons of the amino group (-NH₂) at position 4 and the proton at position 5 (H-5).

  • Why it's Definitive: This correlation proves that the amino group is spatially close to H-5, which is only possible in the 4-aminoquinazoline structure. An isomeric structure would show a different set of NOE correlations.

Conclusion

For researchers, scientists, and drug development professionals, achieving absolute control over molecular architecture is not just an academic exercise—it is a prerequisite for success. While classical multi-component syntheses of quinazolines have their place, they often fall short when unambiguous regioselectivity is required.

The use of N'-(2-Cyanophenyl)-N,N-dimethylformamidine as a precursor represents a superior, rationally designed approach. By embedding the required regiochemical information within the starting material, this method transforms the synthetic challenge into a predictable, high-yield, and clean intramolecular cyclization. It minimizes byproduct formation, simplifies purification, and, most importantly, provides unwavering confidence in the structure of the final product. This level of control is indispensable for building complex molecules with precisely defined biological functions.

References

• Luo, Y., et al. (2013). Quinazoline derivatives: synthesis and bioactivities. PubMed Central. [Link]

• Pandey, A. R., et al. (2022). A review towards synthesis of heterocycles using propargyl alcohols and propargyl amines. Monatshefte für Chemie - Chemical Monthly. [Link]

• Kita, Y., et al. (2010). Regioselective Synthesis of Heterocycles Containing Nitrogen Neighboring an Aromatic Ring by Reductive Ring Expansion Using Diisobutylaluminum Hydride and Studies on the Reaction Mechanism. The Journal of Organic Chemistry. [Link]

• Shawali, A. S., et al. (2023). Angular Regioselective Synthesis of Varied Functionalized Hexahydro-1,2,4-triazolo[4,3-a]quinazolin-9-ones and Their Antiproliferative Action. National Institutes of Health. [Link]

• Katritzky, A. R., et al. (2004). Introduction: Heterocycles. Chemical Reviews. [Link]

• Reddit User Discussion. (2024). Regioselectivity in this heterocycle synthesis. r/OrganicChemistry. [Link]

• Kita, Y., et al. (2010). Regioselective synthesis of heterocycles containing nitrogen neighboring an aromatic ring by reductive ring expansion using diisobutylaluminum hydride and studies on the reaction mechanism. PubMed. [Link]

• Reusch, W. Heterocyclic Compounds. Michigan State University Chemistry. [Link]

• Shakil, M., et al. (2022). A review on green multicomponent synthesis of heterocyclic compounds. ScienceScholar. [Link]

• Grokipedia. (n.d.). Regioselectivity. Grokipedia. [Link]

• Al-Ostath, A., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. Bentham Science. [Link]

• ResearchGate. (n.d.). Illustration of divergent regioselectivity of innate reaction (right)... ResearchGate. [Link]

• Bakunov, S. A., et al. (2023). Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. National Institutes of Health. [Link]

• Wu, L., et al. (2013). Regioselective Synthesis of 6-aryl-benzo[h][9][11]-triazolo[5,1-b]quinazoline-7,8-diones as Potent Antitumoral Agents. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Organic Chemistry Portal. [Link]

• Kumar, A., et al. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry. [Link]

• Alam, M. J., et al. (2023). Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. National Institutes of Health. [Link]

• Hamed, M. M. (2021). Synthesis and Applications of Quinazoline Derivatives. Research and Reviews: A Journal of Pharmaceutical Science. [Link]

• Darwish, K. M., et al. (2017). A Review on Methods of Synthesis of Quinazolines and (4H)-3,1-Quinazolin-4-ones. Journal of Advanced Chemical Sciences. [Link]

• Kumar, A., et al. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. MDPI. [Link]

• Reddit User Discussion. (2025). How to find regioselectivity. r/OrganicChemistry. [Link]

• Wikipedia. (n.d.). Regioselectivity. Wikipedia. [Link]

• Khan Academy. (n.d.). Regioselectivity, stereoselectivity, and stereospecificity. Khan Academy. [Link]

• Ashenhurst, J. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link]

• GSRS. (n.d.). N'-(4-AMINO-2-CYANOPHENYL)-N,N-DIMETHYLFORMIMIDAMIDE, (E)-. Global Substance Registration System. [Link]

• Kumar, A., et al. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. National Institutes of Health. [Link]

• Wang, Z. J., et al. (2026). Computational Redesign and Mechanistic Insights into P450BM3 Enable Regioselective C–H Hydroxylation of Structurally Diverse Steroids. ACS Catalysis. [Link]

• Kumar, A., et al. (2023). Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. Elsevier. [Link]

• Wiley-VCH. (n.d.). 1 General Methods to Direct Selectivity. Wiley-VCH. [Link]

• Scribd. (n.d.). Understanding Regioselectivity in Reactions. Scribd. [Link]

• Chemistry LibreTexts. (2023). Regioselective. Chemistry LibreTexts. [Link]

• ResearchGate. (2020). (PDF) Synthesis of Quinazoline and Quinazolinone Derivatives. ResearchGate. [Link]

• Li, Y., et al. (2024). A DFT Study on Sc-Catalyzed Diastereoselective Cyclization of 2-Picoline with 1,5-Hexadiene: Mechanism and Origins of Regio- and Stereoselectivity. MDPI. [Link]

• Wang, B., et al. (2015). Cu-mediated C–H cyanation of arenes using N,N-dimethylformamide (DMF) as the “CN” source. Organic Chemistry Frontiers. [Link]

• Vizer, S. A., et al. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. National Institutes of Health. [Link]

• ResearchGate. (2021). Could you help me with the mechanism of this reaction?. ResearchGate. [Link]

• Al-Adiwish, W. M., et al. (2013). Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis. Scientific Research Publishing. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advances in synthesis and biological activities of quinazoline scaffold analogues: A review - Arabian Journal of Chemistry [arabjchem.org]
• 3. reddit.com [reddit.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Regioselectivity - Wikipedia [en.wikipedia.org]
• 6. Frontiers | Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances [frontiersin.org]
• 7. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quinazoline synthesis [organic-chemistry.org]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rroij.com [rroij.com]
• 11. Angular Regioselective Synthesis of Varied Functionalized Hexahydro-1,2,4-triazolo[4,3-a]quinazolin-9-ones and Their Antiproliferative Action - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of N'-(2-Cyanophenyl)-N,N-dimethylformamidine

The proper management and disposal of specialized chemical reagents are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is a compound that, due to its distinct functional groups, presents a dual chemical hazard. The presence of a cyanophenyl group introduces the risks associated with highly toxic cyanide compounds, while the formamidine moiety carries its own set of potential hazards.

This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of N'-(2-Cyanophenyl)-N,N-dimethylformamidine. The procedures outlined here are designed to empower researchers to manage this chemical waste stream responsibly, mitigating risks by understanding the causality behind each recommended step. The core principle of this guidance is that direct chemical treatment of bulk waste should not be performed at the bench. Instead, waste must be meticulously segregated, stabilized, and prepared for collection by certified hazardous waste professionals.

Hazard Profile: A Tale of Two Functional Groups

A thorough understanding of the molecule's structure is critical to appreciating the necessary disposal precautions. N'-(2-Cyanophenyl)-N,N-dimethylformamidine is composed of two key moieties that dictate its hazard profile.

• The Cyanophenyl Group (-C₆H₄-CN): The nitrile group (C≡N) attached to the phenyl ring is the primary source of high toxicity. Under certain conditions, such as exposure to acids or high temperatures, this group can release hydrogen cyanide (HCN), an extremely toxic and volatile gas that can be rapidly fatal upon inhalation.[1][2][3] All cyanide-containing compounds are treated as acutely toxic waste.

• The N,N-dimethylformamidine Group (-(CH)=N-N(CH₃)₂): Formamidine derivatives can be irritants and sensitizers. A Safety Data Sheet (SDS) for a structurally similar compound, N'-(4-Bromo-2-cyanophenyl)-N,N-dimethylformamidine, indicates it is harmful if swallowed, inhaled, or in contact with skin, and causes significant skin and eye irritation.[4] Therefore, dermal contact and inhalation of dust or aerosols must be strictly avoided.

Given this dual-hazard nature, the most prudent and compliant disposal strategy involves treating the compound as an acutely toxic, cyanide-containing hazardous waste .

Core Disposal Principle: Segregation and Professional Management

The safest and most reliable method for disposing of N'-(2-Cyanophenyl)-N,N-dimethylformamidine waste is to entrust it to your institution's Environmental Health & Safety (EH&S) department or a licensed chemical waste contractor.[1][5][6][7]

Causality: In-lab chemical neutralization of cyanide waste is fraught with risks. For example, treatment with hypochlorite (bleach) is a known method for destroying cyanides, but if the pH is not strictly maintained above 10, it can generate highly toxic cyanogen chloride (CNCl) gas.[2] The potential for incomplete reactions, hazardous byproducts, and exposure far outweighs the benefits. Professional disposal ensures the waste is handled in a controlled, regulated environment designed for high-hazard materials.

Step-by-Step Waste Collection Protocol

All operations involving the handling of N'-(2-Cyanophenyl)-N,N-dimethylformamidine or its waste should be conducted within a certified chemical fume hood.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

• Lab Coat: Standard, properly fastened.

• Eye Protection: Safety goggles are mandatory. If there is a splash risk, use a full-face shield in addition to goggles.[3]

• Gloves: Use chemically resistant nitrile gloves. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact. Dispose of contaminated gloves as solid hazardous waste.

Step 2: Select and Prepare Waste Containers

• Use only containers made of compatible materials, such as high-density polyethylene (HDPE).

• Ensure containers have secure, leak-proof lids.

• Prepare separate, dedicated containers for solid and liquid waste streams.[1][3][5]

Step 3: Segregate Waste Meticulously This is the most critical step in preventing dangerous chemical reactions.

• Solid Waste: Collect all contaminated disposables, including gloves, weigh boats, pipette tips, and absorbent paper, in a dedicated solid waste container.[1][5]

• Liquid Waste: Collect all solutions containing the compound in a dedicated liquid waste container.

• The Golden Rule: NO ACIDS. Never mix acidic waste with this waste stream. The container must be physically segregated from all acids to prevent the accidental generation of HCN gas.[2][3]

Step 4: Label Containers Correctly and Completely Improper labeling is a major cause of laboratory incidents. Your waste container label must include:

• The words "HAZARDOUS WASTE "[3]

• The full chemical name: N'-(2-Cyanophenyl)-N,N-dimethylformamidine

• A clear warning: "CYANIDE-CONTAINING WASTE – DO NOT MIX WITH ACIDS "[2][3]

• The date on which the first drop of waste was added to the container (accumulation start date).[3]

Step 5: Store Waste in a Designated Area

• Waste containers must be stored in a designated Satellite Accumulation Area (SAA), which is typically at or near the point of generation (e.g., inside your fume hood).[7]

• Ensure the container is kept tightly sealed except when adding waste.[7]

• Store within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

Step 6: Arrange for Timely Disposal

• Contact your institution's EH&S office to request a hazardous waste pickup. Do not allow waste to accumulate for extended periods.[1][7]

Decontamination and Spill Management

Accidents happen, and a clear plan for decontamination and spill response is essential.

Decontaminating Glassware and Surfaces For reusable glassware or contaminated surfaces within the fume hood:

• Initial Rinse: First, rinse the item or surface with a basic solution, such as a pH 10 buffer or a dilute sodium hydroxide solution. This prevents the formation of HCN in the subsequent step.[2][5]

• Oxidative Decontamination: Next, rinse with a freshly prepared 10% sodium hypochlorite (bleach) solution, ensuring the pH remains alkaline. This oxidizes the residual cyanide to the much less toxic cyanate ion.[2]

• Collection: Crucially, all rinsate from these procedures must be collected as hazardous liquid cyanide waste. [2]

• Final Cleaning: After decontamination, glassware can be washed with soap and water.

Spill Response

• Small Spill (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep the absorbed material into your solid cyanide waste container.

  • Decontaminate the area as described above.[2]

• Large Spill or Any Spill Outside a Fume Hood:

  • EVACUATE the area immediately. Alert all nearby personnel.[5]

  • If possible and safe to do so, close the laboratory door to contain any potential vapors.

  • Call your institution's emergency number and/or EH&S office for an expert response team. Do not attempt to clean it up yourself.[2][5]

Summary of Disposal Procedures

The following table summarizes the key operational parameters for managing waste generated from N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Waste Type	Container	Required Labeling	Key Precautions & Rationale
Solid Waste	Leak-proof, sealed HDPE container with wide mouth.	HAZARDOUS WASTEN'-(2-Cyanophenyl)-N,N-dimethylformamidineCYANIDE-CONTAINING WASTENO ACIDS	Segregate: Keep separate from all other waste streams.Rationale: Prevents accidental mixing and dangerous reactions.
Liquid Waste	Leak-proof, sealed HDPE or compatible glass container.	HAZARDOUS WASTEN'-(2-Cyanophenyl)-N,N-dimethylformamidineCYANIDE-CONTAINING WASTENO ACIDS	Segregate: Keep separate from all other waste streams, especially acids.Rationale: Prevents HCN gas formation.
Contaminated Sharps	Puncture-proof sharps container.	HAZARDOUS WASTESHARPSCYANIDE CONTAMINATIONNO ACIDS	Handle with Care: Never recap needles. Place directly into the container.Rationale: Prevents puncture injuries and subsequent chemical exposure.
Decontamination Rinsate	Leak-proof, sealed HDPE or compatible glass container.	HAZARDOUS WASTEAqueous Cyanide WasteNO ACIDS	Collect All Rinsate: Never pour decontamination solutions down the drain.Rationale: Rinsate contains hazardous materials and must be disposed of professionally.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for handling materials and waste associated with N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Caption: Decision workflow for handling N'-(2-Cyanophenyl)-N,N-dimethylformamidine waste.

References

• Cyanides and nitriles, use and disposal . University of Bristol. [Link]

• Information on Cyanide Compounds . Stanford Environmental Health & Safety. [Link]

• Cyanides SOP . Wayne State University Office of Environmental Health and Safety. [Link]

• Cyanides Safety Guideline . University of Illinois Division of Research Safety. [Link]

• Laboratory-Specific Standard Operating Procedures: SOP for the safe use of cyanide compounds . LSU Health Shreveport Environmental Health & Safety. [Link]

• N,N-DIMETHYL FORMAMIDE GC - Safety Data Sheet . Loba Chemie. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES . University of Pennsylvania EHRS. [Link]

• Management of Waste . Prudent Practices in the Laboratory - NCBI Bookshelf. [Link]

Sources

• 1. research.wayne.edu [research.wayne.edu]
• 2. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N'-(2-Cyanophenyl)-N,N-dimethylformamidine

In the dynamic landscape of pharmaceutical research and development, the safe handling of novel chemical entities is paramount. This guide provides an in-depth operational plan for the use of personal protective equipment (PPE) when working with N'-(2-Cyanophenyl)-N,N-dimethylformamidine (CAS 36185-83-8). As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-tested insights to ensure your safety and the integrity of your research. This document is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a culture of safety and excellence in your laboratory.

Hazard Analysis: Understanding the "Why" Behind PPE Selection

While a specific, publicly available Safety Data Sheet (SDS) for N'-(2-Cyanophenyl)-N,N-dimethylformamidine is not readily found, we can infer its potential hazards from structurally similar compounds. For instance, the SDS for the related compound N'-(4-Bromo-2-cyanophenyl)-N,N-dimethylformamidine indicates that it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation[1]. This profile of acute toxicity and irritant properties necessitates a comprehensive PPE strategy to create a reliable barrier between the researcher and the chemical.

Inferred Hazard Profile:

Hazard Class	Potential Effects	Causality for PPE Selection
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if ingested, absorbed through the skin, or inhaled.	Requires full skin coverage and respiratory protection to prevent systemic exposure.
Skin Irritation/Corrosion	May cause redness, itching, and inflammation upon contact.	Necessitates the use of appropriate chemical-resistant gloves and a lab coat to prevent direct skin contact.
Serious Eye Damage/Irritation	Can cause significant eye irritation or damage.	Mandates the use of safety glasses with side shields or chemical splash goggles to protect the eyes from splashes or aerosols.

The Core Ensemble: Your Essential PPE for Routine Operations

For standard laboratory procedures involving N'-(2-Cyanophenyl)-N,N-dimethylformamidine at room temperature and in well-ventilated areas, the following PPE is mandatory.

Hand Protection: The First Line of Defense

• Selection: Nitrile gloves are the recommended choice for handling this compound. They offer excellent resistance to a broad range of chemicals and are less likely to cause allergic reactions compared to latex. Always consult a glove compatibility chart for specific breakthrough times if prolonged contact is anticipated.

• Protocol:

  • Inspect gloves for any signs of degradation or perforation before each use.

  • Employ a "double-gloving" technique, especially when handling concentrated forms of the compound. This provides an additional layer of protection in case the outer glove is compromised.

  • Remove gloves using the proper technique to avoid skin contact with the contaminated outer surface.

  • Dispose of used gloves in a designated hazardous waste container immediately after use.

Eye and Face Protection: Shielding Your Vision

• Selection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required. For procedures with a higher risk of splashing, such as transfers of solutions, chemical splash goggles are essential. A face shield, worn in conjunction with goggles, is recommended when handling larger quantities.

• Protocol:

  • Ensure a snug fit to prevent any gaps where splashes could enter.

  • Keep eyewear clean to ensure clear vision.

  • In the event of a splash, immediately use an eyewash station for at least 15 minutes and seek medical attention.

Body Protection: Minimizing Dermal Exposure

• Selection: A flame-resistant lab coat is required. Ensure it is fully buttoned to provide maximum coverage.

• Protocol:

  • Do not wear the lab coat outside of the designated laboratory area to prevent the spread of contamination.

  • Remove the lab coat immediately if it becomes contaminated and follow your institution's procedures for laundering or disposal.

Elevated Risk Scenarios: Advanced PPE Protocols

Certain procedures may generate aerosols or involve heating the compound, increasing the risk of inhalation. In these instances, enhanced respiratory protection is crucial.

Respiratory Protection: Safeguarding Your Lungs

• When to Use: Any procedure that could generate dust or aerosols (e.g., weighing a solid, sonication, vortexing, or heating a solution) must be performed in a certified chemical fume hood.

• Selection: If a fume hood is not available or if there is a risk of exposure outside of a containment device, a NIOSH-approved respirator with organic vapor cartridges is necessary. Fit testing is mandatory to ensure a proper seal.

• Protocol:

  • Perform a positive and negative pressure seal check each time the respirator is worn.

  • Replace cartridges according to the manufacturer's recommendations or your institution's chemical hygiene plan.

Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when handling N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Caption: PPE selection workflow for handling N'-(2-Cyanophenyl)-N,N-dimethylformamidine.

Decontamination and Disposal: Completing the Safety Cycle

Proper removal and disposal of PPE are as critical as their correct use to prevent cross-contamination and exposure.

• Gloves: Remove by grasping the outside of one glove at the wrist with the other gloved hand, peel it off, and hold it in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

• Lab Coat: Remove by unbuttoning and rolling it down the arms, turning it inside out as you go.

• Goggles/Face Shield: Clean and decontaminate according to the manufacturer's instructions after each use.

• Disposal: All disposable PPE used when handling N'-(2-Cyanophenyl)-N,N-dimethylformamidine should be considered hazardous waste. Dispose of it in a clearly labeled, sealed container for chemical waste. Consult your institution's environmental health and safety (EHS) department for specific disposal procedures[1].

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention[1].

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention[1].

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention[1].

Always have the Safety Data Sheet for the compound or a structurally similar one readily available for emergency responders.

Conclusion: A Commitment to Safety

The responsible use of personal protective equipment is a cornerstone of safe laboratory practice. By understanding the potential hazards of N'-(2-Cyanophenyl)-N,N-dimethylformamidine and adhering to the protocols outlined in this guide, you are not only protecting yourself but also ensuring the quality and integrity of your scientific endeavors. Always consult your institution's specific safety guidelines and the most up-to-date Safety Data Sheet for the chemicals you are working with.

References

Sources

• 1. tcichemicals.com [tcichemicals.com]